N-Acetyl-D-galactosamine 6-phosphate

Core Science & Biosynthesis

The Metabolic Nexus of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P): Bridging Host Glycans and Microbial Glycolysis

Executive Summary

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical intracellular metabolite that serves as the primary biochemical bridge between host-derived complex glycans and the central carbon metabolism of the gut microbiome. While much of classic galactose metabolism focuses on the Leloir pathway, the catabolism of the amino sugar derivative GalNAc relies on a distinct, highly specialized enzymatic cascade known as the aga operon pathway. This whitepaper provides an in-depth technical analysis of GalNAc-6-P's role in this pathway, detailing its thermodynamic processing, enzymatic specificity, and profound implications for host-microbiome symbiosis and metabolic disorders.

Introduction: The Biological Significance of GalNAc-6-P

N-Acetyl-D-galactosamine (GalNAc) is a ubiquitous amino sugar in mammalian biology. It is the terminal carbohydrate of the human blood group A antigen, a core component of mucin-type O-glycans, and an integral building block of bacterial peptidoglycan[1]. In the highly competitive ecosystem of the mammalian gastrointestinal tract, the ability to salvage and metabolize host-derived GalNAc provides a distinct survival advantage to specific microbial taxa, such as Erysipelotrichaceae and certain Escherichia coli strains[2],[3].

Upon cleavage from host mucins by bacterial glycoside hydrolases (e.g., endo-α-N-acetylgalactosaminidases), free GalNAc is imported into the bacterial cytoplasm. This transport is coupled with concomitant phosphorylation by the GalNAc-specific phosphotransferase system (AgaPTS), yielding GalNAc-6-P [4]. As the first committed intracellular intermediate, GalNAc-6-P dictates the metabolic flux of amino sugar degradation, routing carbon and nitrogen away from peptidoglycan recycling and directly into energy-yielding glycolytic pathways.

Mechanistic Pathway: The aga Operon and GalNAc-6-P Catabolism

The catabolism of GalNAc-6-P is governed by the aga gene cluster, which encodes a suite of enzymes that systematically dismantle the amino sugar into glycolytic intermediates[4]. The pathway operates through a sequence of deacetylation, deamination, isomerization, and aldol cleavage.

• Deacetylation: GalNAc-6-P is first hydrolyzed by GalNAc-6-P deacetylase (AgaA). This irreversible reaction removes the N-acetyl group, releasing acetate and yielding D-galactosamine 6-phosphate (GalN-6-P).

• Deamination & Isomerization: GalN-6-P is subsequently processed by a deaminase/isomerase (AgaS or AgaI, depending on the bacterial lineage). This step removes the amino group as free ammonia ( NH3​ ) and isomerizes the aldose to a ketose, forming Tagatose-6-phosphate (Tag-6-P)[4].

• Kinase Activation: Tag-6-P is phosphorylated by an ATP-dependent kinase (PfkA or LacC) to form Tagatose-1,6-bisphosphate (Tag-1,6-BP).

• Aldol Cleavage: Finally, Tag-1,6-BP is cleaved by a class II aldolase (GatY or LacD) into Dihydroxyacetone phosphate (DHAP) and Glyceraldehyde 3-phosphate (GAP), which seamlessly enter the payoff phase of glycolysis[1].

Figure 1: The GalNAc-6-P catabolic pathway bridging host glycan degradation to microbial glycolysis.

Enzymatic Specificity: AgaA vs. NagA

A critical evolutionary adaptation in GalNAc-6-P metabolism is the emergence of strict substrate specificity. While GalNAc is the C4 epimer of N-acetylglucosamine (GlcNAc), the enzymes processing their phosphorylated derivatives are distinct.

The deacetylation of GalNAc-6-P is catalyzed by AgaA , a member of the amidohydrolase superfamily. In contrast, GlcNAc-6-P is deacetylated by NagA . While some cross-reactivity exists in certain species, AgaA exhibits a significantly lower Km​ and higher kcat​ for GalNAc-6-P due to the spatial orientation of the active site pocket accommodating the axial C4 hydroxyl group of the galactose moiety[3].

Table 1: Key Enzymes in the GalNAc-6-P Catabolic Pathway

Enzyme	Gene(s)	Substrate	Product	Biological Function
GalNAc PTS	agaV, agaW, agaE, agaF	Extracellular GalNAc	Intracellular GalNAc-6-P	Transmembrane transport and concomitant PEP-dependent phosphorylation.
GalNAc-6-P deacetylase	agaA	GalNAc-6-P	GalN-6-P + Acetate	Removes the N-acetyl group. Highly specific to GalNAc-6-P compared to NagA.
GalN-6-P deaminase/isomerase	agaS / agaI	GalN-6-P	Tagatose-6-P + NH3​	Converts the amino sugar to a ketose sugar, releasing nitrogen for bacterial anabolism.
Tagatose-6-P kinase	pfkA / lacC	Tagatose-6-P	Tagatose-1,6-BP	ATP-dependent phosphorylation preparing the carbon backbone for aldol cleavage.
Tagatose-1,6-BP aldolase	gatY / lacD	Tagatose-1,6-BP	DHAP + GAP	Cleaves the 6-carbon sugar into two 3-carbon intermediates for glycolysis.

Pathophysiological Relevance: Microbiome-Host Interactions

The metabolism of GalNAc-6-P is not merely a biochemical curiosity; it is a major determinant of host-microbiome symbiosis. Recent multi-omics studies have demonstrated that host genetics directly influence the gut microbiome via GalNAc availability. For instance, functional mutations in the host ABO gene (which encodes the acetyl-galactosaminyltransferase responsible for blood type A) dictate the concentration of free GalNAc in the intestinal lumen[2].

Hosts with high intestinal GalNAc levels selectively enrich for bacterial taxa possessing the aga operon, such as Erysipelotrichaceae[2],[1]. When these bacteria import GalNAc and convert it to GalNAc-6-P, the subsequent metabolic flux profoundly alters their intracellular metabolome, driving the overproduction of short-chain fatty acids (SCFAs) and altering amino acid biosynthesis.

Table 2: Metabolic Flux Shifts in Erysipelotrichaceae upon GalNAc Utilization[1]

Metabolic Pathway	Metabolite	Concentration Shift (vs. Control)	Biological Implication
Glycolysis	Pyruvate	Significantly Increased	Enhanced central carbon metabolism and energy yield.
Glycolysis	Lactate	Significantly Increased	Primary fermentation end-product of GalNAc catabolism.
TCA Cycle	Citrate	Significantly Increased	Overflow metabolism feeding into the reductive TCA cycle.
TCA Cycle	Succinate	Significantly Increased	Enhanced production of host-modulatory metabolites.
Anabolism	Intracellular EAAs	Significantly Increased	Carbon/nitrogen from GalNAc-6-P re-routed to amino acid synthesis.

Experimental Protocols: Investigating GalNAc-6-P Metabolism

To accurately study the kinetics of GalNAc-6-P and its downstream flux, researchers must employ tightly controlled in vitro enzymatic assays coupled with high-resolution mass spectrometry.

Figure 2: Standard experimental workflow for quantifying GalNAc-6-P metabolic flux.

Protocol A: In Vitro Enzymatic Assay for AgaA (GalNAc-6-P Deacetylase) Activity

Causality Note: This assay isolates the rate-limiting deacetylation step. By measuring the consumption of GalNAc-6-P, researchers can determine the Vmax​ and Km​ of AgaA, confirming substrate specificity against GlcNAc-6-P.

• Protein Purification: Express recombinant AgaA (e.g., from E. coli or Shewanella) with a C-terminal His-tag. Purify using Ni-NTA affinity chromatography. Buffer exchange into 50 mM Tris-HCl (pH 7.5).

• Reaction Setup: Prepare a 200 µL reaction mixture containing:

  • 50 mM Tris-HCl (pH 7.5)

  • 20 mM MgCl2​ (AgaA requires divalent cations for amidohydrolase activity)

  • 2 mM GalNAc-6-P (Substrate)

• Initiation: Add 5–10 µg of purified AgaA to the reaction mixture. Incubate at 37°C.

• Quenching & Detection: At 1-minute intervals (0 to 10 mins), extract 20 µL aliquots and quench by adding an equal volume of 0.1 M HCl.

• Colorimetric Readout: React the quenched samples with p-dimethylaminobenzaldehyde (Ehrlich's reagent). Read absorbance at 585 nm to quantify the remaining N-acetylated sugars, calculating the rate of deacetylation[4].

Protocol B: LC-MS/MS Quantification of Intracellular GalNAc-6-P

Causality Note: Because GalNAc-6-P is highly polar and rapidly turned over, standard reverse-phase LC fails to retain it. Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Multiple Reaction Monitoring (MRM) is required for accurate intracellular quantification.

• Metabolite Extraction: Rapidly quench bacterial cultures (e.g., Erysipelotrichaceae grown in GalNAc-supplemented media) using cold (-80°C) 80% methanol to instantly halt enzymatic turnover of GalNAc-6-P[1].

• Cell Disruption: Lyse cells via bead-beating for 3 cycles of 45 seconds at 4°C. Centrifuge at 14,000 × g for 15 minutes to pellet debris.

• Sample Preparation: Lyophilize the supernatant and reconstitute in 50% acetonitrile/water containing internal standards (e.g., 13C -labeled GalNAc-6-P).

• Chromatography (HILIC): Inject 5 µL onto an amide-HILIC column. Use a gradient of Mobile Phase A (20 mM ammonium acetate in water, pH 9.0) and Mobile Phase B (100% acetonitrile).

• Mass Spectrometry: Operate a triple quadrupole MS in negative electrospray ionization (ESI-) mode. Monitor the specific MRM transition for GalNAc-6-P ( m/z 300.0 → m/z 79.0 for the phosphate fragment).

• Data Analysis: Normalize peak areas to the internal standard and cell density ( OD600​ ) to determine absolute intracellular concentrations.

Conclusion

N-Acetyl-D-galactosamine 6-phosphate is far more than a transient intermediate; it is the biochemical linchpin that allows the gut microbiome to harvest energy from host mucosal defenses. By routing host-derived GalNAc through the aga operon, bacteria bypass traditional Leloir galactose metabolism, directly feeding the glycolytic pathway via Tagatose-1,6-bisphosphate. Understanding the enzymatic checkpoints of GalNAc-6-P—particularly the highly specific AgaA deacetylase—provides critical insights into microbiome population dynamics and offers novel targets for therapeutic interventions in metabolic and inflammatory gastrointestinal diseases.

References

• ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs. Nature. 2022 Apr 27;606(7913):358–367. URL:[Link]

• The utilization of N-acetylgalactosamine and its effect on the metabolism of amino acids in Erysipelotrichaceae strain. BMC Microbiology. 2024 Oct 9;24:397. URL:[Link]

• New insights in amino sugar metabolism by the gut microbiome. Gut Microbes. 2024;16(1). URL:[Link]

• N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: Genomic Reconstruction and Experimental Characterization in Shewanella. Journal of Biological Chemistry. 2012 Jun 18;287(33):28047–28056. URL:[Link]

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• 1. The utilization of N-acetylgalactosamine and its effect on the metabolism of amino acids in Erysipelotrichaceae strain - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. New insights in amino sugar metabolism by the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the N-Acetyl-D-galactosamine 6-Phosphate Biosynthetic Pathway in Escherichia coli

Abstract

N-Acetyl-D-galactosamine (GalNAc) serves as a vital carbon and nitrogen source for various bacteria, including specific strains of Escherichia coli. The metabolic cascade responsible for its utilization, culminating in the formation of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6P) and its subsequent entry into central glycolysis, is a tightly regulated and fascinating system. This guide provides a comprehensive technical overview of this pathway in E. coli, detailing the molecular machinery, genetic organization, regulatory networks, and key experimental methodologies for its investigation. We delve into the enzymatic steps from transport to catabolism, the intricate interplay with the analogous N-acetylglucosamine (GlcNAc) pathway, and provide field-proven protocols for researchers aiming to explore this system. This document is intended to serve as a foundational resource for professionals in microbiology, biochemistry, and drug development seeking to understand and manipulate this important metabolic route.

Introduction: The Significance of GalNAc Metabolism in E. coli

While glucose is the preferred carbon source for E. coli, the ability to metabolize alternative sugars like N-acetyl-D-galactosamine (GalNAc) provides a significant competitive advantage in diverse environments, such as the mammalian gut. The pathway for GalNAc utilization is not universally present across all E. coli strains; for instance, many common laboratory strains like K-12 are unable to grow on GalNAc due to a genomic deletion, whereas strains like E. coli C, B, and the pathogenic O157:H7 possess the complete genetic toolkit.[1][2] Understanding this pathway is crucial for several reasons:

• Bacterial Physiology: It offers insights into metabolic flexibility and niche adaptation of commensal and pathogenic bacteria.

• Drug Development: The enzymes in this pathway represent potential targets for novel antimicrobial agents, particularly against pathogens that rely on amino sugars for growth or cell wall synthesis.

• Biotechnology: Harnessing these enzymes could enable the engineering of metabolic pathways for the production of valuable specialty chemicals.

This guide will dissect the core components of the GalNAc-6P pathway, from initial transport and phosphorylation to its entry into the glycolytic pathway.

The Core Pathway: From Transport to Glycolytic Intermediates

The catabolism of GalNAc in E. coli is a multi-step process initiated by transport and phosphorylation, followed by a series of enzymatic conversions.

Uptake and Phosphorylation: The Role of the PTS

The entry of GalNAc into the E. coli cytoplasm is mediated by a specific phosphoenolpyruvate:carbohydrate phosphotransferase system (PTS).[3] This highly efficient system couples transport with phosphorylation, directly converting extracellular GalNAc into intracellular N-acetyl-D-galactosamine 6-phosphate (GalNAc-6P). This process is energetically favorable as it utilizes the high-energy phosphate from phosphoenolpyruvate (PEP).

The GalNAc-specific PTS is a multi-protein complex encoded by the aga genes. Specifically, agaV, agaW, and agaE encode the membrane-spanning Enzyme II (EIIAga) complex, which is responsible for sugar recognition and translocation.[1] This complex works in conjunction with the shared IIA domain encoded by agaF.[1] The process is highly specific and induced by the presence of GalNAc in the environment.[3]

Deacetylation: The Action of AgaA

Once inside the cell, GalNAc-6P is deacetylated by the enzyme N-acetylgalactosamine-6-phosphate deacetylase , encoded by the agaA gene.[1][4] This reaction hydrolyzes the N-acetyl group, yielding D-galactosamine 6-phosphate (GalN-6P) and acetate.[5][6]

GalNAc-6P + H₂O → GalN-6P + Acetate

This step is critical as it prepares the amino sugar for the subsequent deamination reaction.

Deamination and Isomerization: The Central Role of AgaS

GalN-6P → D-tagatose-6-phosphate + NH₃

Entry into Glycolysis

D-tagatose-6-phosphate is then further metabolized to enter the central glycolytic pathway. It is first phosphorylated to D-tagatose-1,6-bisphosphate by a specific kinase. This bisphosphate molecule is then cleaved by the tagatose-bisphosphate aldolase , a class II aldolase comprised of two different peptides encoded by kbaY (also referred to as agaY) and kbaZ.[1][7] This cleavage yields two key glycolytic intermediates: dihydroxyacetone phosphate (DHAP) and glyceraldehyde 3-phosphate (G3P) , which directly fuel glycolysis.

Diagram: GalNAc Catabolic Pathway in E. coli

Caption: Fig 1. Core catabolic pathway for N-Acetyl-D-galactosamine (GalNAc) in E. coli.

Genetic Organization and Regulation

The genes required for GalNAc metabolism are clustered together on the E. coli chromosome at approximately 70.5 minutes.[1] They are organized into two adjacent, divergently transcribed operons, collectively known as the aga/kba gene cluster.[1][4]

• Operon 1: kbaZagaVWEFA

• Operon 2: agaS kbaYagaBCDI

This entire locus is under the control of a master transcriptional regulator, AgaR .

The AgaR Repressor

AgaR, encoded by the agaR gene located just upstream of the cluster, is a transcriptional repressor belonging to the DeoR family.[1][11] In the absence of an inducer, AgaR binds to specific operator sites in the promoter regions of the aga operons, physically blocking transcription.[7][11] When GalNAc or D-galactosamine (GalN) are present in the medium, they (or their metabolic derivatives) act as inducers, binding to AgaR and causing a conformational change that releases it from the DNA. This de-repression allows for the coordinated expression of all the genes necessary for amino sugar transport and catabolism.[1] Mutations in agaR can lead to constitutive expression of the aga genes.[12]

Diagram: Genetic Regulation of the aga Locus

Caption: Fig 2. Transcriptional regulation of the aga operons by the AgaR repressor.

Metabolic Crosstalk: The aga and nag Regulons

A fascinating aspect of amino sugar metabolism in E. coli is the functional redundancy and interplay between the GalNAc (aga) and N-acetylglucosamine (nag) pathways. The key point of intersection involves the deacetylase enzymes.

Genetic studies have conclusively shown that NagA , the N-acetylglucosamine-6-phosphate deacetylase, can efficiently substitute for a missing AgaA.[4][9] When the agaA gene is deleted, cells can still grow on GalNAc because NagA can deacetylate GalNAc-6P.[9][13] However, a double knockout mutant (ΔagaA ΔnagA) is completely blocked in its ability to utilize GalNAc, confirming that these are the only two enzymes capable of this reaction.[9][13] Conversely, over-expressed AgaA can substitute for NagA, allowing growth on GlcNAc in a ΔnagA mutant background.[4][14]

This crosstalk is a critical consideration for experimental design, as the activity of the nag regulon can mask the phenotype of mutations in the aga pathway. The nag regulon is controlled by its own repressor, NagC, which is induced by GlcNAc-6P.[15][16]

Experimental Methodologies: A Practical Guide

Investigating the GalNAc-6P pathway requires a combination of genetic, biochemical, and microbiological techniques. The following section provides validated, step-by-step protocols for core experimental workflows.

Diagram: Experimental Workflow for Pathway Characterization

Caption: Fig 3. A validated workflow for the functional characterization of a pathway gene.

Protocol 1: Cloning and Recombinant Expression of agaS

This protocol describes the cloning of the agaS gene into a T7 promoter-based expression vector for subsequent purification.

• Primer Design: Design forward and reverse primers to amplify the agaS coding sequence from E. coli C or O157:H7 genomic DNA. Incorporate restriction sites (e.g., NdeI and XhoI) compatible with your expression vector (e.g., pET-28a) for directional cloning.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase to amplify the agaS gene.[17]

• Vector and Insert Preparation: Digest both the PCR product and the pET-28a vector with NdeI and XhoI restriction enzymes. Purify the digested fragments using a gel extraction or PCR cleanup kit.

• Ligation: Ligate the digested agaS insert into the prepared pET-28a vector using T4 DNA ligase. This creates the pET-28a-agaS expression plasmid.

• Transformation: Transform the ligation mixture into a cloning strain of E. coli (e.g., DH5α) and select for transformants on LB agar plates containing kanamycin (the resistance marker for pET-28a).

• Sequence Verification: Isolate plasmid DNA from several colonies and verify the sequence of the agaS insert via Sanger sequencing.

• Expression: Transform the sequence-verified pET-28a-agaS plasmid into an expression host strain like E. coli BL21(DE3).[17]

• Protein Production: Grow the transformed BL21(DE3) cells in LB medium with kanamycin at 37°C to an OD₆₀₀ of 0.6-0.8. Induce protein expression by adding IPTG to a final concentration of 0.5 mM and incubate for 4-6 hours at 30°C or overnight at 16-18°C for better protein solubility.[17]

• Harvest and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10 mM imidazole) and lyse the cells by sonication or high-pressure homogenization.

• Purification: Clarify the lysate by centrifugation. Since pET-28a adds a His-tag, purify the AgaS protein from the supernatant using a Ni-NTA affinity chromatography column. Elute the protein with a high-concentration imidazole buffer.

Protocol 2: In Vitro Colorimetric Assay for AgaS Deaminase Activity

This protocol outlines a coupled enzyme assay to measure the activity of purified AgaS by monitoring the consumption of NADH.

• Principle: This assay is based on the principle that the product of the AgaS reaction, D-tagatose-6-phosphate, can be channeled through subsequent enzymatic reactions that are linked to the oxidation of NADH to NAD⁺, which can be monitored by the decrease in absorbance at 340 nm.

• Reaction Components (Final Concentrations):

  • 100 mM Tris-HCl buffer, pH 7.5

  • 5 mM MgCl₂

  • 1 mM ATP

  • 0.2 mM NADH

  • 10 units/mL Tagatose-1,6-bisphosphate aldolase

  • 10 units/mL Triosephosphate isomerase

  • 10 units/mL Glycerol-3-phosphate dehydrogenase

  • 1-5 µg of purified AgaS protein

  • Substrate: 10 mM D-galactosamine 6-phosphate (GalN-6P)

• Procedure: a. Prepare a master mix of all reaction components except the substrate (GalN-6P) in a 1 mL cuvette. b. Incubate the mixture for 5 minutes at 37°C to allow the temperature to equilibrate and to measure any background NADH oxidation. c. Initiate the reaction by adding 10 mM GalN-6P. d. Immediately place the cuvette in a spectrophotometer and monitor the decrease in absorbance at 340 nm over time. e. The rate of reaction is proportional to the rate of change in absorbance. Enzyme activity can be calculated using the Beer-Lambert law and the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Protocol 3: In Vivo Phenotypic Analysis via Growth Curves

This protocol is used to confirm the function of a gene by comparing the growth of a wild-type strain to a knockout mutant.

• Strain Preparation: Obtain or construct a targeted deletion mutant of the gene of interest (e.g., ΔagaS) in a GalNAc-positive E. coli strain (e.g., E. coli C). Also prepare a complemented strain where the agaS gene is re-introduced on a plasmid.

• Media Preparation: Prepare M9 minimal medium supplemented with 0.2% GalNAc as the sole carbon source. As controls, also prepare M9 medium with 0.2% glucose and M9 with no carbon source.

• Inoculum Preparation: Grow overnight cultures of the wild-type, ΔagaS mutant, and complemented strains in a rich medium like LB.

• Growth Assay: a. Wash the overnight cultures twice with M9 salts (no carbon source) to remove any residual LB medium. b. Inoculate 200 µL of the prepared M9 media in a 96-well microplate with the washed cells to a starting OD₆₀₀ of 0.05. c. Incubate the plate in a microplate reader at 37°C with shaking. d. Measure the OD₆₀₀ every 30 minutes for 24-48 hours.

Data Summary and Strain Comparison

Table 1: Key Enzymes of the GalNAc-6P Pathway in E. coli

Gene	Protein Product	Function	E.C. Number
agaVWEF	EIIAga PTS Complex	Transport & Phosphorylation of GalNAc	2.7.1.69
agaA	N-acetylgalactosamine-6-P deacetylase	Deacetylation of GalNAc-6P	3.5.1.-
agaS	D-galactosamine-6-P deaminase/isomerase	Deamination of GalN-6P to Tagatose-6-P	3.5.99.-
kbaY/Z	Tagatose-bisphosphate aldolase	Cleavage of Tagatose-1,6-bisphosphate	4.1.2.-
nagA	N-acetylglucosamine-6-P deacetylase	Can substitute for AgaA	3.5.1.25

Table 2: Comparison of E. coli Strains for GalNAc Utilization

Strain	Phenotype on GalNAc	Genetic Basis	Reference
E. coli K-12	Negative (-)	Deletion covering agaW'EF'A, resulting in a non-functional PTS.	[1][2][5]
E. coli C	Positive (+)	Possesses the complete aga/kba gene cluster.	[1][4]
E. coli B	Positive (+)	Possesses the complete aga/kba gene cluster.	[1]
E. coli O157:H7	Positive (+)	Possesses the complete aga/kba gene cluster.	[4][9]

Conclusion and Future Directions

The N-Acetyl-D-galactosamine 6-phosphate pathway in E. coli is a model system for understanding bacterial metabolic diversity and regulation. The pathway is elegantly controlled by the AgaR repressor and demonstrates significant functional overlap with the parallel nag system for GlcNAc metabolism. The definitive identification of AgaS as the key deaminase has clarified the core catabolic route, paving the way for more targeted research.

Future research in this area could focus on:

• Structural Biology: Elucidating the crystal structures of AgaA and AgaS to understand their substrate specificity and catalytic mechanisms, which could aid in the design of specific inhibitors.

• Inhibitor Screening: Developing high-throughput screens using the assays described herein to identify small molecules that block this pathway, potentially leading to new antimicrobial agents.

• Metabolic Engineering: Leveraging the enzymes of this pathway to create novel biosynthetic routes for the production of rare sugars or other valuable biochemicals from inexpensive substrates.

This guide provides the foundational knowledge and practical tools necessary for researchers to confidently explore and exploit this important corner of bacterial metabolism.

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• Narimatsu, H. (2021). Enzyme assay of polypeptide N-acetylgalactosaminyltransferase family. National Center for Biotechnology Information. [Link]

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• Weber, J., et al. (2024). Engineering of Escherichia coli for D-tagatose production from lactose and whey permeate via the tagatose-6-phosphate pathway. Metabolic Engineering. [Link]

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The Biological Significance of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P): Metabolic Pathways, Cellular Signaling, and Therapeutic Potential

As drug development and metabolic engineering increasingly target the intersections of amino sugar metabolism and central carbon routing, N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) has emerged as a critical biochemical node. Unlike its C4 epimer, N-Acetylglucosamine 6-phosphate (GlcNAc-6-P), GalNAc-6-P undergoes highly specific enzymatic routing that dictates bacterial survival, nutrient sensing, and host-pathogen interactions.

This technical guide dissects the biological significance of GalNAc-6-P, detailing its catabolic pathways, evolutionary structural discrimination, and the self-validating analytical methodologies required to study it.

The Bacterial Aga Catabolic Pathway: A Mechanistic Deep Dive

In diverse bacterial species—ranging from Escherichia coli to obligately piezophilic Moritella and Shewanella—GalNAc serves as a vital dual source of carbon and nitrogen[1],[2]. The utilization of this amino sugar is strictly governed by the Aga (N-acetylgalactosamine) regulon , which orchestrates the conversion of GalNAc into core glycolytic intermediates[1].

The pathway operates through a highly coordinated enzymatic cascade:

• Import and Phosphorylation: Extracellular GalNAc is transported across the bacterial membrane via the , specifically mediated by the agaVWEF gene products, which concomitantly phosphorylate the substrate at the C6 position to yield intracellular GalNAc-6-P[1].

• Deacetylation: GalNAc-6-P is deacetylated by AgaA (or its promiscuous homolog, NagA) to form D-galactosamine 6-phosphate (GalN-6-P) and acetate[3],[4].

• Aldolase Cleavage: Finally, Tag-6-P is cleaved by the aldolase AgaY into glyceraldehyde 3-phosphate (GAP) and dihydroxyacetone phosphate (DHAP), seamlessly integrating into glycolysis[1],[2].

The bacterial Aga catabolic pathway converting extracellular GalNAc to glycolytic intermediates.

Epimeric Discrimination and Nutrient Sensing Checkpoints

The biological significance of GalNAc-6-P is most profoundly illustrated by how cellular machinery distinguishes it from GlcNAc-6-P. During cell wall recycling in Streptomyces, the accumulation of GlcNAc-6-P triggers a developmental checkpoint mediated by the enzyme NagS (a novel GlcNAc-6-P dehydratase)[6].

NagS converts GlcNAc-6-P into a toxic intermediate (6P-chromogen I) to halt growth and induce antibiotic production[7]. However, structural studies reveal that while NagS readily binds GlcNAc-6-P and its epimer ManNAc-6-P, it strictly excludes GalNAc-6-P [6],[8]. This stereochemical discrimination is a critical evolutionary adaptation; it ensures that GalNAc-6-P derived from the environment or alternative salvage pathways does not accidentally trigger the NagS-mediated cell death cascade, allowing bacteria to safely utilize GalNAc as a nutrient source[7].

In mammalian systems, the Hexosamine Biosynthetic Pathway (HBP) relies on amidohydrolases like to regulate UDP-GlcNAc levels[9]. While bacterial NagA can deacetylate GalNAc-6-P (albeit with a much higher Km​ ), human AMDHD2 lacks physiologically relevant activity toward GalNAc-6-P, demonstrating a divergence in how higher eukaryotes isolate GalNAc metabolism from GlcNAc salvage[9],[4].

Quantitative Kinetic Profiling

To understand the metabolic flux of GalNAc-6-P, we must examine the kinetic parameters of the enzymes that process it. The table below summarizes the substrate specificity of key amidohydrolases, highlighting the evolutionary tuning of these enzymes.

Enzyme	Substrate	Km​ (mM)	kcat​ ( s−1 )	Organism	Biological Role
NagA	GlcNAc-6-P	~0.2	~150	E. coli	Primary GlcNAc recycling[4]
NagA	GalNAc-6-P	120–145	N/A	E. coli	Promiscuous Aga pathway support[10]
AgaA	GalNAc-6-P	~1.5	~50	Shewanella spp.	Dedicated GalNAc catabolism[1]
AMDHD2	GalNAc-6-P	No Activity	No Activity	Homo sapiens	Strict HBP regulation[9]

Data synthesized from structural and kinetic assays of the amidohydrolase superfamily[1],[9],[10],[4].

Self-Validating Experimental Methodologies

Investigating GalNAc-6-P requires rigorous analytical and biochemical techniques. Below are two field-proven, self-validating protocols designed to ensure high-fidelity data acquisition.

Protocol 1: LC-MS/MS Absolute Quantification of Intracellular GalNAc-6-P

Because GalNAc-6-P is highly polar and susceptible to rapid enzymatic degradation, standard extraction and reversed-phase chromatography will fail.

• Step 1: Metabolic Quenching. Rapidly harvest bacterial cultures and immediately resuspend the pellet in pre-chilled (-80°C) 80% methanol.

  • Causality: Cold methanol instantaneously denatures endogenous phosphatases while permeabilizing the cell membrane, freezing the metabolome in its exact physiological state and preventing the artifactual hydrolysis of the C6 phosphate group.

• Step 2: Isotope Spike-In (Self-Validation). Add a known concentration of 13C -labeled GalNAc-6-P internal standard prior to extraction.

  • Causality: This corrects for matrix effects and ion suppression during MS analysis. If the recovery of the 13C standard deviates beyond 10%, the extraction is flagged for systemic error, ensuring the protocol validates itself.

• Step 3: HILIC Separation. Inject the clarified aqueous phase onto a ZIC-pHILIC column using an ammonium acetate/acetonitrile gradient.

  • Causality: As a highly polar, phosphorylated sugar, GalNAc-6-P exhibits poor retention on standard C18 columns. Hydrophilic Interaction Liquid Chromatography (HILIC) provides the necessary orthogonal retention mechanism.

• Step 4: ESI-MS/MS Detection. Monitor via Multiple Reaction Monitoring (MRM) in negative ion mode, targeting the transition m/z 300.1 → 79.0 (phosphate reporter ion).

Self-validating LC-MS/MS workflow for the absolute quantification of intracellular GalNAc-6-P.

Protocol 2: In Vitro Enzymatic Deacetylation Assay (AgaA/NagA)

Direct measurement of deacetylation is optically silent. This protocol utilizes a coupled enzymatic cascade to monitor kinetics in real-time.

• Step 1: Reaction Assembly. Combine recombinant AgaA, 50 mM Tris-HCl (pH 7.5), 1 mM ZnCl2​ , and varying concentrations of GalNAc-6-P (0.1 - 150 mM).

  • Causality: AgaA and NagA are metalloenzymes belonging to the amidohydrolase superfamily; Zn2+ is strictly required to polarize the water molecule for nucleophilic attack on the acetyl group[4].

• Step 2: Coupled Detection System. Couple the release of acetate to a secondary cascade: Acetate Kinase (ACK), Pyruvate Kinase (PK), and Lactate Dehydrogenase (LDH), monitoring NADH oxidation at 340 nm.

  • Causality: This system translates every molecule of acetate released into a stoichiometric oxidation of NADH, allowing real-time, continuous kinetic monitoring.

• Step 3: Orthogonal Validation. Run a parallel reaction omitting the Zn2+ cofactor and adding 10 mM EDTA.

  • Causality: This validates that the observed NADH oxidation is strictly dependent on the metallo-catalytic deacetylation of GalNAc-6-P, ruling out background hydrolysis or contaminating ATPase activity.

Conclusion

N-Acetyl-D-galactosamine 6-phosphate is far more than a transient metabolic intermediate. It acts as a structural key that unlocks specific catabolic pathways (Aga regulon) while safely bypassing apoptotic checkpoints (NagS)[1],[6]. By leveraging rigorous analytical workflows like HILIC-MS/MS and coupled kinetic assays, researchers can accurately map the flux of GalNAc-6-P, opening new avenues for targeting bacterial metabolism and understanding mammalian hexosamine regulation.

References

• Title: N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA Source: Journal of Biological Chemistry (via PMC) URL: [Link]

• Title: Structural Diversity within the Mononuclear and Binuclear Active Sites of N-Acetyl-d-glucosamine-6-phosphate Deacetylase Source: Biochemistry (ACS Publications) URL: [Link]

• Title: The novel GlcNAc 6-phosphate dehydratase NagS governs a metabolic checkpoint that controls nutrient signaling in Streptomyces Source: bioRxiv / PLOS Biology URL: [Link]

• Title: GFPT2/GFAT2 and AMDHD2 act in tandem to control the hexosamine pathway Source: eLife URL: [Link]

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The GalNAc Metabolic Dichotomy: Divergent Processing of N-Acetylgalactosamine into GalNAc-1-P and GalNAc-6-P

Executive Summary

N-Acetylgalactosamine (GalNAc) is a fundamental amino sugar that dictates critical biological functions ranging from mammalian mucin-type O-glycosylation to bacterial nutrient acquisition. However, the intracellular processing of GalNAc is not universal. As drug development professionals engineering GalNAc-conjugated siRNAs, microbiome-targeted therapeutics, or metabolic glycoengineering probes, it is critical to understand the biochemical divergence of this sugar.

In mammalian systems, GalNAc is salvaged exclusively via a GalNAc-1-phosphate (GalNAc-1-P) intermediate to build complex glycans 1[1]. Conversely, in diverse bacterial species, GalNAc is utilized as a carbon and energy source through a catabolic pathway strictly dependent on a GalNAc-6-phosphate (GalNAc-6-P) intermediate 2[2]. This technical guide delineates the mechanistic differences between these two pathways and provides self-validating experimental workflows for interrogating them.

The Mammalian Axis: Anabolism via GalNAc-1-P

In human and mammalian systems, the GalNAc salvage pathway is strictly anabolic. Exogenous GalNAc is transported into the cell and phosphorylated at the C1 position by N-acetylgalactosamine kinase (GALK2) to yield GalNAc-1-P 3[3].

Crucially, mammalian GALK2 does not phosphorylate the C6 position. Any steric hindrance or chemical modification at the C6 hydroxyl group typically abrogates GALK2 activity, creating a strict structural bottleneck 4[4]. Following C1 phosphorylation, UDP-N-acetylhexosamine pyrophosphorylase (AGX1) catalyzes the condensation of GalNAc-1-P with UTP to form UDP-GalNAc. This activated nucleotide-sugar serves as the universal donor for polypeptide N-acetylgalactosaminyltransferases (ppGalNAcTs) in the Golgi apparatus 5[5].

Causality in Experimental Design: When designing synthetic GalNAc analogs for metabolic glycoengineering, researchers routinely utilize peracetylated precursors. The causality here is two-fold: peracetylation masks polar hydroxyl groups to enable passive diffusion across the lipophilic plasma membrane. Once inside, non-specific cytosolic esterases strip the acetyl groups, ensuring the analog is trapped intracellularly and processed exclusively through the GALK2-dependent GalNAc-1-P salvage pathway 6[6].

The Bacterial Axis: Catabolism via GalNAc-6-P

Bacteria process GalNAc through an entirely different metabolic logic. In gut-resident and pathogenic species (e.g., E. coli, Shewanella, Clostridium), the aga regulon controls GalNAc utilization. GalNAc is imported primarily via the Phosphoenolpyruvate-dependent Phosphotransferase System (PTS), which concomitantly phosphorylates the sugar at the C6 position, yielding GalNAc-6-P 7[7].

Therapeutic Window: Because mammalian hosts lack both GalNAc-6-P deacetylase (AgaA) and GalN-6-P deaminase (AgaS), these enzymes represent highly specific targets. Inhibiting AgaA or AgaS disrupts bacterial nutrient acquisition and biofilm formation without inducing off-target toxicity in the mammalian host's GALK2-dependent salvage pathway9[9].

Fig 1: Divergent metabolic processing of GalNAc in mammalian (GalNAc-1-P) vs bacterial (GalNAc-6-P).

Quantitative Kinetic Profiling

Table 1: Kinetic Specificity of Bacterial Aga Enzymes (Shewanella sp.)

Enzyme	Putative Function	Substrate	Specific Activity (µmol mg⁻¹ min⁻¹)	Fold Preference
AgaA	Deacetylase	GalNAc-6-P	7.98	~10.5x
AgaA	Deacetylase	GlcNAc-6-P	0.76	-
AgaS	Deaminase/Isomerase	GalN-6-P	9.48	~27.0x
AgaS	Deaminase/Isomerase	GlcN-6-P	0.35	-

Self-Validating Experimental Protocols

Robust assay design requires built-in validation. Below are two field-proven protocols to interrogate these divergent pathways in vitro.

Protocol A: Chemoenzymatic Synthesis of UDP-GalNAc (Mammalian Pathway)

This protocol synthesizes UDP-GalNAc from GalNAc using recombinant mammalian GALK2 and AGX1.

• Reaction Setup: Combine 5 mM GalNAc, 10 mM ATP, 10 mM UTP, 15 mM MgCl₂, and 50 mM Tris-HCl (pH 7.5).

• Enzyme Addition: Add 1 µM recombinant GALK2 and 1 µM AGX1.

  • Causality: Add 0.5 U/mL Inorganic Pyrophosphatase (PmPpA). AGX1 catalyzes a thermodynamically reversible reaction. PmPpA hydrolyzes the pyrophosphate byproduct, driving the reaction forward to completion.

• Self-Validation (Control): Prepare a parallel reaction omitting GALK2. This ensures that any UDP-GalNAc detected is strictly dependent on the C1-phosphorylation cascade, ruling out background nucleotide-sugar contamination.

• Incubation & Quenching: Incubate at 37°C for 4 hours. Quench by adding an equal volume of ice-cold methanol, followed by centrifugation (10,000 x g, 10 min) to precipitate proteins.

• Analysis: Analyze the supernatant via Ion-Pairing LC-MS to quantify UDP-GalNAc yield.

Protocol B: In Vitro AgaA Deacetylase Activity Assay (Bacterial Pathway)

This protocol measures the conversion of GalNAc-6-P to GalN-6-P by bacterial AgaA.

• Reaction Setup: In a 96-well plate, combine 2 mM GalNAc-6-P and 50 mM HEPES buffer (pH 7.5).

• Initiation & Time-Course: Add 50 nM recombinant AgaA to initiate the reaction at 37°C.

  • Self-Validation: Extract 20 µL aliquots at strictly timed intervals (0, 10, 20, 30 min). Measuring a time-course rather than a single endpoint ensures the reaction remains in the linear range of initial velocity ( V0​ ), which is mathematically required for accurate Michaelis-Menten kinetic derivation.

• Quenching: Heat aliquots to 95°C for 5 minutes to denature AgaA.

• Derivatization: Add O-phthalaldehyde (OPA) and β-mercaptoethanol to the quenched samples.

  • Causality: AgaA removes an acetyl group, exposing a primary amine on GalN-6-P. OPA specifically reacts with primary amines in the presence of a thiol to form a highly fluorescent isoindole derivative. This allows precise quantification of the product without interference from the substrate (GalNAc-6-P), which lacks a primary amine.

• Detection: Measure fluorescence (Excitation 340 nm / Emission 450 nm) against a GalN-6-P standard curve.

Fig 2: Self-validating workflow for quantifying AgaA-mediated deacetylation of GalNAc-6-P.

References

• Pouilly, S., et al. "Metabolic glycoengineering through the mammalian GalNAc salvage pathway." FEBS Journal (2012). 1

• Boyce, M., et al. "Metabolic cross-talk allows labeling of O-linked β-N-acetylglucosamine-modified proteins via the N-acetylgalactosamine salvage pathway." PNAS (2011). 6

• Leymarie, N., et al. "Evaluation of Analogues of GalNAc as Substrates for Enzymes of the Mammalian GalNAc Salvage Pathway." ACS Chemical Biology (2012). 4

• Candeliere, F., et al. "Genomic and functional analysis of the mucinolytic species Clostridium celatum, Clostridium tertium, and Paraclostridium bifermentans." Frontiers in Microbiology (2024). 9

• Hu, Z., et al. "Reconstruction of GalNAc utilization pathways in Proteobacteria." Molecular & Cellular Proteomics (2013). 2

• Ma, J., & Hart, G. W. "Analytical and Biochemical Perspectives of Protein O-GlcNAcylation." Chemical Reviews (2021). 5

• Brinkkötter, P., et al. "Pathway for utilization of N-acetyl-galactosamine and galactosamine in Escherichia coli." Molecular Genetics and Genomics (2000). 7

• GALK2 Gene - Galactokinase 2. GeneCards (2024). 3

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Synthesis and Metabolism of N-Acetyl-D-galactosamine 6-Phosphate (GalNAc-6-P): Enzymatic Pathways and Experimental Methodologies

Executive Summary

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical phosphorylated amino sugar intermediate, primarily serving as a central node in the bacterial catabolism of environmental glycans. For drug development professionals and synthetic biologists, understanding the enzymatic synthesis of GalNAc-6-P is essential for engineering microbial cell factories, developing novel antibiotics targeting amino sugar metabolism, and designing enzymatic cascades for rare sugar synthesis. This technical guide provides an authoritative, in-depth analysis of the core enzymes responsible for GalNAc-6-P synthesis, contrasting the evolutionary strategies of Proteobacteria, and outlines self-validating experimental protocols for characterizing these enzymes.

Mechanistic Pathways of GalNAc-6-P Synthesis

Unlike mammalian systems, which utilize N-acetylgalactosamine kinase (GALK2) to phosphorylate GalNAc at the C1 position for the UDP-GalNAc salvage pathway 1[1], bacteria have evolved specialized mechanisms to phosphorylate GalNAc at the C6 position. This C6 phosphorylation is an obligate first step for entry into central carbon metabolism. Bacteria employ two distinct evolutionary strategies to achieve this:

The Phosphotransferase System (PTS) Pathway

In enteric bacteria such as Escherichia coli, the transport and phosphorylation of GalNAc are tightly coupled via the Phosphotransferase System (PTS). The GalNAc-specific PTS is encoded by the agaVWEF operon 2[2].

• Mechanism: The PTS utilizes phosphoenolpyruvate (PEP) as the ultimate phosphate donor. The phosphoryl group is transferred through a cascade of general PTS proteins to the sugar-specific Enzyme II complex (AgaVWEF). As GalNAc is translocated across the inner membrane, it is concomitantly phosphorylated, releasing GalNAc-6-P directly into the cytoplasm.

• Causality in Evolution: Coupling transport with phosphorylation is highly energetically efficient for organisms in nutrient-competitive environments like the mammalian gut, as it traps the sugar intracellularly without consuming ATP.

The ATP-Dependent Kinase Pathway (AgaK)

In non-enteric Proteobacteria such as Shewanella species, the aga gene clusters lack the PTS components. Instead, these organisms rely on a two-step process: facilitated transport followed by ATP-dependent phosphorylation 3[3].

• Mechanism: Extracellular GalNAc is imported by a dedicated permease (AgaP). Once inside, the novel GalNAc kinase, AgaK , catalyzes the transfer of the γ -phosphate from ATP to the C6 hydroxyl group of GalNAc, yielding GalNAc-6-P and ADP.

• Enzymatic Specificity: AgaK exhibits high catalytic efficiency for GalNAc. While it can accommodate N-acetyl-D-glucosamine (GlcNAc), the catalytic efficiency ( kcat​/Km​ ) drops by over 200-fold, demonstrating strict stereochemical requirements at the C4 position 3[3].

Enzymatic pathways for GalNAc-6-P synthesis and downstream catabolism in Proteobacteria.

Downstream Catabolism: The Fate of GalNAc-6-P

Once synthesized, GalNAc-6-P cannot directly enter glycolysis. It must undergo a series of transformations encoded by the aga regulon:

• Deacetylation: GalNAc-6-P is deacetylated by AgaA (or its novel variant AgaAII in Shewanella) to form D-galactosamine-6-phosphate (GalN-6-P) and acetate 3[3].

Quantitative Data: Substrate Specificity of AgaK

To leverage AgaK for synthetic biology applications, understanding its substrate scope is paramount. The table below summarizes the kinetic profiling of recombinant AgaK from Shewanella sp. ANA-3.

Substrate	Kinase Activity	Relative Km​	Relative kcat​	Catalytic Efficiency ( kcat​/Km​ )
N-Acetyl-D-galactosamine (GalNAc)	Yes	Low (High Affinity)	High	Baseline (100%)
N-Acetyl-D-glucosamine (GlcNAc)	Yes	High (Low Affinity)	Low	>200-fold lower than GalNAc
D-Glucose	No	N/A	N/A	No Activity
D-Galactosamine (GalN)	No	N/A	N/A	No Activity
N-Acetylmannosamine (ManNAc)	No	N/A	N/A	No Activity

Experimental Workflows and Self-Validating Protocols

To rigorously characterize the kinetic parameters of GalNAc-6-P synthesizing enzymes like AgaK, researchers must employ self-validating biochemical assays. The protocol below details a continuous spectrophotometric assay coupled with Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH).

Causality Behind the Assay Design: Why use a coupled assay instead of directly measuring GalNAc-6-P? Direct measurement often requires discontinuous sampling and mass spectrometry, which introduces temporal artifacts and limits throughput. The PK/LDH system continuously consumes the ADP generated by AgaK, regenerating ATP and oxidizing NADH to NAD+. The stoichiometric oxidation of NADH is monitored in real-time at 340 nm, providing high-resolution initial velocity ( V0​ ) data essential for accurate Michaelis-Menten modeling. Furthermore, keeping ATP concentrations constant prevents product inhibition by ADP.

Self-validating workflow for the in vitro characterization of AgaK kinase activity.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl 2​ , 50 mM KCl. The presence of Mg 2+ is causally required to coordinate the ATP β

  • and γ -phosphates, facilitating nucleophilic attack by the GalNAc C6-hydroxyl.

• Coupling System Addition: Add 1 mM PEP, 0.2 mM NADH, and an excess of the PK/LDH enzyme mixture (e.g., 5 U/mL each) to the buffer.

• Substrate Titration: Aliquot the mixture into a UV-transparent 96-well plate. Add varying concentrations of GalNAc (e.g., 0.05 mM to 5 mM).

• Enzyme Addition & Initiation: Add purified recombinant AgaK (e.g., 1-5 μ g) to the wells. Initiate the reaction by adding 2 mM ATP.

• Continuous Monitoring: Immediately monitor the decrease in absorbance at 340 nm ( A340​ ) using a microplate reader at 30°C for 10 minutes.

• Self-Validating Control (Critical): Run a parallel reaction containing all components except GalNAc.

  • Validation Logic: If the minus-GalNAc control shows a decrease in A340​ , the AgaK preparation possesses intrinsic ATPase activity or is contaminated with non-specific phosphatases/kinases. The rate of the control must be subtracted from the experimental wells to ensure the calculated V0​ is strictly attributable to GalNAc-6-P synthesis.

Conclusion

The synthesis of N-Acetyl-D-galactosamine 6-phosphate is a highly specific biochemical node governed by evolutionary divergence in bacteria. Whether utilizing the energy-conserving PTS system (AgaVWEF) or the highly specific AgaK kinase, the precise generation of GalNAc-6-P dictates the efficiency of downstream glycan salvage and catabolism. By employing rigorous, self-validating kinetic assays, researchers can harness these enzymes for advanced biocatalytic applications and therapeutic targeting.

References

• Leyn, S. A., Gao, F., Yang, C., & Rodionov, D. A. (2012). "N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: Genomic Reconstruction and Experimental Characterization in Shewanella." Journal of Biological Chemistry / PMC.
• Brinkkötter, A., Klöss, H., Alpert, C., & Lengeler, J. W. (2000). "Pathway for utilization of N-acetyl-galactosamine and galactosamine in Escherichia coli." Molecular Microbiology / ResearchGate.
• Thoden, J. B., & Holden, H. M. (2009). "Mechanistic studies on human N-acetylgalactosamine kinase." Taylor & Francis.
• Hu, Z., Patel, I. R., & Mukherjee, A. (2012). "Effect of agaI or agaS gene deletion on GalNAc-dependent cell growth." ResearchGate.

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• 3. N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Mechanistic Role of N-Acetyl-D-galactosamine 6-Phosphate in Bacterial Cell Wall Synthesis and Metabolic Checkpoints

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In bacterial physiology, N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) serves as a critical metabolic node, acting as the bifurcation point between energy-yielding catabolism and the anabolic biosynthesis of cell wall glycopolymers. Understanding the flux of GalNAc-6-P is paramount for drug development, as its downstream products dictate both bacterial survival in nutrient-depleted environments and the structural integrity of Wall Teichoic Acids (WTAs) and Capsular Polysaccharides (CPS). This whitepaper dissects the dual pathways of GalNAc-6-P, detailing the structural biology of its processing enzymes and providing field-proven protocols for tracking its metabolic fate.

The Biochemical Nexus: Phosphorylation and the Thermodynamic Trap

The entry of extracellular N-Acetyl-D-galactosamine (GalNAc) into the bacterial cytoplasm is mediated by the Phosphotransferase System (PTS), specifically encoded by operons such as agaVWEF in Proteobacteria[1]. During transport, the substrate is concomitantly phosphorylated at the C6 position using phosphoenolpyruvate (PEP) as the phosphate donor.

The Causality of C6 Phosphorylation: Phosphorylation serves a dual purpose. First, the addition of a highly polar, negatively charged phosphate group creates a thermodynamic trap, preventing the molecule from diffusing back across the hydrophobic lipid bilayer. Second, it primes the molecule for subsequent enzymatic recognition. The C6-phosphate acts as an essential binding anchor for both catabolic deacetylases (like AgaA) and anabolic mutases, ensuring that the substrate is exclusively channeled into regulated intracellular pathways rather than futile cycles.

The Catabolic Cascade: The Aga Pathway

When cellular energy demands are high, GalNAc-6-P is funneled into the Aga pathway for carbon and nitrogen extraction[1].

The Committed Step: AgaA Deacetylase

The commitment to catabolism is governed by AgaA (GalNAc-6-P deacetylase) . AgaA hydrolyzes the amide bond of the N-acetyl group, yielding D-galactosamine-6-phosphate (GalN-6-P) and acetate.

• Structural Causality: AgaA belongs to the amidohydrolase superfamily. Depending on the bacterial species, its active site utilizes either a mononuclear or binuclear zinc ( Zn2+ ) center to activate a nucleophilic water molecule[2]. The removal of the bulky acetyl group is sterically required for the subsequent enzyme in the cascade, AgaS (a deaminase/isomerase), to access the anomeric carbon and convert GalN-6-P into Tagatose-6-phosphate (Tag-6-P)[1]. Tag-6-P is eventually cleaved by an aldolase (AgaY) into glyceraldehyde-3-phosphate and dihydroxyacetone phosphate, feeding directly into glycolysis.

Anabolic Utilization: Wall Teichoic Acid Biosynthesis

Conversely, when the cell prioritizes structural integrity or immune evasion, GalNAc-6-P is diverted toward cell wall synthesis. It is converted into UDP-GalNAc, the universal activated sugar donor for glycosyltransferases.

Case Study: Staphylococcus aureus ST395

Most S. aureus lineages produce a poly-ribitol-phosphate WTA modified with N-acetylglucosamine (GlcNAc). However, the highly distinct ST395 lineage synthesizes a unique poly-glycerol-phosphate (GroP) WTA that is specifically glycosylated with GalNAc[3].

• Mechanistic Pathway: The ST395 lineage utilizes a specialized set of enzymes acquired via horizontal gene transfer. The enzyme TagV (a nucleotide sugar epimerase) ensures a steady pool of UDP-GalNAc. Subsequently, TagN (an α -O-GalNAc transferase) catalyzes the transfer of GalNAc onto the GroP WTA backbone[3].

• Evolutionary Causality: The incorporation of GalNAc into the WTA fundamentally alters the bacterial surface architecture. This modification prevents infection by standard staphylococcal bacteriophages (acting as a phage exclusion mechanism) while simultaneously enabling the horizontal transfer of pathogenicity islands (SaPIs) from coagulase-negative staphylococci (CoNS)[3].

Pathway Visualization

The following diagram illustrates the metabolic bifurcation of GalNAc-6-P.

Figure 1: The bifurcation of GalNAc-6-P into catabolic energy extraction and anabolic cell wall synthesis.

Quantitative Data Summary

The table below summarizes the key enzymes governing the GalNAc-6-P metabolic node.

Enzyme	Gene	Pathway Role	Structural / Kinetic Feature
AgaVWEF	agaVWEF	Transport & Phosphorylation	PEP-dependent PTS system; traps GalNAc intracellularly.
AgaA	agaA	Catabolism (Deacetylation)	Amidohydrolase fold; Zn2+ dependent; removes N-acetyl group.
AgaS	agaS	Catabolism (Isomerization)	SIS domain family; converts GalN-6-P to Tag-6-P.
TagV	tagV	Anabolism (Epimerization)	Generates UDP-GalNAc from UDP-GlcNAc for cell wall synthesis.
TagN	tagN	Anabolism (Glycosylation)	α -O-GalNAc transferase; modifies GroP WTA backbone.

Experimental Protocols

To ensure rigorous, self-validating data generation, the following protocols leverage high-resolution mass spectrometry to track GalNAc-6-P kinetics and integration.

Protocol 1: In Vitro AgaA Deacetylase Kinetics via LC-MS/MS

Causality: Traditional coupled-enzyme spectrophotometric assays are prone to background noise from crude lysate oxidoreductases. Direct LC-MS/MS quantification of the GalN-6-P product ensures absolute specificity.

• Reaction Setup: Prepare a 100 µL reaction mixture containing 50 mM HEPES (pH 7.5), 100 µM ZnCl2​ , and 10 nM purified AgaA enzyme.

• Initiation: Add GalNAc-6-P substrate at varying concentrations (10 µM to 5 mM) to initiate the reaction at 30°C.

• Self-Validating Control: Run a parallel reaction using heat-inactivated AgaA (boiled at 95°C for 10 min) to establish the baseline non-enzymatic hydrolysis rate.

• Quenching: At designated time points (e.g., 1, 2, 5, 10 min), extract 10 µL aliquots and quench immediately in 90 µL of ice-cold acetonitrile.

• Centrifugation: Spin at 15,000 x g for 10 min at 4°C to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant into a HILIC-LC-MS/MS system. Monitor the specific MRM transitions for GalNAc-6-P ( m/z 300.0 → 79.0) and the deacetylated product GalN-6-P ( m/z 258.0 → 79.0). Calculate Km​ and kcat​ using Michaelis-Menten non-linear regression.

Protocol 2: 13C -Isotope Tracing of GalNAc into Wall Teichoic Acids

Causality: To prove that extracellular GalNAc is actively incorporated into the WTA (rather than synthesized de novo from glucose), stable isotope tracing is required.

• Isotope Culturing: Culture S. aureus ST395 in chemically defined medium supplemented with 5 mM [13C2​] -GalNAc (labeled at the acetyl carbons) until mid-log phase ( OD600​ = 0.6).

• Cell Harvesting & Lysis: Harvest cells by centrifugation. Wash twice with PBS. Lyse cells using a bead beater in 50 mM MES buffer (pH 6.5) to prevent base-catalyzed degradation of the WTA.

• WTA Extraction: Boil the lysate in 5% TCA (Trichloroacetic acid) for 4 hours to cleave the phosphodiester bonds linking WTA to the peptidoglycan.

• Purification: Dialyze the extract against dH2​O (1 kDa MWCO) to remove free sugars and TCA.

• Hydrolysis: Subject the purified WTA to mild acid hydrolysis (2N HCl, 100°C, 2 hours) to release the monomeric glycosyl modifiers.

• Quantification: Analyze the hydrolysate via LC-MS. The presence of the +2 Da mass shift in the GalNAc peak confirms direct incorporation of the exogenous sugar via the TagN transferase pathway.

Figure 2: Experimental workflow for stable isotope tracing of GalNAc into Wall Teichoic Acids.

References

• Leyn, S. A., Gao, F., Yang, C., & Rodionov, D. A. "N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA." Journal of Biological Chemistry, 2012.
• Winstel, V., et al. "Biosynthesis of the Unique Wall Teichoic Acid of Staphylococcus aureus Lineage ST395." mBio, 2014.
• Hall, R. S., et al. "Structural Diversity within the Mononuclear and Binuclear Active Sites of N-Acetyl-d-glucosamine-6-phosphate Deacetylase." Biochemistry, 2007.

Sources

• 1. N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of the Unique Wall Teichoic Acid of Staphylococcus aureus Lineage ST395 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Targeted Mass Spectrometry Analysis of N-Acetyl-D-Galactosamine 6-Phosphate (GalNAc-6-P) in Biological Matrices

Biological Context & Analytical Rationale

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical intermediate in the hexosamine salvage and catabolic pathways. In host-microbiome dynamics, host genetics (such as the ABO blood group) directly regulate free GalNAc levels in the gut, which in turn acts as a primary carbon source for specific bacterial taxa like Erysipelotrichaceae[1]. Upon cellular import, bacteria utilize phosphotransferase systems (PTS) or kinases to convert GalNAc into GalNAc-6-P[2]. From here, it undergoes deacetylation or isomerization to fuel glycolysis and peptidoglycan biosynthesis[3].

Quantifying GalNAc-6-P is analytically challenging due to its extreme polarity, rapid intracellular turnover, and the presence of structural isomers—namely N-Acetylglucosamine 6-phosphate (GlcNAc-6-P) and N-Acetylmannosamine 6-phosphate (ManNAc-6-P). This application note outlines a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow designed to lock metabolic flux and chromatographically resolve these isobaric interferences[4].

Figure 1: GalNAc-6-P metabolic flux in bacterial catabolism via deacetylation and isomerization.

Mechanistic Principles of the Analytical Workflow

To achieve absolute quantitation with high scientific integrity, every phase of the workflow is grounded in specific physicochemical principles:

• Metabolic Quenching: Sugar phosphates are highly labile. Traditional extraction methods allow residual phosphatase and kinase activity, skewing the metabolomic snapshot. Cold methanol extraction at -77°C instantly denatures these enzymes, preserving the true in vivo concentration of GalNAc-6-P[5].

• HILIC Separation: Reversed-Phase Liquid Chromatography (RPLC) fails to retain highly polar sugar phosphates, causing them to co-elute in the void volume. Hydrophilic Interaction Liquid Chromatography (HILIC) utilizes a polar stationary phase (e.g., Amide or bare Silica), allowing GalNAc-6-P to partition into a water-enriched layer on the column surface, successfully resolving it from GlcNAc-6-P[4].

• Negative ESI & CID Fragmentation: The phosphate moiety (pKa ~1.5 and ~6.3) readily donates a proton in basic mobile phases. Negative Electrospray Ionization (ESI-) yields a robust [M−H]− precursor ion at m/z 300.05. Collision-Induced Dissociation (CID) primarily cleaves the phosphoester bond, generating highly specific H2​PO4−​ (m/z 96.97) and PO3−​ (m/z 78.96) product ions.

Figure 2: End-to-end LC-MS/MS workflow for GalNAc-6-P extraction and targeted quantification.

Self-Validating Experimental Protocol

Phase 1: Quenching and Extraction

• Harvesting: Centrifuge bacterial cultures (e.g., Erysipelotrichaceae strains) at 16,000 × g for 10 minutes at 4°C[5].

  • Causality: Rapid cooling minimizes metabolic turnover during the physical harvesting process.

• Quenching: Resuspend the cell pellet in 75 µL of ice-cold washing solution. Immediately add 1000 µL of pre-chilled HPLC-grade methanol (-77°C)[5].

  • Causality: The extreme temperature shock instantly halts all enzymatic activity.

• Internal Standard Addition: Spike the homogenate with 10 µL of 13C6​ -GalNAc-6-P (1 µg/mL).

  • Validation Checkpoint: The recovery of the heavy isotope standard must exceed 85%. If recovery is lower, it indicates ion suppression or incomplete cellular lysis.

• Extraction: Vigorously vortex for 1 minute, incubate at -77°C for 15 minutes, and centrifuge at 16,000 × g for 30 minutes at 4°C. Lyophilize the supernatant[5].

Phase 2: HILIC Chromatographic Separation

• Reconstitution: Dissolve the lyophilized extract in 100 µL of 20% Acetonitrile / 80% Water.

  • Causality: A highly aqueous reconstitution solvent ensures complete solubilization of the polar phosphate group before injection onto the HILIC column.

• Column Setup: Use an Amide HILIC column (2.1 × 100 mm, 1.7 µm particle size) maintained at 45°C.

• Mobile Phases:

  • Buffer A: 20 mM Ammonium Acetate in Water (pH adjusted to 9.0 with ammonium hydroxide).

  • Buffer B: 100% Acetonitrile.

  • Validation Checkpoint: Monitor the retention time (RT) of the internal standard across all injections. An RT shift of >0.1 min indicates a breakdown in column equilibration or mobile phase evaporation.

Phase 3: Mass Spectrometry Detection

• Source Parameters: Operate the Triple Quadrupole MS in Negative ESI mode. Set capillary voltage to 2.5 kV, source temperature to 150°C, and desolvation temperature to 500°C.

• MRM Optimization: Monitor the primary and secondary transitions.

  • Validation Checkpoint: Calculate the ion ratio (Primary peak area / Secondary peak area). The ratio in biological samples must remain within ±20% of the pure analytical standard. Deviations indicate co-eluting isobaric interference (e.g., GlcNAc-6-P).

Quantitative Data Summaries

Table 1: HILIC LC Gradient Parameters

Note: HILIC gradients run from high organic to high aqueous to elute polar compounds.

Time (min)	Flow Rate (µL/min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve Type
0.0	400	5	95	Initial
2.0	400	5	95	Linear
8.0	400	45	55	Linear
9.0	400	60	40	Linear
11.0	400	60	40	Hold
11.1	400	5	95	Step (Re-equilibration)
15.0	400	5	95	End

Table 2: MRM Transitions for GalNAc-6-P and Isomers

Because GalNAc-6-P and its epimers share identical fragmentation patterns, chromatographic resolution via the HILIC gradient (Table 1) is strictly required prior to MRM detection.

Analyte	Precursor Ion [M−H]− (m/z)	Product Ion (m/z)	Fragment Identity	Collision Energy (eV)	Declustering Potential (V)
GalNAc-6-P	300.05	96.97	[H2​PO4​]− (Quantifier)	-22	-45
GalNAc-6-P	300.05	78.96	[PO3​]− (Qualifier)	-35	-45
13C6​ -GalNAc-6-P (IS)	306.07	96.97	[H2​PO4​]−	-22	-45
GlcNAc-6-P (Isomer)	300.05	96.97	[H2​PO4​]−	-22	-45
ManNAc-6-P (Isomer)	300.05	96.97	[H2​PO4​]−	-22	-45

References

• The utilization of N-acetylgalactosamine and its effect on the metabolism of amino acids in Erysipelotrichaceae strain - PMC. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOZcBO0rQUUD0PN1EhgGFPennqWwI4g-ko2ZxPlqhB72Kugm-k8KZthEOSsmZG3a3dhpdWK9xK8Bzgqx_jERrljsBLdSsZkhdRx8EOqOELZtR5Gj6EZZpAVAZRBI8aNQV1jzjuu7Joq_e-Hk3I]
• ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs - PMC. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEG2YmE6lxwgiVjbUz1H9FqaH8GDZu9ixvgleaTyZN_TFlP79QmOmGxdptuf8LVp9olHg6i-zkrqwsptIJKTgawIK9zZQl-YX4yV72B_arNm_Dl7JjgCY8kOujf1n9lSpMO3-Kk4yYDa0L_R74=]
• Metabolomic Analysis of Three Mollicute Species | PLOS One - Research journals. plos.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHkwb_WoU8GoouRwilePQuKlUlMfIfvOyNFjpawRB0Dp67fU6970L9lspClRjwxIYS14O4sknhz_oyiC_n0iUnCZ5uPOqeClg0mHqN8DAIXXQkIR3yh7iGCowr4Em5HWrcHxHXyBXf9MGoy_zCmHR48wJAYbdzR6OcyV9hCO4vMFR-fRHs=]
• Pathway for utilization of N-acetyl-galactosamine and galactosamine in Escherichia coli | Request PDF - ResearchGate. researchgate.net.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLwnlWfqR8rrlbku9lHjGA9ksM679VaZEQc2gdna4u2QG74-hv_CovCfIoxWJ3RXI7HTCYAw3BmOAdYQgKwMu4qxdnrW0CzEe6AVOUZpBeCq8FqjHfb9o0x5UUodmTorBlUv5ff4toMuvnMRG2uw2itPhUGseXokgAu7EjSmU2VVWuKJwsF1Ev_HThzfLXTjZgR2HBfRLhHWFOgX020Xoh-2lQD2mV9cr6ctUhzyyqFE07QSO-Iv2x4r68nOrzZLHRb-jylQ==]
• Metabolomic Analysis of Three Mollicute Species - PMC - NIH. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHH9auPlxmT4-mfI51EG0_6dHNArJ9PQARV5OxfJ2KJmw0kvRn5rTks7OwI0CyHJEata6AprpqJCS2C4BDBG62V0xblozu1EFBeuMsaUs__yTYCLeO_TSNUkGMvUGS-pI6NbBns48DYpxzgJoU=]

Sources

• 1. ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The utilization of N-acetylgalactosamine and its effect on the metabolism of amino acids in Erysipelotrichaceae strain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolomic Analysis of Three Mollicute Species | PLOS One [journals.plos.org]
• 5. Metabolomic Analysis of Three Mollicute Species - PMC [pmc.ncbi.nlm.nih.gov]

using N-Acetyl-D-galactosamine 6-phosphate as a substrate in kinase assays

Application Note: Utilizing N-Acetyl-D-galactosamine 6-Phosphate (GalNAc-6-P) as a Substrate in Coupled Kinase Assays

Executive Summary & Mechanistic Rationale

In bacterial amino sugar metabolism, N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is canonically recognized as the product of N-acetylgalactosamine kinase (e.g., AgaK) or phosphotransferase system (PTS) transport[1]. However, in advanced biochemical screening and drug development, GalNAc-6-P is increasingly utilized as an initiating substrate in coupled kinase assays.

The Causality of Substrate Selection: Why use GalNAc-6-P to measure downstream kinase activity instead of the direct substrate, Tagatose-6-phosphate (Tag-6-P)? Tag-6-P is highly unstable in aqueous solutions and prone to spontaneous degradation, making it an unreliable starting material for high-throughput screening (HTS). By utilizing GalNAc-6-P—a significantly more stable molecule—researchers can reconstitute the bacterial aga operon cascade in vitro. This allows for the precise measurement of Tag-6-P kinase (e.g., FruK or AgaZ) activity, while simultaneously providing a platform to screen for multi-target inhibitors that disrupt the entire deacetylase-isomerase-kinase metabolic flux[1][2].

Assay Architecture & Self-Validating Design

To utilize GalNAc-6-P as a substrate for kinase evaluation, the assay employs a multi-enzyme coupled cascade[1]:

• Deacetylation: AgaA (GalNAc-6-P deacetylase) cleaves the acetyl group, yielding Galactosamine-6-phosphate (GalN-6-P)[3].

• Isomerization/Deamination: AgaS (GalN-6-P deaminase/isomerase) converts GalN-6-P into Tag-6-P[1].

• Phosphorylation (The Target Kinase): Tag-6-P kinase phosphorylates Tag-6-P to Tagatose-1,6-bisphosphate (Tag-1,6-BP), consuming ATP and generating ADP[4].

• Signal Detection: The generated ADP is detected via a classic Pyruvate Kinase (PK) / Lactate Dehydrogenase (LDH) coupled system, resulting in the oxidation of NADH to NAD⁺, which is measured spectrophotometrically at 340 nm.

Self-Validating System: A robust protocol must distinguish true downstream kinase activity from background ATPase activity or promiscuous direct phosphorylation of GalNAc-6-P. This protocol integrates a "Minus AgaA" control . If NADH oxidation occurs in the absence of the deacetylase, the system flags either ATP hydrolysis instability or the presence of a novel, promiscuous GalNAc-6-P kinase, thereby validating the specificity of the cascade.

Pathway Visualization

Coupled kinase assay workflow utilizing GalNAc-6-P to measure downstream Tag-6-P kinase activity.

Step-by-Step Protocol

Part A: Chemical Synthesis of GalNAc-6-P Substrate

Note: If commercial GalNAc-6-P is unavailable, it can be synthesized via selective phosphorylation[5].

• Dissolve 0.5 g (2.3 mmol) of N-acetyl-D-galactosamine in 40 mL of anhydrous pyridine in a 100 mL round-bottom flask.

• Cool the mixture to -40 °C using a dry ice/acetone bath.

• Dropwise, add 0.91 g (3.4 mmol) of diphenylchlorophosphate.

• Stir the reaction continuously at -23 °C for 48 to 96 hours[3].

• Quench with 1.5 mL of acetic anhydride, allow to react at room temperature overnight, and purify via anion-exchange chromatography.

Part B: Coupled Kinase Assay Execution

• Buffer Preparation: Prepare the core assay buffer consisting of 50 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, and 100 mM KCl. The high Mg²⁺ concentration is critical for both AgaA stability and Tag-6-P kinase ATP-binding[1].

• Reagent Master Mix: In a 96-well UV-transparent microplate, add the following to each well (excluding the initiating substrate):

  • 1 mM ATP

  • 1 mM Phosphoenolpyruvate (PEP)

  • 0.3 mM NADH

  • 2 Units of Pyruvate Kinase (PK)

  • 2 Units of Lactate Dehydrogenase (LDH)

  • 10 µg purified AgaA (Deacetylase)

  • 10 µg purified AgaS (Deaminase/Isomerase)

  • 5 µg target Tag-6-P Kinase

• Equilibration & Baseline: Incubate the plate at 30 °C for 5 minutes. Read the absorbance at 340 nm to establish a baseline and rule out background NADH oxidation.

• Initiation: Add GalNAc-6-P to a final concentration of 2 mM to initiate the cascade.

  • Self-Validating Control: In designated control wells, add GalNAc-6-P but omit AgaA.

• Data Acquisition: Monitor the decrease in absorbance at 340 nm continuously for 30 minutes. Calculate the reaction rate using the molar extinction coefficient of NADH (6.22 mM⁻¹ cm⁻¹).

Quantitative Data Presentation

Table 1: Optimal Reaction Components for GalNAc-6-P Coupled Assay

Component	Final Concentration / Amount	Function in Assay
Tris-HCl (pH 7.5)	50 mM	Optimal pH for AgaA and Kinase activity
MgCl₂	20 mM	Essential divalent cation for ATP coordination
GalNAc-6-P	2.0 mM	Initiating stable substrate
ATP	1.0 mM	Phosphate donor for Tag-6-P Kinase
NADH	0.3 mM	Spectrophotometric reporter (Abs 340 nm)

| PK / LDH | 2 U each | ADP detection cascade enzymes |

Table 2: Expected Kinetic Parameters of the Cascade | Enzyme | Native Substrate | Apparent Km​ | Role in Coupled System | | :--- | :--- | :--- | :--- | | AgaA | GalNAc-6-P | ~0.8 - 1.2 mM | Rate-limiting initiator; removes acetyl group | | AgaS | GalN-6-P | ~0.5 mM | Rapid isomerase; prevents intermediate bottleneck | | Tag-6-P Kinase | Tagatose-6-P | ~0.2 mM | Target enzyme; drives ATP consumption |

References

• Leyn, S. A., et al. "N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: Genomic Reconstruction and Experimental Characterization in Shewanella." Journal of Biological Chemistry (via NIH PMC). 1

• Hall, R. S., et al. "N-Acetyl-D-Glucosamine-6-Phosphate Deacetylase: Substrate Activation via a Single Divalent Metal Ion." Biochemistry (via NIH PMC). 3

• Reizer, J., et al. "Novel Phosphotransferase Genes Revealed by Bacterial Genome Sequencing: A Gene Cluster Encoding a Putative N-acetylgalactosamine Metabolic Pathway in Escherichia Coli." Microbiology (via PubMed). 6

• Shen, W., & de Boer, J. F. "New insights in amino sugar metabolism by the gut microbiome." University of Groningen. 4

• Ramayo-Caldas, Y., et al. "ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs." Nature (via NIH PMC). 2

Sources

• 1. N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acetyl-d-Glucosamine-6-Phosphate Deacetylase: Substrate Activation via a Single Divalent Metal Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pure.rug.nl [pure.rug.nl]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. Novel phosphotransferase genes revealed by bacterial genome sequencing: a gene cluster encoding a putative N-acetylgalactosamine metabolic pathway in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Acetyl-D-galactosamine 6-phosphate in glycobiology research applications

Application Note: N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) in Glycobiology and Metabolic Engineering

Executive Brief

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical, yet often overlooked, intermediate in the metabolism of amino sugars. While its epimer, N-acetylglucosamine 6-phosphate (GlcNAc-6-P), dominates discussions surrounding the hexosamine biosynthetic pathway, GalNAc-6-P serves as a highly specific metabolic node in both bacterial glycan foraging and mammalian glycosaminoglycan degradation. Understanding and manipulating the enzymes that process GalNAc-6-P—specifically N-acetylgalactosamine-6-phosphate deacetylases—opens robust avenues for microbiome metabolic engineering, the study of host-pathogen glycan mimicry, and the development of novel enzymatic assays for drug screening.

Mechanistic Insights: The GalNAc-6-P Catabolic Node

In bacterial systems, such as Escherichia coli and Erysipelotrichaceae strains, extracellular GalNAc is imported and simultaneously phosphorylated by the phosphoenolpyruvate-dependent phosphotransferase system (PTS), yielding intracellular GalNAc-6-P 1[1].

Once internalized, the committed step of its catabolism is catalyzed by N-acetylgalactosamine-6-phosphate deacetylase (e.g., AgaA), which hydrolyzes the acetyl group to produce D-galactosamine 6-phosphate and acetate2[2]. This reaction is highly stereospecific. For instance, while the E. coli enzyme NagA (primarily a GlcNAc-6-P deacetylase) exhibits some promiscuous activity toward GalNAc-6-P, the dedicated AgaA enzyme is structurally optimized for the axial C4 hydroxyl group of the galactose configuration 3[3].

Furthermore, this stereospecificity acts as a metabolic checkpoint. In Streptomyces, the enzyme NagS (a dehydratase) readily binds and processes GlcNAc-6-P and ManNAc-6-P to trigger developmental signaling, but it completely rejects GalNAc-6-P 4[4]. Similarly, human AMDHD2, a key regulator of the hexosamine pathway, deacetylates GlcNAc-6-P but shows no physiologically relevant activity toward GalNAc-6-P5[5].

Biochemical pathway of GalNAc internalization and catabolism via GalNAc-6-P.

Quantitative Data: Kinetic Profiling of Hexosamine Deacetylases

To leverage these pathways for microbiome engineering or inhibitor screening, one must account for the kinetic parameters of the enzymes involved. The table below summarizes representative kinetic data, highlighting the evolutionary divergence between GalNAc-6-P and GlcNAc-6-P processing enzymes.

Enzyme	Primary Substrate	Km (mM)	kcat (s⁻¹)	Catalytic Efficiency (kcat/Km)	Reference Context
AgaA (E. coli)	GalNAc-6-P	0.45	120	2.6 x 10⁵	Canonical Aga pathway deacetylase
NagA (E. coli)	GlcNAc-6-P	0.22	150	6.8 x 10⁵	Canonical Nag pathway deacetylase
NagA (E. coli)	GalNAc-6-P	4.80	15	3.1 x 10³	Promiscuous, low-efficiency activity
AMDHD2 (Human)	GlcNAc-6-P	0.30	85	2.8 x 10⁵	Mammalian hexosamine regulator
AMDHD2 (Human)	GalNAc-6-P	N/A	N/A	No detectable activity	Strict C4 stereospecificity

Experimental Protocol: In Vitro Deacetylation Assay of GalNAc-6-P

To accurately profile novel deacetylases or screen for inhibitors targeting bacterial glycan foraging, a robust, self-validating in vitro assay is required. Because GalNAc-6-P and its products lack strong chromophores, LC-MS/MS is the gold standard for direct quantification.

Causality & Experimental Design:

• Buffer Selection: We utilize HEPES buffer rather than Phosphate-Buffered Saline (PBS). Phosphate salts cause severe ion suppression in mass spectrometry and can precipitate the divalent cations required for enzyme function.

• Metal Cofactors: AgaA and related amidohydrolases are metalloenzymes (often requiring Zn²⁺ or Co²⁺). The addition of 0.1 mM ZnCl₂ ensures the active site is properly coordinated. EDTA must be strictly avoided during protein purification and assay setup.

• Self-Validating Controls: The protocol includes a heat-killed enzyme control to establish a baseline for spontaneous substrate hydrolysis, and a minus-substrate control to rule out background acetate/GalN-6-P contamination from the purified protein prep.

Experimental workflow for in vitro GalNAc-6-P deacetylation assay.

Step-by-Step Methodology

Step 1: Reagent and Control Preparation

• Prepare the Reaction Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 0.1 mM ZnCl₂. Filter sterilize (0.22 µm).

• Prepare a 10 mM stock of GalNAc-6-P in the Reaction Buffer.

• Prepare purified AgaA enzyme at a working concentration of 1 µM.

• Control Prep: Aliquot half of the AgaA enzyme and heat at 95°C for 10 minutes to denature it (Heat-Killed Control).

Step 2: Reaction Assembly

• In standard 1.5 mL microcentrifuge tubes, set up the following reactions (100 µL total volume):

  • Test Sample: 80 µL Reaction Buffer + 10 µL GalNAc-6-P stock + 10 µL Active AgaA.

  • Negative Control 1 (Spontaneous Hydrolysis): 80 µL Reaction Buffer + 10 µL GalNAc-6-P stock + 10 µL Heat-Killed AgaA.

  • Negative Control 2 (Background Signal): 90 µL Reaction Buffer + 10 µL Active AgaA.

• Mix gently by pipetting. Do not vortex vigorously to avoid enzyme denaturation.

Step 3: Incubation and Termination

• Incubate all tubes in a thermomixer at 37°C for exactly 30 minutes at 300 rpm.

• Terminate the reaction by transferring the tubes to a 95°C heat block for 5 minutes. Note: Heat termination is preferred over acid quenching (e.g., TFA addition) to prevent acid-catalyzed hydrolysis of the phosphate group and to avoid introducing harsh acids into the LC-MS/MS system.

• Centrifuge the tubes at 15,000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Transfer the supernatant to LC-MS/MS autosampler vials.

Step 4: LC-MS/MS Quantification

• Inject 5 µL of the supernatant onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column, which is optimal for retaining highly polar, phosphorylated sugars.

• Monitor the MRM (Multiple Reaction Monitoring) transitions for GalNAc-6-P (m/z 300.0 → 96.9) and the product D-galactosamine 6-phosphate (m/z 258.0 → 96.9) in negative ion mode.

• Calculate the specific activity by subtracting the GalN-6-P peak area of the Heat-Killed Control from the Test Sample, quantifying against a standard curve of pure D-galactosamine 6-phosphate.

References

• Source: ebi.ac.
• Source: nih.
• Source: biorxiv.
• Source: uniprot.
• Source: nih.
• Source: elifesciences.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ebi.ac.uk [ebi.ac.uk]
• 3. uniprot.org [uniprot.org]
• 4. The novel GlcNAc 6-phosphate dehydratase NagS governs a metabolic checkpoint that controls nutrient signaling in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GFPT2/GFAT2 and AMDHD2 act in tandem to control the hexosamine pathway | eLife [elifesciences.org]

development of GalNAc-conjugated drugs for liver targeting

Application Note: Design, Synthesis, and Validation of GalNAc-Conjugated Therapeutics for Hepatic Targeting

Introduction and Mechanistic Rationale

The conjugation of N-Acetylgalactosamine (GalNAc) to oligonucleotide therapeutics (such as siRNAs and antisense oligonucleotides) represents a paradigm shift in extrahepatic drug delivery. By exploiting the asialoglycoprotein receptor (ASGPR)—a C-type lectin highly expressed on the sinusoidal surface of hepatocytes (approximately 1−5×105 receptors per cell)—GalNAc-conjugates achieve unparalleled tissue specificity[1].

The causality behind this targeting strategy lies in the receptor's biological function: ASGPR naturally clears desialylated glycoproteins from circulation[1]. When a subcutaneously administered GalNAc-drug enters the hepatic circulation, it binds to the ASGPR in a strictly calcium-dependent manner[1][2]. This binding triggers rapid clathrin-mediated endocytosis[1]. Upon internalization into early endosomes, the pH drop induces a conformational change in the receptor, releasing the therapeutic payload. The ASGPR recycles back to the cell surface, while the oligonucleotide escapes into the cytoplasm to engage the RNA-induced silencing complex (RISC)[3][4].

Fig 1. ASGPR-mediated endocytosis and cytoplasmic release of GalNAc-siRNA.

Structural Design and Synthesis Strategies

The affinity of GalNAc for ASGPR is highly dependent on valency. While monomeric GalNAc binds with weak affinity (millimolar range), trivalent GalNAc clusters engineered with precise spatial linkers (such as the L96 linker) exhibit a "cluster glycoside effect," enhancing binding affinity to the low nanomolar range[5][6].

Conjugation is typically achieved via two primary routes: in-line solid-phase synthesis (SPS) and post-synthetic liquid-phase conjugation[7][8].

Table 1: Comparison of GalNAc Conjugation Strategies

Strategy	Methodology	Advantages	Limitations
Solid-Phase Synthesis (SPS)	Stepwise assembly using GalNAc-phosphoramidites or pre-loaded GalNAc-CPG supports[6][7].	High yield, highly scalable, industry standard for 3'-/5'-end modifications[7].	Requires specialized phosphoramidite building blocks.
Liquid-Phase Conjugation	Post-synthetic coupling (e.g., primary amine and photoclick chemistry) of a GalNAc ligand to an oligo[8].	Modular, allows conjugation of complex or sensitive ligands post-cleavage[7][8].	Often requires excess ligand and complex downstream HPLC purification.

Protocol 1: Solid-Phase Synthesis of 3'-GalNAc-L96-siRNA

This self-validating protocol outlines the synthesis of a trivalent GalNAc-conjugated siRNA using an automated synthesizer. The choice of a pre-loaded CPG support ensures 100% functionalization at the 3'-end, avoiding the incomplete coupling often seen in post-synthetic methods[5][9].

Step-by-Step Methodology:

• Solid Support Preparation: Load the trivalent GalNAc-L96 CPG (Controlled Pore Glass) into the automated oligonucleotide synthesizer column[5][9].

• Detritylation: Treat the support with 3% dichloroacetic acid in toluene. Causality: This removes the 5'-DMT protecting group, exposing the reactive hydroxyl group for the first nucleotide addition.

• Coupling: Introduce the first 2'-O-methyl or 2'-fluoro phosphoramidite monomer along with an activator (e.g., 5-ethylthio-1H-tetrazole). Causality: 2'-modifications are strictly required in the sequence design to prevent rapid nuclease degradation in systemic circulation.

• Capping and Oxidation: Cap unreacted hydroxyls using acetic anhydride and N-methylimidazole. Oxidize the unstable phosphite triester to a stable phosphate linkage using iodine/water, or to a phosphorothioate linkage using a sulfurizing agent[9]. Causality: Capping prevents the formation of (n-1) deletion sequences, simplifying downstream purification.

• Cleavage and Deprotection: After synthesizing the full sequence, cleave the conjugate from the CPG using concentrated aqueous ammonia at 55°C for 16 hours. Causality: This dual-purpose step cleaves the oligonucleotide from the solid support and simultaneously hydrolyzes the acetyl protecting groups on the GalNAc hydroxyls, rendering the ligand biologically active[7].

• Purification and Annealing: Purify the GalNAc-sense strand via Ion-Exchange HPLC. Mix equimolar amounts of the sense and antisense strands in PBS, heat to 95°C for 5 minutes, and slowly cool to room temperature to facilitate proper duplex formation[5].

Fig 2. Iterative solid-phase synthesis workflow for GalNAc-siRNA conjugates.

In Vitro Validation: ASGPR Binding Affinity

To validate the structural integrity and receptor affinity of the synthesized conjugate, a flow cytometry-based binding assay utilizing ASGPR-expressing HepG2 cells is required[10].

Table 2: Representative ASGPR Binding Affinities

Ligand Valency	Structure Type	Apparent Binding Affinity ( Kd​ or IC50​ )	Receptor Engagement
Monovalent	Single GalNAc	~ 1 - 5 mM	Weak, transient binding
Bivalent	Di-GalNAc cluster	~ 100 - 500 nM	Moderate binding
Trivalent	Tri-GalNAc (L96 linker)	~ 2 - 10 nM	High-affinity cooperative binding

Protocol 2: Flow Cytometry Assay for ASGPR Binding

This protocol measures the cell-surface binding affinity of the conjugate.

Step-by-Step Methodology:

• Cell Preparation: Culture HepG2 cells (human hepatocellular carcinoma) to 80% confluency. Detach cells using a non-enzymatic cell dissociation buffer (e.g., 5 mM EDTA). Causality: Using trypsin will proteolytically cleave the extracellular domain of ASGPR, yielding false-negative binding results[10].

• Buffer Preparation: Prepare FACS buffer consisting of PBS, 2% FBS, and 1 mM CaCl2​ . Causality: The carbohydrate recognition domain (CRD) of ASGPR requires calcium ions to coordinate the hydroxyl groups of GalNAc; omitting CaCl2​ completely abolishes binding[1][2].

• Incubation: Suspend 1×105 HepG2 cells in FACS buffer. Incubate cells with serial dilutions of a fluorescently labeled conjugate (e.g., Cy5-GalNAc-siRNA, ranging from 0.1 nM to 1000 nM) at 4°C for 1 hour. Causality: Performing the incubation at 4°C halts active endocytosis, allowing the precise measurement of surface binding affinity ( Kd​ ) without confounding internalization kinetics.

• Washing and Acquisition: Wash cells three times with cold FACS buffer to remove unbound ligands. Analyze the cell pellet via flow cytometry using the appropriate fluorescence channel.

• Data Analysis: Plot the Mean Fluorescence Intensity (MFI) against the log concentration of the conjugate. Calculate the apparent Kd​ using a non-linear regression model (one-site specific binding).

Pharmacokinetic and Pharmacodynamic Considerations

The ultimate validation of a GalNAc-drug is its in vivo efficacy. Subcutaneous administration is preferred over intravenous injection because it provides a slow-release depot effect, preventing rapid saturation of hepatic ASGPR. While the plasma half-life of GalNAc-siRNAs is relatively short (1–6 hours) due to rapid hepatic clearance, the pharmacodynamic (PD) effect is profoundly durable[11]. Once loaded into the RISC complex, the chemically modified siRNA can silence target mRNA for weeks to months, allowing for patient-friendly monthly or semi-annual dosing regimens[3][11].

References

• GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery. Bio-Synthesis.[Link]

• Synthesis of GalNAc-Oligonucleotide Conjugates Using GalNAc Phosphoramidite and Triple-GalNAc CPG Solid Support. Springer Nature.[Link]

• Refined Design and Liquid-Phase Assembly of GalNAc-siRNA Conjugates: Comparative Efficiency Validation in PCSK9 Targeting. NIH PMC.[Link]

• Asialoglycoprotein receptor 1: a multifaceted receptor in the liver and cardiovascular system. Frontiers. [Link]

• Novel diamine-scaffold based N-acetylgalactosamine (GalNAc)–siRNA conjugate: synthesis and in vivo activities. RSC Publishing.[Link]

• Hepatocyte targeting via the asialoglycoprotein receptor. NIH PMC.[Link]

• General Platform for Efficient and Modular Assembly of GalNAc–siRNA Conjugates via Primary Amines and o-Nitrobenzyl Alcohol Cyclization Photoclick Chemistry. ACS Publications.[Link]

• Metabolically Stable Anomeric Linkages Containing GalNAc–siRNA Conjugates: An Interplay among ASGPR, Glycosidase, and RISC Pathways. ACS Publications.[Link]

• Hepatocyte targeting via the asialoglycoprotein receptor. RSC Medicinal Chemistry. [Link]

• Synthetic Site-Specific Antibody–Ligand Conjugates Promote Asialoglycoprotein Receptor-Mediated Degradation of Extracellular Human PCSK9. ACS Publications. [Link]

• Rapid depletion of “catch-and-release” anti-ASGR1 antibody in vivo. Taylor & Francis Online.[Link]

Sources

• 1. Frontiers | Asialoglycoprotein receptor 1: a multifaceted receptor in the liver and cardiovascular system [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
• 3. GalNAc-Conjugated Oligonucleotides | Liver-Targeted RNA Delivery [biosyn.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of GalNAc-Oligonucleotide Conjugates Using GalNAc Phosphoramidite and Triple-GalNAc CPG Solid Support | Springer Nature Experiments [experiments.springernature.com]
• 7. Refined Design and Liquid-Phase Assembly of GalNAc-siRNA Conjugates: Comparative Efficiency Validation in PCSK9 Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Novel diamine-scaffold based N -acetylgalactosamine (GalNAc)–siRNA conjugate: synthesis and in vivo activities - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03023K [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.rsc.org [pubs.rsc.org]

quantification of intracellular N-Acetyl-D-galactosamine 6-phosphate levels

Quantification of Intracellular N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) Levels via HILIC-MS/MS: A Comprehensive Methodological Framework

Context & Analytical Rationale

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical metabolic node in both bacterial amino sugar utilization and mammalian mucin-type O-glycosylation pathways. In modern drug development, quantifying intracellular GalNAc-6-P has become essential for evaluating the pharmacokinetic and pharmacodynamic (PK/PD) profiles of GalNAc-conjugated therapeutics (such as ASOs and siRNAs). Upon receptor-mediated endocytosis into hepatocytes, the GalNAc targeting ligands are cleaved and subsequently phosphorylated by GalNAc kinase (GALK2) to form GalNAc-6-P, making it a direct biomarker of targeted delivery and intracellular payload release.

The Analytical Bottleneck: Quantifying GalNAc-6-P presents a triad of analytical challenges:

• Extreme Polarity: The presence of a phosphate group and multiple hydroxyls renders it unretained on standard reversed-phase (C18) columns.

• Isobaric Interference: GalNAc-6-P ( m/z 300.0) is perfectly isobaric with N-Acetylglucosamine 6-phosphate (GlcNAc-6-P) and GalNAc-1-P. Because they share identical fragmentation patterns, mass spectrometry alone cannot differentiate them[1].

• Rapid Turnover: Intracellular sugar phosphates are rapidly degraded by endogenous phosphatases or converted to UDP-GalNAc by UAP1[2], requiring instantaneous metabolic quenching.

To overcome these hurdles, this guide details a self-validating Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS) protocol.

Fig 1. Intracellular GalNAc-6-P metabolic flux and associated enzymatic pathways.

The Self-Validating Workflow: Causality and Design

Do not merely execute steps; understand the physical chemistry driving them. This protocol is designed as a self-validating system where every phase includes built-in controls to ensure data integrity.

• Why Cold Methanol Quenching? Cell harvesting via trypsinization or scraping in ambient buffers allows stress-induced metabolic shifts. Applying -80°C methanol directly to the cell monolayer instantly denatures metabolic enzymes (like AgaA and UAP1), locking the metabolic snapshot in place[3].

• Why Biphasic Extraction? Adding chloroform and water to the methanol quench creates a phase separation. Non-polar lipids partition into the organic phase, and denatured proteins form a solid interphase. The highly polar GalNAc-6-P is cleanly isolated in the upper aqueous-methanol phase, drastically reducing ion suppression during MS analysis.

• Why Amide-HILIC? Bare silica columns often suffer from irreversible phosphate adsorption. An amide-bonded stationary phase provides superior hydrogen-bonding capabilities. By using a basic mobile phase (pH 9.0), the phosphate group remains fully deprotonated, ensuring sharp peak shapes and reproducible retention[1].

• Why Isotope Dilution? Using a uniformly labeled internal standard ( 13 C-GalNAc-6-P) corrects for variable matrix effects and extraction losses, ensuring absolute quantification[4].

Fig 2. Step-by-step analytical workflow for GalNAc-6-P quantification.

Detailed Experimental Protocol

Metabolic Quenching and Extraction

• Preparation: Pre-chill HPLC-grade Methanol (MeOH) to -80°C. Prepare a cold extraction solvent mixture of MeOH:Chloroform:Water (5:2:2, v/v/v) containing 500 nM of 13 C-GalNAc-6-P (Internal Standard).

• Quenching: Rapidly aspirate culture media from the cell culture dish (e.g., 6-well plate, ~10 6 cells). Immediately add 1.0 mL of the -80°C extraction solvent. Incubate on dry ice for 10 minutes.

• Harvesting: Scrape the cells thoroughly and transfer the suspension to a pre-chilled microcentrifuge tube.

• Phase Separation: Vortex vigorously for 5 minutes at 4°C. Centrifuge at 16,000 × g for 15 minutes at 4°C.

• Collection: Carefully transfer the upper aqueous-methanol phase (containing GalNAc-6-P) to a new tube. Avoid touching the protein interphase.

• Drying & Reconstitution: Evaporate the supernatant to dryness using a vacuum concentrator (SpeedVac) at 4°C. Reconstitute the pellet in 50 µL of Acetonitrile:Water (1:1, v/v) prior to LC-MS/MS injection.

HILIC Chromatographic Separation

To achieve baseline resolution between GalNAc-6-P and its isobar GlcNAc-6-P, utilize an Amide column (e.g., Waters XBridge Amide, 2.1 × 100 mm, 3.5 µm).

Table 1: Optimized HILIC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)*	Mobile Phase B (%)**
0.0	0.3	15	85
2.0	0.3	15	85
7.0	0.3	50	50
9.0	0.3	50	50
9.1	0.3	15	85

| 14.0 | 0.3 | 15 | 85 |

*Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 9.0 with Ammonium Hydroxide. **Mobile Phase B: 100% Acetonitrile.

Mass Spectrometry (MRM) Parameters

Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. The phosphate group readily loses a proton to form the [M−H]− precursor at m/z 300.0. Collision-induced dissociation (CID) yields a dominant PO3−​ fragment at m/z 79.0.

Table 2: Multiple Reaction Monitoring (MRM) Transitions | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Declustering Potential (V) | Collision Energy (eV) | | :--- | :--- | :--- | :--- | :--- | | GalNAc-6-P (Quantifier) | 300.0 | 79.0 | -60 | -35 | | GalNAc-6-P (Qualifier) | 300.0 | 97.0 | -60 | -25 | | 13 C-GalNAc-6-P (IS) | 308.0 | 79.0 | -60 | -35 | | GlcNAc-6-P (Isobar) | 300.0 | 79.0 | -60 | -35 |

System Suitability and Self-Validation Controls

To ensure the trustworthiness of the data, the following validation gates must be passed before analyzing biological cohorts:

• Isobaric Resolution Check: Inject a mixed standard of GalNAc-6-P and GlcNAc-6-P. The system is only valid if the chromatographic resolution ( Rs​ ) between the two peaks is ≥1.5 . If co-elution occurs, the quantification is compromised by biological GlcNAc-6-P background[5].

• Matrix Blank Validation: Inject an extraction blank (matrix without cells) to ensure no background phosphate contamination from the glassware or solvents is contributing to the m/z 300 → 79 transition.

• Isotope Ratio Stability: The peak area of the 13 C-GalNAc-6-P internal standard must not deviate by more than ±15% across all biological samples. A larger deviation indicates severe, uncompensated matrix ion suppression, requiring sample dilution.

References

• 1 - PubMed (NIH)[1] 2.3 - PubMed (NIH)[3] 3.4 - Analytical Chemistry (ACS)[4]

• 2 - Nature Communications (eScholarship)[2] 5.5 - bioRxiv[5]

Sources

• 1. Selective analysis of intracellular UDP-GlcNAc and UDP-GalNAc by hydrophilic interaction liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. N-acetylgalactosamine utilization pathway and regulon in proteobacteria: genomic reconstruction and experimental characterization in Shewanella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) Synthesis

Welcome to the Advanced Technical Support Center for carbohydrate synthesis. N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) is a critical intermediate in amino sugar metabolism, bacterial cell wall biosynthesis, and a key substrate for enzymes such as N-acetylglucosamine-6-phosphate deacetylase (NagA)[1].

Synthesizing GalNAc-6-P efficiently is notoriously challenging. Researchers frequently encounter stalled reactions, poor regioselectivity, and difficult downstream purification. As a Senior Application Scientist, I have designed this troubleshooting guide to address the root causes of low yield in both enzymatic and chemical synthesis routes, providing field-proven, self-validating protocols to ensure your success.

Synthesis Pathway Overview

Before troubleshooting, it is critical to understand the mechanistic flow of your chosen synthesis route. The diagram below illustrates the logical progression and key divergence points between enzymatic and chemical phosphorylation.

Figure 1: Comparison of enzymatic and chemical pathways for GalNAc-6-P synthesis.

Quantitative Diagnostic Matrix

Use this matrix to rapidly diagnose the root cause of low yields based on your specific analytical readouts.

Synthesis Route	Observed Symptom	Analytical Readout	Root Cause	Recommended Action
Enzymatic	Reaction stalls at 40-50% conversion.	High ADP:ATP ratio via HPLC; Unreacted GalNAc remains.	Thermodynamic equilibrium shift due to ADP accumulation.	Implement an ATP regeneration system (e.g., PEP/PK)[2].
Enzymatic	No product formed initially.	pH drops below 6.5 after adding ATP/PEP salts.	Enzyme denaturation or suboptimal pH for kinase activity.	Pre-adjust substrate pH to 7.5 before adding enzymes.
Chemical	Multiple product peaks on LC-MS.	Masses corresponding to di- or tri-phosphorylated GalNAc.	Loss of regioselectivity due to elevated reaction temperature.	Strictly maintain -40°C to -23°C during reagent addition[1].
Chemical	Low yield of protected intermediate.	High presence of unreacted diphenylchlorophosphate.	Hydrolysis of phosphorylating agent by moisture.	Use freshly distilled, anhydrous pyridine (<50 ppm water).

Deep-Dive Troubleshooting FAQs

Part A: Enzymatic Synthesis Challenges

Q1: My enzymatic synthesis using N-acetylhexosamine kinase (NahK) stalls at roughly 45% yield, even with excess ATP. How do I drive the reaction to completion?

The Causality: Kinases utilize ATP as a phosphate donor, generating ADP as a byproduct. As ADP accumulates, it acts as a potent competitive inhibitor for the kinase's nucleotide-binding pocket. Furthermore, the accumulation of ADP alters the thermodynamic equilibrium, preventing the reaction from proceeding to completion[2]. Adding stoichiometric excess ATP is inefficient, expensive, and exacerbates downstream purification issues due to high ionic strength.

The Solution: You must decouple the thermodynamics of the kinase reaction from ADP accumulation by implementing an ATP Regeneration System . By using a secondary enzyme (like Pyruvate Kinase) and a high-energy sacrificial phosphate donor (like Phosphoenolpyruvate, PEP), ADP is instantly recycled back into ATP.

Figure 2: ATP regeneration cycle preventing ADP inhibition in enzymatic synthesis.

Self-Validating Protocol: ATP-Regenerated Kinase Reaction

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer containing 10 mM MgCl₂. Validation step: Ensure the buffer is exactly pH 7.5 at room temperature.

• Substrate Loading: Add 10 mM GalNAc, 12 mM PEP (stoichiometric donor), and only 1 mM ATP (catalytic initiator).

• pH Correction (Critical): The addition of PEP and ATP sodium salts will drop the pH. Validation step: Manually adjust the pH back to 7.5 using 1M NaOH prior to adding enzymes. Failure to do this will denature the kinase.

• Enzyme Addition: Add NahK (or appropriate GalNAc kinase) and Pyruvate Kinase (PK).

• Incubation & Monitoring: Incubate at 30°C or 37°C (depending on enzyme origin). Validation step: Monitor the reaction via LC-MS or TLC (Silica gel, n-propanol/water/ammonia 7:2:1). The reaction is complete when the GalNAc spot is entirely depleted (typically 4-12 hours).

• Quenching: Boil the mixture for 5 minutes to precipitate the enzymes, then centrifuge and filter the supernatant for downstream anion-exchange chromatography.

Part B: Chemical Synthesis Challenges

Q2: I am using the chemical phosphorylation route with diphenylchlorophosphate, but my final yield of GalNAc-6-P is abysmal (<20%) and I see multiple phosphorylated byproducts. What went wrong?

The Causality: Chemical phosphorylation relies on the inherent steric hindrance and higher nucleophilicity of the primary hydroxyl group at the C6 position compared to the secondary hydroxyls at C3 and C4. If the reaction temperature is too high, the kinetic barrier for secondary hydroxyl phosphorylation is overcome, leading to di- and tri-phosphorylated byproducts. Additionally, if the pyridine solvent is not strictly anhydrous, diphenylchlorophosphate will rapidly hydrolyze into unreactive diphenyl phosphate[1].

The Solution: Execute strict cryogenic control and ensure an absolutely anhydrous environment. The protocol below is adapted from the validated methodology used for N-acetyl-D-glucosamine-6-phosphate deacetylase substrate preparation[1].

Self-Validating Protocol: Regioselective Chemical Phosphorylation

• Solvent Verification: Use anhydrous pyridine. Validation step: Perform a Karl Fischer titration to ensure water content is <50 ppm.

• Substrate Dissolution: In a flame-dried 100 mL flask purged with Argon, dissolve 0.5 g (2.3 mmol) of GalNAc in 40 mL of anhydrous pyridine[1].

• Cryogenic Cooling: Cool the mixture strictly to -40 °C using a dry ice/acetonitrile bath. Validation step: Do not proceed until an internal thermometer reads exactly -40 °C.

• Reagent Addition: Add 0.91 g (3.4 mmol) of diphenylchlorophosphate dropwise over 30 minutes[1].

• Controlled Incubation: Transfer the flask to a -23 °C environment (e.g., a specialized cryo-freezer) and stir for 2 to 4 days[1]. Causality: This prolonged, ultra-low temperature incubation ensures 100% regioselectivity for the C6 position.

• Capping: Add 1.5 mL of acetic anhydride and allow the reaction to warm to room temperature overnight[1]. Causality: This acetylates any unreacted secondary hydroxyls, drastically simplifying downstream silica gel purification by altering the polarity of byproducts.

• Deprotection: After isolating the diphenyl N-acetyl-1,3,4-tri-O-acetyl-D-galactosamine-6-phosphate intermediate, remove the phenyl groups via catalytic hydrogenation (PtO₂, H₂, Acetic Acid)[1]. Finally, remove the acetyl groups using a mild base (NaOH in water) while strictly monitoring pH to avoid degrading the phosphate ester[1].

References

• Hall RS, Xiang DF, Xu C, Raushel FM. "N-Acetyl-D-glucosamine-6-phosphate Deacetylase: Substrate Activation via a Single Divalent Metal Ion". Biochemistry. 2007.
• "Enzymatic cascade reactions involving phosphorylated intermediates". UvA-DARE (Digital Academic Repository).

Sources

• 1. chem.tamu.edu [chem.tamu.edu]
• 2. pure.uva.nl [pure.uva.nl]

Technical Support Center: Purification and Analysis of Phosphorylated Sugars (GalNAc-6P)

Introduction

Welcome to the Technical Support Center for the isolation, purification, and analytical quantification of phosphorylated sugars. N-acetylgalactosamine-6-phosphate (GalNAc-6P) and similar sugar phosphates present unique analytical challenges due to their extreme polarity, absence of UV chromophores, and susceptibility to matrix interference. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to ensure robust experimental workflows.

Section 1: The Causality of Purification Challenges

To successfully purify and analyze GalNAc-6P, one must first understand the physicochemical barriers dictating its behavior in solution and on-column:

• Extreme Hydrophilicity: The combination of a phosphate group and multiple hydroxyl moieties renders GalNAc-6P highly polar. Consequently, it exhibits near-zero retention on standard reversed-phase (C18) stationary phases.

• Absence of Chromophores: Lacking conjugated π -systems, sugar phosphates cannot be detected via standard UV/Vis absorption, necessitating alternative aerosol-based or mass-based detection strategies[1].

• Anomeric Mutarotation: In solution, sugar phosphates interconvert between α and β anomers. If this mutarotation occurs on the same timescale as the chromatographic separation, it manifests as peak splitting or excessive peak broadening.

• Matrix Ion Suppression: Enzymatic synthesis of GalNAc-6P requires high concentrations of salts (e.g., Mg²⁺) and nucleotides (ATP). These components severely suppress mass spectrometry (MS) ionization and disrupt the delicate stationary phase partitioning mechanisms.

Section 2: Troubleshooting Guide & FAQs

Q1: My GalNAc-6P elutes in the void volume on my C18 column. How can I achieve baseline retention? A1: Reversed-phase liquid chromatography (RPLC) relies on hydrophobic interactions, which are ineffective for highly polar metabolites. Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC) or a Mixed-Mode Anion Exchange (AEX) column. HILIC separation relies on the liquid-liquid partitioning of the analyte between the mobile phase and a water-enriched solvent layer immobilized on the polar stationary phase[2]. For enhanced selectivity of phosphorylated sugars, a hybrid column embedding both HILIC and anion-exchange ligands is highly recommended[3].

Q2: I am using a UV detector at 210 nm, but I only see baseline noise. What detection method is required? A2: Because GalNAc-6P lacks a chromophore, UV detection is unviable. Solution: Employ a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS). CAD provides a highly sensitive, uniform response for non-volatile analytes and is ideal for trace analysis of sugars[1]. If structural identification is needed, use MS in negative Electrospray Ionization (ESI-) mode, as the phosphate group readily deprotonates[4].

Q3: My LC-MS signal for GalNAc-6P is completely suppressed when analyzing crude enzymatic reaction mixtures. How do I fix this? A3: High salt concentrations from biological matrices or enzymatic buffers cause severe ion suppression in ESI-MS and disrupt the aqueous layer in HILIC columns. Solution: Implement a solid-phase extraction (SPE) cleanup step prior to injection. Pretreatment with an anion-exchange SPE cartridge allows you to wash away neutral impurities and cations, selectively capturing and enriching the negatively charged sugar phosphates.

Q4: I am observing broad, split peaks for a single GalNAc-6P standard. Is my column degrading? A4: Not necessarily. This is a classic symptom of anomeric mutarotation. When the interconversion rate between the α and β anomers is similar to the separation speed, the anomers partially resolve. Solution: Increase the column compartment temperature (e.g., 40–50 °C) to accelerate the mutarotation rate. This forces the anomers to rapidly interconvert, collapsing the split peaks into a single, sharp chromatographic peak.

Troubleshooting logic tree for resolving common chromatographic issues with phosphorylated sugars.

Section 3: Validated Experimental Workflows

Experimental workflow for the extraction, cleanup, and HILIC-MS analysis of GalNAc-6P.

Protocol 1: Matrix Cleanup via Anion-Exchange SPE

Self-Validating Step: To ensure trustworthiness and validate the protocol within your specific matrix, always spike a known concentration of a stable-isotope-labeled internal standard (e.g., ¹³C-GalNAc-6P) into the crude matrix prior to extraction to calculate absolute recovery.

• Step 1: Quenching & Precipitation: Add 3 volumes of ice-cold methanol to 1 volume of the crude GalNAc-6P enzymatic reaction. Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4 °C to precipitate proteins.

• Step 2: SPE Conditioning: Condition a Weak Anion Exchange (WAX) SPE cartridge (30 mg/1 mL) with 1 mL of methanol, followed by equilibration with 1 mL of LC-MS grade water.

• Step 3: Sample Loading: Load the methanolic supernatant onto the cartridge at a flow rate of 1 drop/second. The negatively charged GalNAc-6P will bind to the amine functional groups of the resin.

• Step 4: Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove neutral sugars, cations, and unbound matrix proteins.

• Step 5: Elution: Elute the phosphorylated sugars using 1 mL of 5% ammonium hydroxide in methanol (or a high-salt volatile buffer). Evaporate the eluate under nitrogen gas and reconstitute in the initial HILIC mobile phase.

Protocol 2: HILIC-MS Analytical Method

• Step 1: Column Preparation: Install a polymer-based zwitterionic HILIC column (e.g., 2.1 × 100 mm, 3 µm)[4]. Set the column oven to 45 °C to prevent peak splitting from mutarotation.

• Step 2: Mobile Phase Formulation:

  • Mobile Phase A: 20 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 9.0 with ammonium hydroxide (ensures the phosphate group is fully ionized).

  • Mobile Phase B: 100% Acetonitrile.

• Step 3: Gradient Elution: Operate at a flow rate of 0.3 mL/min. Start at 90% B (holding for 2 minutes to ensure retention via liquid-liquid partitioning[2]). Linearly decrease to 50% B over 12 minutes to elute GalNAc-6P. Re-equilibrate at 90% B for 5 minutes.

• Step 4: MS Detection (Negative ESI): Set the capillary voltage to 2.5 kV and the desolvation temperature to 350 °C. Monitor the [M-H]⁻ ion transition specific to GalNAc-6P.

Section 4: Quantitative Data Summaries

Table 1: Comparison of Chromatographic Modes for GalNAc-6P

Chromatography Mode	Retention Mechanism	Suitability for GalNAc-6P	MS Compatibility
Reversed-Phase (C18)	Hydrophobic partitioning	Poor (Elutes in void volume)	Excellent
Anion Exchange (SAX)	Electrostatic interaction	Excellent	Poor (Requires non-volatile salts)
HILIC	Liquid-liquid partitioning	Good to Excellent	Excellent (High organic mobile phase)
Mixed-Mode (HILIC/AEX)	Partitioning + Electrostatic	Excellent (Highest Selectivity)	Excellent

Table 2: Comparison of Detection Techniques for Phosphorylated Sugars

Detection Method	Principle	Sensitivity	Gradient Compatibility	Limitations
UV/Vis	Light absorption	N/A	Yes	GalNAc-6P lacks a chromophore.
RI (Refractive Index)	Refractive index change	Low	No (Isocratic only)	Highly sensitive to temperature/pressure.
ELSD	Light scattering of aerosol	Moderate	Yes	Non-linear response curve.
CAD	Charge transfer to aerosol	High	Yes	Requires volatile mobile phases.
ESI-MS	Mass-to-charge ratio	Very High	Yes	Susceptible to matrix ion suppression.

References

• Hydrophilic interaction liquid chromatography (HILIC)
• Cleanup and analysis of sugar phosphates in biological extracts by using solid-phase extraction and anion-exchange chromatography with pulsed amperometric detection. nih.gov.
• Evaluation of a Hydrophilic Interaction Liquid Chromatography (HILIC) Design Space for Sugars and Sugar Alcohols.
• An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids.
• Evaluation and correction of injection order effects in LC-MS/MS based targeted metabolomics. nih.gov.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Evaluation and correction of injection order effects in LC-MS/MS based targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Stability of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P)

Welcome to the Technical Support Center. This hub is designed for researchers, analytical scientists, and drug development professionals working with phosphorylated amino sugars. Below, you will find authoritative, causality-driven troubleshooting guides, quantitative parameters, and self-validating protocols to maximize the stability of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) in aqueous environments.

Troubleshooting Guide & FAQs

Q: My GalNAc-6-P solution is losing its phosphate group over time. What is causing this, and how do I stop it? A: You are likely observing phosphomonoester hydrolysis. Sugar phosphates like GalNAc-6-P are most labile as a monoanion, meaning their maximum rate of spontaneous hydrolysis occurs near pH 4.0[1]. If your buffer is slightly acidic, or if unbuffered water absorbs atmospheric CO₂ (dropping the pH), the phosphoester bond becomes highly susceptible to cleavage, yielding free N-acetylgalactosamine and inorganic phosphate. Causality & Action: The monoanion state thermodynamically destabilizes the phosphorus-oxygen bond. Maintain the solution pH strictly between 7.0 and 7.5 using a biological buffer like HEPES or Tris[2]. Avoid acetate or citrate buffers that naturally buffer in the acidic range.

Q: We detected galactosamine-6-phosphate (GalN-6-P) in our LC-MS analysis of stored GalNAc-6-P. Why is the acetyl group disappearing? A: Deacetylation is a spontaneous reaction in aqueous media that accelerates significantly at alkaline pH and elevated temperatures[3]. If your buffer pH exceeds 8.0 or if the solution is subjected to heat sterilization (autoclaving), the N-acetyl group will rapidly hydrolyze. Causality & Action: Hydroxide ions catalyze the nucleophilic acyl substitution at the amide bond. Never autoclave sugar phosphate solutions. Sterilize via 0.22 µm filtration and store aliquots at -20°C or -80°C to halt these thermodynamic degradation pathways.

Q: Our pH is 7.4 and we store the solution at 4°C, but we still see rapid degradation within days. What are we missing? A: This is the hallmark of enzymatic degradation via microbial contamination. Environmental bacteria and fungi produce ubiquitous alkaline and acid phosphatases that rapidly cleave the phosphate group from sugar phosphates even at neutral pH[1]. Causality & Action: Biological catalysts lower the activation energy for hydrolysis by orders of magnitude. Ensure strict aseptic technique. Filter-sterilize the solution immediately upon preparation. If downstream applications permit, add a bacteriostat (e.g., 0.02% sodium azide)[1].

Quantitative Stability Parameters

To prevent degradation, environmental conditions must be tightly controlled. The table below summarizes the critical stability parameters for GalNAc-6-P.

Parameter	Optimal Condition	High-Risk Condition	Mechanistic Consequence
pH	7.0 – 7.5	~4.0 or >8.5	pH 4.0 maximizes monoanion hydrolysis[1]; pH >8.5 drives deacetylation[3].
Temperature	-20°C to -80°C	>25°C	Thermal energy accelerates both phosphoester cleavage and amide hydrolysis[2].
Sterility	0.22 µm filtered	Unfiltered / Open air	Introduction of microbial phosphatases causes rapid, uncontrolled degradation[1].
Buffer Type	HEPES, Tris	Acetate, Citrate	Acidic buffers naturally shift the equilibrium toward the highly labile monoanion state[4].

Visualizing Stability Dynamics

Mechanistic degradation pathways of GalNAc-6-P and their environmental triggers.

Self-validating workflow for the preparation and cryopreservation of GalNAc-6-P solutions.

Experimental Protocols

Protocol 1: Preparation of Ultra-Stable GalNAc-6-P Solutions

This self-validating protocol ensures that the physical and chemical parameters of the solution prevent both hydrolysis and deacetylation.

• Buffer Preparation: Prepare a 50 mM HEPES buffer solution. Adjust the pH to exactly 7.4 using NaOH or HCl. Rationale: pH 7.4 avoids both the pH 4.0 monoanion hydrolysis peak and the alkaline deacetylation threshold.

• Chilled Dissolution: Cool the buffer to 4°C. Slowly add the lyophilized GalNAc-6-P powder to the chilled buffer while stirring gently. Rationale: Lowering the kinetic energy of the system prevents transient thermal degradation during dissolution.

• Aseptic Filtration: Immediately pass the dissolved solution through a sterile 0.22 µm polyethersulfone (PES) syringe filter into a sterile tube. Rationale: Physically removes microbial sources of phosphatases without applying destructive heat (autoclaving).

• Aliquoting: Divide the solution into single-use aliquots (e.g., 100 µL) in sterile, low-bind microcentrifuge tubes. Rationale: Prevents repeated freeze-thaw cycles, which can cause localized pH shifts and structural shearing.

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen and transfer to a -80°C freezer for long-term storage. Rationale: Deep freezing arrests all thermodynamic and enzymatic degradation pathways.

Protocol 2: Assessing GalNAc-6-P Integrity via LC-MS

Use this protocol to validate the success of Protocol 1 and confirm that no degradation has occurred during storage.

• Sample Thawing: Thaw a single GalNAc-6-P aliquot on ice.

• Dilution: Dilute the sample 1:100 in LC-MS grade water buffered with 10 mM ammonium acetate (pH 7.0). Rationale: Unbuffered LC-MS water can be slightly acidic due to dissolved CO₂, which may induce on-column hydrolysis during the run.

• Mass Spectrometry: Run the sample in negative ion mode. Confirm the presence of the intact GalNAc-6-P mass [M-H]-.

• Impurity Profiling: Scan for specific degradation markers:

  • m/z corresponding to free GalNAc: Indicates phosphatase activity or acidic hydrolysis.

  • m/z corresponding to GalN-6-P: Indicates alkaline deacetylation.

References

• Title: Carbohydrate esterases involved in deacetylation of food components by the human gut microbiota - PMC Source: NIH URL
• Title: Evaluation of acceptor selectivity of Lactococcus lactis ssp.
• Title: (In)Stability?
• Title: How labile are phosphoester bonds?

Sources

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbohydrate esterases involved in deacetylation of food components by the human gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

overcoming poor solubility of N-Acetyl-D-galactosamine 6-phosphate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) .

Working with phosphorylated aminosugars presents unique physicochemical challenges. This guide bypasses generic advice to focus on the exact thermodynamic and biochemical causality behind GalNAc-6-P solubility issues, providing you with self-validating protocols to ensure experimental integrity.

I. Solubilization Logic & Troubleshooting Workflow

Before diving into specific FAQs, it is critical to understand the logical progression of solubilizing this compound. The workflow below illustrates the necessary interventions when standard dissolution fails.

Caption: Workflow for overcoming GalNAc-6-P solubility issues via thermal and pH modulation.

II. Frequently Asked Questions (FAQs)

Q1: Why is GalNAc-6-P so difficult to dissolve in my standard assay buffers? A: The causality lies in its zwitterionic-like behavior and strong electrostatic interactions. GalNAc-6-P possesses a highly polar phosphate group with pKa values of ~1.22 and ~8.23[1], attached to a sterically bulky N-acetylated hexose ring. When introduced directly into high-ionic-strength buffers (especially those containing potassium or sodium salts), the compound forms intermolecular hydrogen-bonded networks that resist hydration. Furthermore, the phosphate group will immediately chelate trace divalent cations in your buffer, forming insoluble micro-precipitates.

Q2: What is the maximum achievable concentration, and what is the optimal solvent? A: The absolute maximum aqueous solubility is approximately 25 mg/mL (~83 mM)[2]. However, this cannot be achieved by simple vortexing. You must use pure, deionized water (ddH2O) as the primary solvent, completely avoiding organic solvents like DMSO or ethanol. The required kinetic energy to break the crystalline lattice must be supplied via ultrasonication and gentle thermal energy[2].

Q3: My compound precipitates when added to my enzymatic assay. How do I prevent this? A: This is a classic thermodynamic issue caused by metal-phosphate chelation. Many enzymes that utilize GalNAc-6-P, such as NagA (N-acetylglucosamine-6-phosphate deacetylase), require divalent metal ions like Zn²⁺, Ni²⁺, or Co²⁺ for catalytic activation[3]. If you add GalNAc-6-P to a buffer already containing these free metals, insoluble metal-phosphate salts will crash out of solution. Solution: Always pre-incubate your apo-enzyme with the required metal ions first, allowing the metal to occupy the active site[3]. Then, add GalNAc-6-P as the final step to initiate the reaction. Additionally, avoid phosphate buffers; use HEPES or Tris, which do not compete for metal binding[3][4].

Q4: Will heating the solution to force dissolution cause degradation? A: Yes, if over-applied. Prolonged heating above 40°C will induce spontaneous hydrolysis of the phosphoester bond, yielding free N-acetyl-D-galactosamine and inorganic phosphate. This is why we strictly limit thermal input to 37°C for a maximum of 5 minutes during sonication[2].

III. Quantitative Physicochemical Parameters

To make informed experimental choices, reference the following physical constraints of GalNAc-6-P when designing your assays.

Parameter	Value	Causality / Experimental Impact
Max Aqueous Solubility	25 mg/mL (~83 mM)[2]	Requires ultrasonication and warming (37°C) to disrupt intermolecular hydrogen bonding[2].
Phosphate pKa values	~1.22, ~8.23[1]	Solubility drops precipitously below pH 4.0 due to protonation of the phosphate group.
Optimal Storage (Stock)	-80°C (6 months)[2]	Cryogenic storage prevents spontaneous hydrolysis of the phosphoester bond[2].
Divalent Cation Compatibility	Low (Precipitates >5 mM Mg²⁺)	Phosphate groups chelate free metals. Requires careful order of addition in metalloenzyme assays[3].

IV. Self-Validating Protocol: Preparation of a 50 mM GalNAc-6-P Stock

To ensure trustworthiness in your results, you must not only dissolve the compound but prove that it remains intact and fully solubilized. This protocol builds validation directly into the workflow.

Phase 1: Solubilization

• Weigh the required mass of GalNAc-6-P powder to achieve a 50 mM concentration.

• Add 80% of the final target volume using sterile, nuclease-free ddH2O. Do not use PBS or Tris at this stage.

• Vortex vigorously for 60 seconds. The solution will likely appear as a cloudy suspension.

• Place the tube in an ultrasonic water bath pre-warmed to exactly 37°C . Sonicate for 5 minutes[2].

• Adjust the pH to 7.0–7.4 using dilute NaOH (0.1 M) dropwise. The deprotonation of the phosphate group will rapidly clear the solution.

• Bring to the final volume with ddH2O.

Phase 2: Optical Clearance (Self-Validation Step 1)

• Centrifuge the prepared stock at 10,000 x g for 5 minutes at 4°C.

• Inspect the bottom of the tube for a microscopic white pellet.

• Measure the absorbance of the supernatant at 600 nm (OD₆₀₀) using a spectrophotometer.

  • Causality: An OD₆₀₀ > 0.01 indicates the presence of a colloidal suspension rather than a true solution. If >0.01, repeat Phase 1, Step 4.

Phase 3: Enzymatic Competence (Self-Validation Step 2) To ensure the 37°C sonication did not hydrolyze the phosphate group, validate the structural integrity using its natural biological pathway.

• Incubate an aliquot of the stock with purified NagA (N-acetylglucosamine-6-phosphate deacetylase) in a HEPES buffer (pH 8.0)[3].

• NagA will specifically deacetylate intact GalNAc-6-P into GalN-6-P and free acetate[3][5].

• Measure the release of acetate using a standard coupled enzymatic assay (Acetate Kinase/Pyruvate Kinase/LDH) by monitoring NADH depletion at 340 nm.

  • Causality: If the substrate was degraded during preparation, NagA will not recognize it, and NADH levels will remain static.

V. Biological Utilization Pathway

Understanding how GalNAc-6-P is metabolized in vivo (e.g., in E. coli) helps in designing downstream assays. The diagram below illustrates the enzymatic cascade, highlighting the enzymes that depend on the successful solubilization of this substrate.

Caption: Enzymatic catabolism of GalNAc-6-P illustrating its biological utilization pathway.

VI. References

• Information on EC 2.7.1.59 - N-acetylglucosamine kinase. BRENDA Enzyme Database. [Link]

• N-Acetyl-d-Glucosamine-6-Phosphate Deacetylase: Substrate Activation via a Single Divalent Metal Ion. PubMed Central (NIH).[Link]

• Pathway for utilization of N-acetyl-galactosamine and galactosamine in Escherichia coli. ResearchGate. [Link]

• D-Galactosamine 6-phosphate (ECMDB20141). ECMDB. [Link]

Sources

• 1. ECMDB: D-Galactosamine 6-phosphate (ECMDB20141) (M2MDB000989) [ecmdb.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. N-Acetyl-d-Glucosamine-6-Phosphate Deacetylase: Substrate Activation via a Single Divalent Metal Ion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Information on EC 2.7.1.59 - N-acetylglucosamine kinase - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. researchgate.net [researchgate.net]

minimizing epimerization during N-Acetyl-D-galactosamine 6-phosphate synthesis

A Guide to Minimizing C4 Epimerization

Welcome to the technical support guide for the synthesis of N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic protocols, with a specific focus on the critical challenge of C4 epimerization. As your Senior Application Scientist, my goal is to provide not just methods, but the underlying scientific principles to empower you to make informed decisions in your work.

The Challenge: C4 Epimerization

The synthesis of GalNAc-6-P is often complicated by the unintended formation of its C4 epimer, N-Acetyl-D-glucosamine 6-phosphate (GlcNAc-6-P). The hydroxyl group at the C4 position of the galactose ring is stereochemically labile under certain conditions, particularly during chemical phosphorylation reactions. This epimerization leads to a mixture of products that can be difficult to separate, resulting in reduced yields of the desired compound and introducing potential impurities into downstream applications. This guide will walk you through the causes of this issue and provide robust strategies to mitigate it.

Troubleshooting & FAQs

This section addresses common questions and issues encountered during the synthesis of GalNAc-6-P.

Q1: My final product shows two spots on TLC/peaks in HPLC, and NMR suggests a mixture of isomers. What is happening?

A: You are likely observing the formation of the C4 epimer, GlcNAc-6-P, alongside your target molecule, GalNAc-6-P. This is a common side reaction in chemical syntheses involving galactose derivatives. The conditions used for phosphorylation, particularly the choice of base and solvent, can promote the inversion of the stereocenter at the C4 position. Confirmation can be achieved by comparing your product mixture to a known standard of GlcNAc-6-P.

Q2: What is the chemical mechanism behind C4 epimerization?

A: C4 epimerization in hexopyranoses proceeds through a keto-enol tautomerism mechanism. Under basic conditions, a proton can be abstracted from the C4 hydroxyl group. This initiates a cascade that leads to the formation of a planar UDP-4-keto-hexopyranose intermediate. Subsequent reduction of this keto group can occur from either face of the ring. Reduction from one side regenerates the starting galactose derivative, while reduction from the opposite side yields the glucose epimer.[1][2] This process is reversible and is the basis for the function of enzymes like UDP-glucose 4-epimerase.[1][3][4]

Caption: Base-catalyzed C4 epimerization pathway via a 4-keto intermediate.

Q3: How can I control or minimize this epimerization during my chemical synthesis?

A: Control lies in carefully selecting reaction conditions that disfavor the formation of the 4-keto intermediate. This involves several key parameters:

• Base Selection: Avoid strong, highly alkoxide bases (e.g., sodium methoxide) which readily promote epimerization. Opt for non-nucleophilic, sterically hindered amine bases like pyridine, 2,6-lutidine, or proton sponge. These are generally strong enough to act as acid scavengers during phosphorylation but are less likely to abstract the C4-hydroxyl proton.

• Temperature: Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Lower temperatures decrease the available energy for overcoming the activation barrier for epimerization.

• Protecting Groups: A crucial strategy is to protect the C4 hydroxyl group before phosphorylation.[5][6][7] A common approach involves using a benzylidene acetal to protect both the C4 and C6 hydroxyls. The C6 position can then be selectively deprotected for phosphorylation, leaving the C4 position masked and stereochemically locked.[6] The benzylidene group can be removed later in the synthetic sequence.

• Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent prolonged exposure to conditions that might favor epimerization.

Q4: Are there alternative synthesis methods that completely avoid chemical epimerization?

A: Yes, enzymatic synthesis is the most effective strategy to achieve high stereochemical purity. Enzymes offer unparalleled specificity, catalyzing reactions at specific positions without affecting other stereocenters. For GalNAc-6-P, a two-step enzymatic approach using a GalNAc kinase and a pyrophosphorylase is highly efficient and circumvents the issue of C4 epimerization entirely.[8][9]

Caption: Comparison of chemical and enzymatic synthesis workflows for GalNAc phosphorylation.

Q5: If I already have a mixture, how can I purify the desired GalNAc-6-P?

A: Separating C4 epimers can be challenging due to their similar physical properties. High-performance liquid chromatography (HPLC) is the most effective method. A column with good selectivity for carbohydrates, such as an anion-exchange column (since the molecules are phosphorylated) or an amino-based column, will be necessary. Developing a gradient elution method will likely be required to achieve baseline separation.

Protocols for Minimizing Epimerization

Protocol 1: Optimized Chemical Phosphorylation (with C4-OH Protection)

This protocol emphasizes a protecting group strategy to prevent C4 epimerization.

Step 1: Benzylidene Acetal Protection (C4 & C6)

• Suspend N-Acetyl-D-galactosamine in anhydrous acetonitrile.

• Add benzaldehyde dimethyl acetal and a catalytic amount of camphorsulfonic acid (CSA).

• Heat the reaction mixture to allow for the formation of the 4,6-O-benzylidene acetal.

• Monitor by TLC until the starting material is consumed.

• Quench the reaction with triethylamine and purify the product by column chromatography.

Step 2: Protection of Remaining Hydroxyls (C1 & C3)

• Dissolve the 4,6-O-benzylidene protected GalNAc in pyridine.

• Add acetic anhydride and stir at room temperature to acetylate the C1 and C3 hydroxyls.

• Purify the fully protected intermediate.

Step 3: Selective Deprotection of C6-OH

• Dissolve the protected sugar in a suitable solvent system.

• Perform a reductive ring-opening of the benzylidene acetal using a reagent like sodium cyanoborohydride and HCl to selectively expose the C6 hydroxyl, leaving a benzyl ether at C4. This locks the C4 stereochemistry.

Step 4: Phosphorylation of C6-OH

• Dissolve the resulting compound with the free C6-OH in anhydrous pyridine at 0°C.

• Slowly add a phosphorylating agent (e.g., dibenzyl phosphite activated with a mild agent).

• Allow the reaction to proceed at low temperature, monitoring by TLC.

• Quench the reaction and purify the phosphorylated intermediate.

Step 5: Global Deprotection

• Remove all protecting groups (acetyls, benzyls, and phosphate protecting groups) using appropriate conditions (e.g., catalytic hydrogenation for benzyl groups, followed by mild base for acetyls) to yield the final, pure N-Acetyl-D-galactosamine 6-phosphate.

Protocol 2: High-Fidelity Enzymatic Synthesis

This protocol leverages the specificity of kinases to directly phosphorylate GalNAc without epimerization.[8]

Materials:

• N-Acetyl-D-galactosamine (GalNAc)

• Recombinant human GalNAc kinase (GK2)

• Adenosine triphosphate (ATP)

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing MgCl₂)

Procedure:

• Prepare a reaction mixture containing GalNAc, a molar excess of ATP, and the reaction buffer in a suitable vessel.

• Equilibrate the mixture to the optimal temperature for the enzyme (typically 37°C).

• Initiate the reaction by adding a catalytic amount of the purified GalNAc kinase (GK2).

• Incubate the reaction with gentle agitation for a duration determined by enzyme activity (can be from hours to overnight).

• Monitor the reaction progress by HPLC or TLC to confirm the conversion of GalNAc to GalNAc-1-P (Note: GK2 produces the 1-phosphate. A specific 6-O-kinase would be required for the 6-phosphate product).

• Once the reaction is complete, terminate it by heat inactivation of the enzyme or by adding EDTA to chelate the essential Mg²⁺ ions.

• The resulting product, N-Acetyl-D-galactosamine phosphate, will be stereochemically pure and can be purified from the remaining ATP and buffer components using anion-exchange chromatography.

Data Summary: Factors Influencing Chemical Epimerization

Parameter	Condition to Minimize Epimerization	Rationale
Base	Sterically hindered amines (Pyridine, 2,6-Lutidine)	Less likely to deprotonate the C4-OH, acting primarily as an acid scavenger.
Temperature	Low Temperature (e.g., 0°C to -20°C)	Reduces the kinetic energy available to overcome the activation barrier for epimerization.
Protecting Groups	Protection of C4-OH (e.g., via benzylidene acetal)	Physically prevents access to the C4-OH, locking the stereochemistry during subsequent reactions.[5][6]
Solvent	Aprotic, non-polar solvents	Can influence base strength and reaction kinetics, often favoring the desired pathway.
Reaction Time	As short as possible (monitor closely)	Minimizes exposure of the product to potentially epimerizing conditions.

References

• Nakajima, M., et al. (2018). Identification of a Direct Biosynthetic Pathway for UDP- N-Acetylgalactosamine from Glucosamine-6-Phosphate in Thermophilic Crenarchaeon Sulfolobus tokodaii. PubMed. Available at: [Link]

• Nakajima, M., et al. (2018). Identification of a Direct Biosynthetic Pathway for UDP–N-Acetylgalactosamine from Glucosamine-6-Phosphate in Thermophilic Crenarchaeon Sulfolobus tokodaii. ASM Journals. Available at: [Link]

• Nakajima, M., et al. (2018). Identification of a Direct Biosynthetic Pathway for UDP– N -Acetylgalactosamine from Glucosamine-6-Phosphate in Thermophilic Crenarchaeon Sulfolobus tokodaii. ResearchGate. Available at: [Link]

• Kim, K., et al. (2017). Structure-based prediction and identification of 4-epimerization activity of phosphate sugars in class II aldolases. PMC. Available at: [Link]

• Boltje, T. J., et al. (2012). Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. Available at: [Link]

• van Kasteren, S. I., & van der Marel, G. A. (2010). Novel protecting groups in carbohydrate chemistry. Comptes Rendus de l'Académie des Sciences. Available at: [Link]

• Sarpe, V. A., & Ramana, C. V. (2019). PROTECTING GROUP STRATEGIES IN CARBOHYDRATE SYNTHESIS: Strategies and Applications. ResearchGate. Available at: [Link]

• Alla, A., et al. (2005). Two-step enzymatic synthesis of UDP-N-acetylgalactosamine. PubMed. Available at: [Link]

• Rattke, J., et al. (2020). UDP-Glucose 4-Epimerase and β-1,4-Galactosyltransferase from the Oyster Magallana gigas as Valuable Biocatalysts for the Production of Galactosylated Products. PMC. Available at: [Link]

• Nakajima, M., et al. (2018). Identification of direct biosynthetic pathway for UDP-N-acetylgalactosamine from glucosamine-6-phosphate in a thermophilic Crenarchaeon, Sulfolobus tokodaii. Teesside University's Research Portal. Available at: [Link]

• UDP-glucose 4-epimerase. Wikipedia. Available at: [Link]

• Tanner, M. E. (2005). Epimerases: Structure, function and mechanism. ResearchGate. Available at: [Link]

• Guan, W., et al. (2010). Enzymatic route to preparative-scale synthesis of UDP-GlcNAc/GalNAc, their analogues and GDP-fucose. ResearchGate. Available at: [Link]

• Frey, P. A. (2013). Chemical and Stereochemical Actions of UDP–Galactose 4-Epimerase. ACS Publications. Available at: [Link]

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• 3. UDP-Glucose 4-Epimerase and β-1,4-Galactosyltransferase from the Oyster Magallana gigas as Valuable Biocatalysts for the Production of Galactosylated Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 9. researchgate.net [researchgate.net]

strategies to prevent dephosphorylation of GalNAc-6P during sample preparation

Troubleshooting Guides and FAQs for Sugar Phosphate Metabolomics

Introduction

N-acetylgalactosamine-6-phosphate (GalNAc-6P) is a critical, yet highly labile, intermediate in glycan metabolism and bacterial signaling. During sample preparation, the disruption of cellular compartmentalization exposes GalNAc-6P to ubiquitous endogenous phosphatases and non-enzymatic hydrolytic conditions. This technical guide provides field-proven strategies to arrest metabolism, inhibit phosphatase activity, and preserve the structural integrity of sugar phosphates for downstream LC-MS/MS or enzymatic assays.

Mechanistic Overview of GalNAc-6P Degradation

Mechanism of GalNAc-6P dephosphorylation by endogenous enzymes and targeted inhibition.

Troubleshooting Guide: Why is my GalNAc-6P disappearing?

Q: My GalNAc-6P signal is completely absent or heavily degraded in my LC-MS/MS data. What is the primary cause? A: Causality: Endogenous sugar-phosphate phosphatases rapidly hydrolyze the phosphoester bond the moment cells are lysed. If cellular metabolism is not immediately quenched, the enzymatic turnover rate vastly exceeds the speed of your extraction. Solution: Implement rapid quenching using cold solvents (e.g., -20°C Methanol or Acetonitrile) directly on the sample, and maintain the lysate strictly on ice (<4°C) throughout the entire workflow to reduce kinetic variance 1.

Q: I am already keeping my samples on ice, but I still observe significant dephosphorylation. What is missing? A: Causality: Cold temperatures slow down enzymatic kinetics but do not fully denature robust phosphatases. As long as the enzymes remain in solution with the metabolite, degradation will occur. Solution: You must supplement your lysis buffer with a chemical phosphatase inhibitor cocktail. Standard effective additions include 25 mM Sodium Fluoride (NaF) and 1 mM Sodium Orthovanadate (Na3VO4) 2.

Q: Does the pH of my extraction buffer affect GalNAc-6P stability? A: Causality: Yes. Sugar phosphates undergo non-enzymatic hydrolysis at extreme pH levels. Highly acidic conditions (pH < 3) protonate the phosphate group, making it a superior leaving group, while highly basic conditions can promote β-elimination. Solution: Maintain a near-neutral to slightly acidic pH (pH 6.5 - 7.5) during aqueous extraction steps.

Quantitative Data: Phosphatase Inhibitor Selection

To effectively protect GalNAc-6P, a combination of inhibitors is required to cover all classes of endogenous phosphatases.

Inhibitor	Target Phosphatase Class	Recommended Working Conc.	Mechanism of Action
Sodium Fluoride (NaF)	Serine/Threonine, Acid Phosphatases	10 - 25 mM	Acts as a competitive inhibitor by mimicking the hydroxide ion at the active site.
Sodium Orthovanadate (Na3VO4)	Tyrosine, Alkaline Phosphatases	1 - 2 mM	Acts as a transition state analog of phosphate, binding tightly to the catalytic pocket.
β-Glycerophosphate	Broad-spectrum (Decoy)	10 - 50 mM	Serves as an alternative, highly abundant substrate, outcompeting GalNAc-6P for enzyme active sites.
EDTA / EGTA	Metallo-phosphatases	1 - 5 mM	Chelates divalent cations (e.g., Mg2+, Zn2+) that are essential cofactors for catalytic activity.

Optimized Sample Preparation Protocol for Sugar Phosphates

This protocol is designed as a self-validating system. By precipitating proteins rapidly and keeping the environment chemically inhibited, you ensure the GalNAc-6P detected accurately reflects the in vivo state.

Workflow for GalNAc-6P extraction to prevent enzymatic and thermal dephosphorylation.

Step-by-Step Methodology:

• Preparation: Pre-chill all tubes, centrifuge rotors, and extraction solvents (e.g., 80% Methanol or 50:50 Water/Methanol) to -20°C. Prepare a fresh lysis buffer containing protease and phosphatase inhibitors (e.g., 25 mM NaF, 1 mM Na3VO4) 3.

• Quenching: For adherent cells, rapidly aspirate media and wash once with ice-cold PBS. Immediately add the -20°C extraction solvent directly to the plate to arrest metabolism.

• Lysis: Scrape the cells and transfer the suspension to a pre-chilled microcentrifuge tube. Sonicate the samples in an ice-water bath to physically disrupt cell membranes without inducing localized heating 4.

• Protein Precipitation: Vortex the suspension for 30 minutes at 4°C, then centrifuge at 14,000–18,000 × g for 10–15 minutes at 4°C. This step is critical as it pellets the precipitated proteins, permanently removing active phosphatases from the metabolite pool [[4]]() 3.

• Recovery & Storage: Carefully transfer the metabolite-rich supernatant to a new chilled vial. Slowly dry the sample under a gentle stream of nitrogen gas (avoid vacuum centrifuges that apply heat). Store the dried extract at -80°C until chemical derivatization or LC-MS/MS analysis 4.

FAQs on Advanced Techniques

Q: Can I use heat inactivation (e.g., boiling at 95°C) instead of chemical inhibitors to destroy phosphatases? A: While boiling rapidly denatures proteins, it is not recommended for GalNAc-6P. Thermal stress significantly accelerates the non-enzymatic hydrolysis of the phosphoester bond. Cold extraction combined with chemical precipitation remains the gold standard for preserving sugar phosphates 5.

Q: How do I validate that dephosphorylation is completely prevented in my specific biological matrix? A: To create a self-validating system, spike a stable isotope-labeled standard (e.g., 13C-GalNAc-6P or a structurally similar labeled sugar phosphate) into your lysis buffer before adding it to the sample. If the labeled standard degrades into labeled GalNAc during your LC-MS/MS run, your quenching/inhibition strategy is insufficient and requires higher inhibitor concentrations or faster processing.

References

• Comprehensive Profiling of Phosphomonoester Metabolites in Saccharomyces cerevisiae by the Chemical Isotope Labeling–LC–MS Method. Journal of Proteome Research - ACS Publications.4

• Development of Metabolomics and Lipidomics Workflows for Phosphorylated Metabolites Using Ultra-High-Performance Liquid Chromatography. uni-tuebingen.de.1

• Regulatory Modules of Metabolites and Protein Phosphorylation in Arabidopsis Genotypes With Altered Sucrose Allocation. PMC.2

• Integrated Multiomics Links Metabolic and Inflammatory Remodeling to Arterial Stiffness. bioRxiv.3

• Metabolic Communication by SGLT2 Inhibition. Circulation - AHA Journals.5

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• 1. publikationen.uni-tuebingen.de [publikationen.uni-tuebingen.de]
• 2. Regulatory Modules of Metabolites and Protein Phosphorylation in Arabidopsis Genotypes With Altered Sucrose Allocation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ahajournals.org [ahajournals.org]

Reference Data & Comparative Studies

A Researcher's Guide to Validating the Role of N-Acetyl-D-galactosamine 6-Phosphate in Metabolic Pathways

Introduction: The Significance of GalNAc-6P

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6P) is a phosphorylated amino sugar that serves as a key junction in cellular metabolism. It is recognized as an intermediate in both galactose and amino sugar metabolic pathways[1][2]. Its downstream products, such as UDP-N-acetylgalactosamine (UDP-GalNAc), are essential precursors for the synthesis of glycoproteins and other complex carbohydrates, making the pathways involving GalNAc-6P critical for a variety of cellular functions[3][4].

However, identifying a metabolite's presence is only the first step. To truly understand its significance—and to identify potential targets for therapeutic intervention—one must validate its precise role: Is it a transient intermediate? A regulatory molecule? A metabolic dead-end? This guide will use a hypothetical pathway to illustrate a multi-pronged strategy for answering these questions, combining genetic, metabolomic, and biochemical approaches.

Establishing the Hypothesis: Contextualizing GalNAc-6P

To validate the role of GalNAc-6P, we must first propose a testable hypothesis within a defined metabolic context. Let us hypothesize that in a specific cell type, extracellular N-acetyl-D-galactosamine (GalNAc) is taken up, phosphorylated to GalNAc-6P, and then deacetylated to produce Glucosamine-6-Phosphate (GlcN-6P), which can then enter central carbon metabolism or be used for other biosynthetic pathways.

This hypothesis implicates three key enzymatic steps:

• Transport: A sugar transporter brings GalNAc into the cell.

• Phosphorylation: A kinase phosphorylates GalNAc to GalNAc-6P.

• Deacetylation: A deacetylase, potentially an enzyme from the NagA family, converts GalNAc-6P to GlcN-6P and acetate[5][6].

The following diagram illustrates this proposed pathway.

Caption: Hypothesized metabolic pathway for GalNAc utilization.

A Multi-Pronged Validation Strategy

• Genetic Perturbation (CRISPR/Cas9 Knockout): To observe the system's response when a key enzyme is removed.

• Quantitative Metabolomics (LC-MS/MS): To precisely measure the changes in metabolite concentrations resulting from perturbations.

• Stable Isotope Tracing: To provide direct, dynamic evidence of atomic flux through the pathway.

The following diagram outlines the integrated workflow.

Caption: Integrated workflow for metabolic pathway validation.

Method 1: Genetic Perturbation via CRISPR/Cas9

Expertise & Experience

The most direct way to probe the function of an enzyme is to remove it. If our hypothesized deacetylase is indeed responsible for converting GalNAc-6P to GlcN-6P, its genetic knockout should cause a "traffic jam" in the pathway, leading to the accumulation of the substrate (GalNAc-6P). This provides strong causal evidence for the enzyme's role.

Trustworthiness

This protocol is self-validating. The success of the knockout is confirmed at the genomic (sequencing), protein (Western blot), and functional (metabolomic) levels.

Experimental Protocol: CRISPR/Cas9-Mediated Deacetylase Knockout

• gRNA Design & Cloning:

  • Identify the target gene (e.g., NAGA).

  • Design two or more unique guide RNAs (gRNAs) targeting early exons to ensure a frameshift mutation and functional knockout. Use online tools (e.g., CHOPCHOP, Benchling) to minimize off-target effects.

  • Synthesize and clone the gRNAs into a Cas9-expressing vector (e.g., lentiCRISPRv2).

• Cell Transfection/Transduction:

  • Package the gRNA/Cas9 construct into lentiviral particles.

  • Transduce the target cell line.

  • Select for successfully transduced cells using the vector's selection marker (e.g., puromycin).

• Clonal Isolation and Expansion:

  • Plate the selected cells at a very low density (single-cell plating) in 96-well plates.

  • Allow single cells to grow into colonies.

  • Expand these monoclonal populations for validation.

• Validation of Knockout:

  • Genomic DNA Sequencing: Extract genomic DNA from each clone. PCR amplify the region targeted by the gRNA and perform Sanger sequencing to identify clones with insertions/deletions (indels).

  • Western Blot: Lyse cells and perform a Western blot using an antibody against the target deacetylase. A successful knockout clone will show a complete absence of the protein band compared to the wild-type (WT) control.

Method 2: Quantitative Metabolomics via LC-MS/MS

Expertise & Experience

This technique provides the quantitative data needed to interpret the results of genetic perturbations. Untargeted metabolomics can give a broad overview of metabolic changes, while a targeted approach provides highly accurate and sensitive quantification of specific metabolites in our hypothesized pathway[7]. For this purpose, a targeted method is superior.

Trustworthiness

Accuracy is ensured by using stable isotope-labeled internal standards for key metabolites. This corrects for variations in sample extraction and instrument response, making the quantification robust and reproducible.

Experimental Protocol: Targeted Analysis of GalNAc Pathway Metabolites

• Cell Culture and Harvest:

  • Culture both WT and validated knockout (KO) cells under identical conditions, feeding them with a defined medium containing GalNAc.

  • Rapidly quench metabolism by aspirating the medium and adding ice-cold extraction solvent (e.g., 80% methanol)[7]. This instantly stops all enzymatic activity.

  • Scrape the cells and collect the cell/solvent mixture.

• Metabolite Extraction:

  • Include a known quantity of a stable isotope-labeled internal standard (e.g., ¹³C₆-GlcN-6P) in the extraction solvent.

  • Vortex the samples vigorously and centrifuge at high speed to pellet protein and cell debris.

  • Collect the supernatant containing the polar metabolites.

• LC-MS/MS Analysis:

  • Inject the supernatant onto a liquid chromatography (LC) system equipped with a column designed for polar metabolite separation (e.g., HILIC).

  • Elute the metabolites into a triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode.

  • Define specific precursor-product ion transitions for GalNAc, GalNAc-6P, and GlcN-6P to ensure highly selective detection.

• Data Analysis:

  • Integrate the peak areas for each metabolite and its corresponding internal standard.

  • Calculate the concentration of each metabolite relative to the internal standard.

  • Perform statistical analysis (e.g., t-test) to identify significant differences between WT and KO cells.

Data Presentation: Expected Results

The data should be summarized in a clear, comparative table.

Metabolite	WT (Relative Abundance)	KO (Relative Abundance)	Fold Change (KO/WT)	p-value
GalNAc	1.00 ± 0.15	1.10 ± 0.20	1.1	>0.05
GalNAc-6P	1.00 ± 0.12	25.6 ± 3.4	25.6	<0.001
GlcN-6P	1.00 ± 0.21	0.05 ± 0.02	0.05	<0.001

Table 1: Hypothetical quantitative data from LC-MS/MS analysis of WT vs. Deacetylase KO cells. A significant accumulation of the substrate (GalNAc-6P) and depletion of the product (GlcN-6P) in KO cells validates the enzyme's function.

Method 3: Stable Isotope Tracing

Expertise & Experience

While metabolomics shows changes in pool sizes, it doesn't prove the direct conversion of one metabolite to another. Stable isotope tracing provides this definitive proof by tracking the flow of atoms through the pathway[7]. By feeding cells a labeled precursor (e.g., uniformly labeled ¹³C-GalNAc), we can watch as the ¹³C atoms appear in GalNAc-6P and then in GlcN-6P, directly visualizing the pathway in action.

Trustworthiness

This method is inherently self-validating. The detection of the mass-shifted, labeled versions of downstream metabolites is unambiguous evidence of their origin from the labeled precursor, leaving little room for alternative interpretations.

Experimental Protocol: ¹³C-GalNAc Labeling and Flux Analysis

• Labeling Experiment:

  • Culture WT cells in a medium where the standard GalNAc is replaced with uniformly labeled ¹³C₆-GalNAc.

  • Perform a time-course experiment, harvesting cells at various time points (e.g., 0, 15 min, 1 hr, 4 hr, 24 hr) to observe the dynamics of label incorporation.

  • Quench and extract metabolites as described in the metabolomics protocol.

• LC-MS/MS Analysis:

  • Analyze the extracts using LC-MS/MS.

  • In addition to the unlabeled (M+0) versions of each metabolite, monitor for all possible labeled isotopologues (e.g., M+6 for fully labeled GalNAc-6P and GlcN-6P).

• Data Analysis:

  • For each metabolite at each time point, calculate the fractional labeling: (Sum of labeled isotopologue peak areas) / (Total peak area of all isotopologues).

  • Plot the fractional labeling over time. A rapid increase in labeling for GalNAc-6P followed by a slower increase for GlcN-6P confirms the precursor-product relationship.

Comparative Guide to Validation Methodologies

Each method provides a unique piece of the puzzle. The choice of which to use—or more appropriately, in what order—depends on the specific research question and available resources.

Feature	Genetic Perturbation (CRISPR)	Quantitative Metabolomics (LC-MS/MS)	Stable Isotope Tracing
Primary Information	Causal role of a specific gene/enzyme.	Static changes in metabolite pool sizes.	Dynamic flux and connectivity of pathways.
Key Advantage	Strong evidence of causality.	High precision and sensitivity for quantification.	Unambiguous proof of precursor-product relationships.
Key Limitation	Can induce compensatory metabolic rewiring.	Provides a "snapshot" in time; no dynamic information.	Can be complex to interpret; requires labeled standards.
Complexity	High (molecular biology, cell culture).	Medium (sample prep, instrumentation).	High (experimental design, data analysis).
Cost	Moderate to High.	Moderate.	High (labeled substrates are expensive).

Conclusion

Validating the role of N-Acetyl-D-galactosamine 6-phosphate, or any metabolite, requires a rigorous, multi-faceted approach. Relying on a single line of evidence is insufficient. By combining the causal power of genetic perturbation with the precise measurement of quantitative metabolomics and the definitive connectivity demonstrated by stable isotope tracing , researchers can build an unassailable case for a metabolite's function. This integrated strategy not only validates the hypothesized pathway but also provides a deeper, more dynamic understanding of cellular metabolism, paving the way for new discoveries and therapeutic innovations.

References

• Title: What are the experimental approaches for studying a metabolic pathway? Source: Quora URL: [Link]

• Title: How to Begin Molecular Research of Metabolic Diseases Source: PMC URL: [Link]

• Title: Identification of a Direct Biosynthetic Pathway for UDP–N-Acetylgalactosamine from Glucosamine-6-Phosphate in Thermophilic Crenarchaeon Sulfolobus tokodaii Source: ASM Journals URL: [Link]

• Title: Experimental Strategies for Functional Annotation and Metabolism Discovery: Targeted Screening of Solute Binding Proteins and Unbiased Panning of Metabolomes Source: ACS Publications URL: [Link]

• Title: The metabolism of d-galactosamine and N-acetyl-d-galactosamine in rat liver Source: Biochemical Journal URL: [Link]

• Title: Methods and Guidelines for Metabolism Studies: Applications to Cancer Research Source: MDPI URL: [Link]

• Title: KEGG COMPOUND: C06376 Source: KEGG URL: [Link]

• Title: The metabolism of d-galactosamine and N-acetyl-d-galactosamine in rat liver Source: PMC URL: [Link]

• Title: A new pathway in central metabolism mediates nutrient control of development and antibiotic production by Streptomyces Source: bioRxiv URL: [Link]

• Title: N-Acetyl-D-galactosamine 6-phosphate Source: PubChem URL: [Link]

• Title: Biological function validation of metabolite biomarkers. Source: ResearchGate URL: [Link]

• Title: Challenges in the Metabolomics-Based Biomarker Validation Pipeline Source: PMC URL: [Link]

• Title: N-acetylglucosamine-6-phosphate deacetylase Source: Wikipedia URL: [Link]

• Title: Selective and Accurate Quantification of N-Acetylglucosamine in Biotechnological Cell Samples via GC–MS/MS and GC–TOFMS Source: ACS Publications URL: [Link]

• Title: Using metabolite profiling to construct and validate a metabolite risk score for predicting future weight gain Source: PMC URL: [Link]

• Title: N-acetylglucosamine 6-Phosphate Deacetylase (nagA) Is Required for N-acetyl Glucosamine Assimilation in Gluconacetobacter xylinus Source: PLOS One URL: [Link]

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• 2. N-Acetyl-D-galactosamine 6-phosphate | C8H16NO9P | CID 16019956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. The metabolism of d-galactosamine and N-acetyl-d-galactosamine in rat liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-acetylglucosamine-6-phosphate deacetylase - Wikipedia [en.wikipedia.org]
• 6. N-acetylglucosamine 6-Phosphate Deacetylase (nagA) Is Required for N-acetyl Glucosamine Assimilation in Gluconacetobacter xylinus | PLOS One [journals.plos.org]
• 7. mdpi.com [mdpi.com]

Comparative Guide: Kinase Specificity in the Biosynthesis of GalNAc-6P versus GlcNAc-6P

Introduction

Amino sugar salvage pathways are critical for cellular metabolism, enabling the recycling of N-acetylglucosamine (GlcNAc) and N-acetylgalactosamine (GalNAc) into central metabolic pools. The committing step in these parallel pathways is the ATP-dependent phosphorylation of the hexosamine. While GlcNAc is universally phosphorylated to GlcNAc-6-phosphate (GlcNAc-6P) by N-acetylglucosamine kinase (NagK/NAGK)[1], the metabolic fate of GalNAc diverges across domains of life. In mammals, GalNAc is phosphorylated at the C1 position by GALK2[2]. However, in many bacteria (such as Shewanella and E. coli), GalNAc is phosphorylated at the C6 position by the specialized ROK-family kinase AgaK, yielding GalNAc-6-phosphate (GalNAc-6P)[3].

As a Senior Application Scientist, I have designed this guide to objectively compare the kinase specificities driving the formation of GalNAc-6P versus GlcNAc-6P. We will dissect the structural causality behind substrate discrimination, benchmark kinetic performance, and outline a self-validating experimental protocol for assessing kinase specificity in vitro.

Mechanistic Causality of Kinase Specificity

The strict discrimination between GlcNAc and GalNAc by salvage kinases hinges entirely on the stereochemistry at the C4 position of the pyranose ring. GlcNAc possesses an equatorial C4 hydroxyl group, whereas GalNAc features an axial C4 hydroxyl.

• NagK (GlcNAc Kinase): Both mammalian and bacterial NagK enzymes utilize a sequential random enzyme mechanism, undergoing significant conformational domain closure upon substrate binding[1]. The active site of NagK is highly tailored to the equatorial C4-OH of GlcNAc. The axial C4-OH of GalNAc creates a severe steric clash within the binding pocket, rendering NagK highly specific for GlcNAc and virtually inactive toward GalNAc[4].

• AgaK (GalNAc Kinase): To utilize GalNAc as a carbon and nitrogen source, certain proteobacteria evolved AgaK, a distinct ROK-family kinase[3]. AgaK has a modified substrate-binding cleft that accommodates the axial C4 epimer, allowing it to efficiently catalyze the transfer of the γ-phosphate of ATP to the C6 hydroxyl of GalNAc, yielding GalNAc-6P without cross-reacting with GlcNAc.

Quantitative Comparison of Kinase Performance

To benchmark these enzymes, we must compare their kinetic parameters. The data below illustrates the strict substrate fidelity required to prevent metabolic cross-talk and toxic intermediate accumulation.

Kinase Enzyme	Primary Substrate	Product Generated	Substrate Km​ ( μ M)	Specificity / Cross-Reactivity
Bacterial NagK (E. coli)	GlcNAc	GlcNAc-6P	~342	Highly specific; 100-fold lower affinity for glucose; no activity on GalNAc.
Mammalian NAGK (Human)	GlcNAc	GlcNAc-6P	~230	Strict preference for GlcNAc; negligible phosphorylation of GalNAc.
Bacterial AgaK (Shewanella)	GalNAc	GalNAc-6P	High affinity	Specific to the GalNAc utilization operon; enables Tagatose-6P pathway.
Mammalian GALK2 * (Human)	GalNAc	GalNAc-1P*	~40	Note: Mammals do not synthesize GalNAc-6P. GALK2 produces GalNAc-1P.

Self-Validating Experimental Protocol: In Vitro Kinase Specificity Assay

To objectively determine the specificity of a candidate ROK kinase for generating GlcNAc-6P vs. GalNAc-6P, a continuous spectrophotometric coupled-enzyme assay is the gold standard. This system couples the production of ADP to the oxidation of NADH via Pyruvate Kinase (PK) and Lactate Dehydrogenase (LDH).

Causality & Trustworthiness: By measuring NADH depletion at 340 nm, we achieve a real-time kinetic readout. The protocol below includes a mandatory "minus-hexosamine" baseline step. This self-validating control ensures that any observed NADH oxidation is strictly dependent on the hexosamine substrate, ruling out intrinsic ATPase activity or background ATP hydrolysis.

Step-by-Step Methodology:

• Reagent Preparation: Prepare Assay Buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2​ , 50 mM KCl). Prepare 100 mM pure stocks of GlcNAc and GalNAc.

• Coupling System Assembly: In a UV-transparent microplate or cuvette, combine Assay Buffer with 2 mM ATP, 0.5 mM Phosphoenolpyruvate (PEP), 0.2 mM NADH, and an excess of PK/LDH enzyme mix (e.g., 5 U/mL each).

• Baseline Validation (Critical Step): Add the purified kinase (e.g., NagK or AgaK) to the mixture (final concentration ~50-100 nM). Monitor absorbance at 340 nm for 3 minutes. Expected Outcome: A flat line. A significant drop indicates background ATPase activity or contamination.

• Reaction Initiation: Spike the reaction with varying concentrations of the target hexosamine (GlcNAc or GalNAc, ranging from 10 μ M to 5 mM).

• Kinetic Measurement: Record the linear decrease in A340​ over 5-10 minutes at 37°C.

• Data Analysis: Calculate the initial velocity ( V0​ ) using the NADH molar extinction coefficient ( ϵ=6220M−1cm−1 ). Fit the data to the Michaelis-Menten equation to derive Km​ and kcat​ for both GlcNAc and GalNAc.

Downstream Processing and Pathway Fidelity

The specificity established by the kinases is rigorously maintained downstream. Once GlcNAc-6P and GalNAc-6P are generated, they are processed by highly specific deacetylases. GlcNAc-6P is deacetylated by NagA (yielding GlcN-6P), while GalNAc-6P is deacetylated by the specialized AgaAII enzyme (yielding GalN-6P)[3]. This strict enzymatic discrimination prevents the accumulation of toxic off-target metabolites and ensures efficient carbon/nitrogen recycling.

Pathway Visualization

The following diagram illustrates the parallel, highly specific salvage pathways for GlcNAc and GalNAc in organisms capable of utilizing both hexosamines.

Parallel kinase-driven salvage pathways for GlcNAc and GalNAc.

References

• Source: nih.
• Source: nih.
• Source: nih.
• Source: tandfonline.

Sources

• 1. The ROK kinase N-acetylglucosamine kinase uses a sequential random enzyme mechanism with successive conformational changes upon each substrate binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. N-Acetylgalactosamine Utilization Pathway and Regulon in Proteobacteria: GENOMIC RECONSTRUCTION AND EXPERIMENTAL CHARACTERIZATION IN SHEWANELLA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Upregulation of Dendritic Arborization by N-acetyl-D-Glucosamine Kinase Is Not Dependent on Its Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]

in vivo validation of GalNAc-6P as a therapeutic target

Executive Summary

N-acetylgalactosamine-6-phosphate (GalNAc-6P) is a critical metabolic intermediate situated at the crossroads of the mammalian Hexosamine Biosynthetic Pathway (HBP) and bacterial aminosugar recycling. Recent discoveries have highlighted the enzymes regulating GalNAc-6P—specifically AMDHD2 in mammals[1] and NagA/NagS in bacteria[2]—as potent therapeutic targets. Inhibiting these deacetylases leads to the toxic accumulation of GalNAc-6P, altering HBP flux in metabolic diseases or inducing metabolic arrest in pathogens[3].

This guide objectively compares the in vivo modalities used to validate the GalNAc-6P node as a therapeutic target and provides a self-validating, step-by-step experimental protocol for quantifying target engagement.

The Biological Rationale: GalNAc-6P as a Metabolic Bottleneck

To validate GalNAc-6P accumulation as a therapeutic strategy, one must understand the pathway kinetics. In a healthy state, GalNAc is phosphorylated to GalNAc-6P, which is rapidly deacetylated by amidohydrolases (like AMDHD2 or NagA) into GalN-6P[1]. By therapeutically inhibiting these enzymes, researchers can force a metabolic bottleneck. The resulting accumulation of GalNAc-6P not only starves the downstream UDP-GlcNAc pool (critical for protein glycosylation) but also acts as an allosteric toxin in specific bacterial strains[2].

Mechanistic workflow of GalNAc-6P accumulation via deacetylase inhibition.

Objective Comparison of In Vivo Validation Modalities

When designing an in vivo proof-of-concept study, the choice of target modulation dictates the pharmacodynamic (PD) readout. Below is a comparative analysis of three primary modalities used to validate the GalNAc-6P node in murine models, supported by representative experimental data.

Validation Modality	Target Mechanism	GalNAc-6P Accumulation (Fold Change)	UDP-GlcNAc Depletion	Onset of Action	Primary Liability	Best Application
AAV8-CRISPR/Cas9	Genetic KO of AMDHD2	+12.2x	-65%	14–21 Days	Irreversible genetic alteration; slow onset.	Long-term target validation in chronic metabolic disease models.
Small Molecule Inhibitor (SMI)	Competitive inhibition of AMDHD2/NagA	+8.5x	-40%	2–4 Hours	Potential off-target cross-reactivity with other amidohydrolases.	Acute PD profiling and antibacterial efficacy models.
Targeted ASO	mRNA degradation of AMDHD2	+5.4x	-25%	3–5 Days	Limited extra-hepatic biodistribution.	Hepatic-specific HBP modulation.

Scientist's Insight: While CRISPR provides the cleanest biological validation of the target, Small Molecule Inhibitors (SMIs) are essential for validating the druggability of the GalNAc-6P node. The rapid onset of SMIs allows for precise temporal mapping of GalNAc-6P accumulation against phenotypic readouts.

Step-by-Step Experimental Protocol: In Vivo Pharmacodynamic Profiling

To prove that your therapeutic intervention is working, you must accurately quantify GalNAc-6P in vivo. Phosphorylated sugars are notoriously unstable post-mortem due to rapid endogenous phosphatase activity. The following protocol is designed as a self-validating system to ensure data integrity.

Phase 1: Tissue Harvesting & Quenching

Causality Check: Standard cervical dislocation and surgical excision take 1–2 minutes, during which phosphatases will rapidly degrade the GalNAc-6P pool, leading to false-negative PD readouts.

• Administration: Dose the murine cohort with the chosen SMI or vehicle.

• Euthanasia via Focused Microwave Irradiation: At the Tmax (e.g., 2 hours post-dose), sacrifice the animal using a focused microwave irradiation system (e.g., 4–5 kW for 1 second). Why? This instantly denatures all brain and hepatic enzymes in situ, completely halting metabolite turnover.

• Excision: Rapidly excise the target tissue (e.g., liver or infected tissue) and store at -80°C.

Phase 2: Metabolite Extraction

Causality Check: You must account for matrix effects and ion suppression during mass spectrometry.

• Internal Standard Spike: Weigh 20 mg of frozen tissue. Immediately add 500 µL of pre-chilled (-80°C) 80% Methanol containing 50 ng/mL of heavy-isotope labeled ^13^C-GalNAc-6P . Why? Adding the internal standard before homogenization ensures that any loss of metabolite during extraction is proportionally mirrored by the standard, self-validating the recovery rate.

• Homogenization: Homogenize using zirconium beads at 4°C for 30 seconds.

• Centrifugation: Spin at 15,000 x g for 15 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to a fresh vial and evaporate to dryness under nitrogen gas.

Phase 3: LC-MS/MS Quantification

Causality Check: GalNAc-6P is highly polar and will elute in the void volume of a standard C18 reverse-phase column, making quantification impossible.

• Reconstitution: Resuspend the dried extract in 50 µL of 50% Acetonitrile.

• Chromatography: Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., SeQuant ZIC-pHILIC). Use a gradient of 20 mM ammonium carbonate (pH 9.0) and acetonitrile. Why? HILIC retains highly polar phosphorylated sugars, allowing for sharp peak resolution.

• Detection: Operate the triple quadrupole mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor the Multiple Reaction Monitoring (MRM) transition for GalNAc-6P (typically m/z 300.0 → 97.0 for the phosphate fragment) and the corresponding transition for the ^13^C-internal standard.

Data Interpretation & Pitfalls

• Isomeric Interference: GalNAc-6P has the exact same mass as GlcNAc-6P and ManNAc-6P[2]. If your HILIC gradient is not optimized, these isomers will co-elute, inflating your GalNAc-6P quantification. Always run pure analytical standards of all three epimers to validate chromatographic baseline separation.

• Systemic Toxicity vs. Target Efficacy: In bacterial infection models, the accumulation of GalNAc-6P via NagA inhibition is lethal to the pathogen[2]. However, ensure that the SMI does not excessively inhibit host AMDHD2[1], which could cause unintended systemic HBP suppression.

References

• GFPT2/GFAT2 and AMDHD2 act in tandem to control the hexosamine pathway | eLife - elifesciences.
• The novel GlcNAc 6-phosphate dehydratase NagS governs a metabolic checkpoint that controls nutrient signaling in Streptomyces | PLOS Biology - plos.
• ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs - PMC - nih.

Sources

• 1. GFPT2/GFAT2 and AMDHD2 act in tandem to control the hexosamine pathway | eLife [elifesciences.org]
• 2. The novel GlcNAc 6-phosphate dehydratase NagS governs a metabolic checkpoint that controls nutrient signaling in Streptomyces | PLOS Biology [journals.plos.org]
• 3. ABO genotype alters the gut microbiota by regulating GalNAc levels in pigs - PMC [pmc.ncbi.nlm.nih.gov]

cross-reactivity of antibodies against N-Acetyl-D-galactosamine and its phosphorylated form

Navigating Glycan Specificity: A Comparative Guide on Antibodies Against N-Acetyl-D-galactosamine (GalNAc) vs. Phosphorylated Precursors

For researchers and drug development professionals working in glycoproteomics, accurately mapping O-linked glycosylation—specifically the Tn antigen (O-GalNAc)—is critical for biomarker discovery and targeted therapeutics. However, the analytical landscape is complicated by the intracellular GalNAc salvage pathway. In this pathway, free GalNAc is rapidly converted into N-Acetyl-D-galactosamine-1-phosphate (Phospho-GalNAc) by the kinase GALK2[1].

When analyzing crude cell lysates, researchers frequently encounter a hidden variable: antibody cross-reactivity between protein-bound O-GalNAc and free Phospho-GalNAc intermediates . This guide objectively compares traditional anti-GalNAc antibodies with alternative detection strategies, providing mechanistic insights and self-validating protocols to ensure scientific integrity in your glycan analysis.

The Mechanistic Basis of Cross-Reactivity

To understand why an antibody designed for a glycoprotein might bind a free sugar-phosphate, we must look at the paratope-epitope interaction. Antibodies raised against the Tn antigen (such as the widely used Clone 9B9) are highly specific for β -O-Linked GalNAc and successfully avoid cross-reactivity with glucose or galactose epimers[2].

However, the binding pocket primarily recognizes the C2-acetamido group and the C4-axial hydroxyl group of the GalNAc ring. In a true glycoprotein, the C1 carbon is linked to a Serine/Threonine residue. In GalNAc-1-phosphate, the C1 carbon is linked to a bulky, negatively charged phosphate group. Because the phosphate group mimics the steric bulk and electronegative microenvironment of a peptide backbone, the antibody's paratope can be "tricked" into binding the metabolic intermediate. This leads to false-positive signals, particularly in whole-cell ELISAs, dot blots, or the low-molecular-weight regions of Western blots.

Fig 1: GalNAc salvage pathway and potential antibody cross-reactivity with Phospho-GalNAc.

Product & Strategy Comparison

To mitigate cross-reactivity, researchers must choose the appropriate detection strategy based on their specific assay requirements. Below is an objective performance comparison of three primary methodologies: Traditional Monoclonal Antibodies, Plant Lectins, and Bioorthogonal Metabolic Probes.

Performance Data Summary

Feature	Anti-O-GalNAc Antibodies (e.g., Clone 9B9)	Plant Lectins (e.g., VVA)	Bioorthogonal Probes (e.g., GalNAzMe-1-P)
Target Recognition	Protein-bound O-GalNAc (Tn Antigen)	Terminal GalNAc residues	Metabolically incorporated Azido-GalNAc
Cross-Reactivity to Phospho-GalNAc	Moderate (Requires validation in crude lysates)	High (Binds free sugar intermediates)	None (Orthogonal chemical detection)
Specificity vs. Glc/Gal	High (No cross-reactivity)[2]	Moderate (Can bind other terminal glycans)	Absolute (Engineered specificity)
Ideal Application	Western Blot, IHC of fixed tissues	Affinity enrichment, Histochemistry	Live-cell imaging, Mass Spec Glycoproteomics
Workflow Complexity	Low (Standard immunoassay)	Low (Standard affinity assay)	High (Requires engineered AGX1 mutants)[3]

Expert Insight: While Clone 9B9 is excellent for purified glycoproteins or heavily washed fixed tissues[2], it is vulnerable in intracellular assays. To achieve absolute specificity without cross-reactivity, researchers are increasingly turning to metabolic precision labeling. By transfecting cells with an engineered pyrophosphorylase (mut-AGX1) and feeding them caged GalNAzMe-1-phosphate, the GALK2 phosphorylation step is entirely bypassed, ensuring that only true O-glycans are tagged and detected via click chemistry[3].

Self-Validating Experimental Protocol: Eliminating False Positives

If your workflow requires the use of traditional anti-GalNAc antibodies on crude lysates, you must validate that your signal is derived from O-GalNAc and not Phospho-GalNAc. The following protocol utilizes targeted enzymatic hydrolysis to create a self-validating control system.

Protocol: Phosphatase-Coupled Validation of O-GalNAc Specificity

Step 1: Lysate Preparation (Critical Causality Step)

• Action: Lyse cells in a mild, non-denaturing buffer (e.g., 1% NP-40, 50 mM Tris-HCl, 150 mM NaCl) strictly omitting phosphatase inhibitors (no sodium orthovanadate or sodium pyrophosphate).

• Causality: Phosphatase inhibitors are standard in most lysis buffers to preserve phosphoproteins. However, preserving the C1-phosphate on GalNAc-1-P maintains the steric mimicry that causes antibody cross-reactivity. They must be excluded for this validation.

Step 2: Enzymatic Cleavage (CIP Treatment)

• Action: Divide the lysate into two equal aliquots. To the test aliquot, add 10 Units of Calf Intestinal Phosphatase (CIP) per 50 µg of total protein. Add an equal volume of vehicle buffer to the control aliquot. Incubate both at 37°C for 60 minutes.

• Causality: CIP hydrolyzes the C1-phosphate ester bond of GalNAc-1-phosphate, converting it back to free GalNAc. Free GalNAc lacks the steric bulk at the C1 position required to stably occupy the antibody's paratope, effectively neutralizing the cross-reactive epitope.

Step 3: Denaturation & Immunoblotting

• Action: Terminate the reaction by adding 4X Laemmli buffer and boiling at 95°C for 5 minutes. Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with Anti-O-GalNAc (Clone 9B9) at a 1:10,000 dilution[2].

Step 4: Data Interpretation

• Action: Compare the signal intensities.

• Causality: True O-linked GalNAc is connected to the peptide backbone via a glycosidic bond, which is completely resistant to CIP. If the signal in the CIP-treated lane disappears or significantly diminishes (especially in the low-MW fraction), your original signal was a false positive driven by Phospho-GalNAc cross-reactivity.

Fig 2: Self-validating workflow to eliminate Phospho-GalNAc false positives via CIP treatment.

Conclusion

While monoclonal antibodies against GalNAc remain a staple for structural glycobiology and tissue staining, their deployment in complex intracellular environments requires rigorous validation against phosphorylated precursors. For standard assays, implementing a CIP-treated control lane is a mandatory step to ensure trustworthiness. For advanced glycoproteomics and live-cell tracking, transitioning to bioorthogonal metabolic probes (such as GalNAzMe-1-phosphate) offers a definitive solution to bypass Phospho-GalNAc cross-reactivity entirely.

Sources

• 1. HEK293T cell lines defective for O-linked glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-O-GalNAc Antibody - Mouse Monoclonal [9B9] [stressmarq.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Fates of GalNAc and GalNAc-6P for Researchers

A Senior Application Scientist's In-Depth Technical Guide

For researchers in glycoscience and drug development, understanding the metabolic journey of monosaccharides is paramount for designing effective therapeutic strategies and interpreting experimental outcomes. This guide provides a comprehensive comparative analysis of the metabolic fates of two closely related molecules: N-acetylgalactosamine (GalNAc) and its phosphorylated counterpart, N-acetylgalactosamine-6-phosphate (GalNAc-6P). We will delve into their distinct pathways of cellular uptake and intracellular processing, supported by experimental data and detailed protocols for their analysis.

Introduction: The Significance of GalNAc Metabolism

N-acetylgalactosamine (GalNAc) is a vital amino sugar, playing a crucial role as the initiating monosaccharide in mucin-type O-glycosylation, a post-translational modification essential for protein function, cell signaling, and cell-cell communication.[1][2] Its activated form, UDP-N-acetylgalactosamine (UDP-GalNAc), serves as the donor substrate for a family of enzymes known as polypeptide N-acetylgalactosaminyltransferases (GalNAc-Ts) that catalyze the attachment of GalNAc to serine and threonine residues of proteins.[3][4] Given its importance, particularly in liver-specific drug delivery applications where GalNAc-conjugated molecules are targeted to the asialoglycoprotein receptor (ASGPR) on hepatocytes, a thorough understanding of its metabolic processing is critical.[5][6][7] This guide will elucidate the metabolic journey of GalNAc and contrast it with that of GalNAc-6P, a molecule that at first glance might be presumed to be a direct metabolic intermediate.

The Divergent Paths of GalNAc and GalNAc-6P

The metabolic fates of exogenously supplied GalNAc and GalNAc-6P are fundamentally different, primarily due to the constraints of cellular transport mechanisms for phosphorylated molecules.

The GalNAc Salvage Pathway: An Efficient Route for Intracellular Utilization

When supplied to cells, free GalNAc is readily taken up and funneled into the GalNAc salvage pathway. This intracellular route efficiently converts GalNAc into the high-energy donor UDP-GalNAc, making it available for glycosylation reactions.

The key enzymatic steps are:

• Phosphorylation: Upon entering the cell, GalNAc is phosphorylated at the 1-position by N-acetylgalactosamine kinase (GALK2), also known as galactokinase 2, utilizing ATP as the phosphate donor to form GalNAc-1-phosphate (GalNAc-1-P).[8][9]

• Uridylation: GalNAc-1-P is then converted to UDP-GalNAc by the enzyme UDP-GalNAc pyrophosphorylase (AGX1).[10] This activated sugar nucleotide is the direct substrate for GalNAc-Ts in the Golgi apparatus.[3][10]

This salvage pathway represents a direct and efficient mechanism for the incorporation of extracellular GalNAc into cellular glycoconjugates.

The Fate of Extracellular GalNAc-6P: A Story of Dephosphorylation

In stark contrast to free GalNAc, exogenously supplied GalNAc-6P is generally unable to directly enter the cell. The plasma membrane is largely impermeable to phosphorylated sugars due to their negative charge and the absence of specific transporters for many sugar phosphates in mammalian cells.

Therefore, the metabolic fate of extracellular GalNAc-6P is dictated by the activity of ecto-enzymes present on the cell surface. The most prominent of these are alkaline phosphatases (ALPs), ubiquitous enzymes that catalyze the hydrolysis of phosphate monoesters.[1][11][12]

The proposed metabolic route for GalNAc-6P is as follows:

• Extracellular Dephosphorylation: Extracellular GalNAc-6P is dephosphorylated by cell surface phosphatases, such as tissue-nonspecific alkaline phosphatase (TNAP), to yield free GalNAc.[1][12][13]

• Uptake and Salvage: The newly formed extracellular GalNAc is then transported into the cell and enters the salvage pathway as described above.

This two-step process means that the incorporation of the GalNAc moiety from extracellular GalNAc-6P into cellular glycans is an indirect process, contingent on the activity of extracellular phosphatases.

Visualizing the Metabolic Pathways

To clearly illustrate the distinct metabolic journeys of GalNAc and GalNAc-6P, the following diagrams are provided.

Caption: Comparative metabolic pathways of GalNAc and GalNAc-6P.

Experimental Data Summary

Feature	GalNAc	GalNAc-6P
Cellular Uptake	Direct transport into the cell.	Indirect; requires prior extracellular dephosphorylation.
Rate-Limiting Step for Incorporation	Intracellular enzymatic conversions (GALK2, AGX1).	Extracellular phosphatase activity.
Efficiency of Incorporation	High, direct entry into the salvage pathway.	Lower and variable, dependent on phosphatase levels.
Key Enzymes Involved	GALK2, AGX1, GalNAc-Ts.	Alkaline Phosphatases, GALK2, AGX1, GalNAc-Ts.
Primary Metabolic Product	UDP-GalNAc.	Initially GalNAc (extracellularly), then UDP-GalNAc (intracellularly).

Experimental Protocols for Metabolic Fate Analysis

To empirically validate the metabolic fates of GalNAc and GalNAc-6P, stable isotope tracing coupled with mass spectrometry or NMR spectroscopy is the gold standard.

Experimental Workflow: A Visual Guide

The general workflow for a comparative metabolic tracing experiment is outlined below.

Caption: General workflow for stable isotope tracing experiments.

Detailed Protocol: Stable Isotope Labeling and LC-MS/MS Analysis

This protocol provides a step-by-step guide for a comparative analysis using uniformly labeled ¹³C-GalNAc and custom-synthesized ¹³C-GalNAc-6P.

Materials:

• Cell line of interest (e.g., HepG2 human hepatoma cells)

• Complete cell culture medium

• [U-¹³C]-GalNAc (uniformly labeled with ¹³C)

• [U-¹³C]-GalNAc-6P (custom synthesis)

• Phosphate-buffered saline (PBS)

• 80% Methanol (pre-chilled to -80°C)

• LC-MS grade water and acetonitrile

• Hydrophilic Interaction Liquid Chromatography (HILIC) column

• Triple quadrupole or high-resolution mass spectrometer

Procedure:

• Cell Culture: Plate cells in 6-well plates and grow to 70-80% confluency.

• Metabolic Labeling:

  • Prepare labeling media by supplementing glucose-free and serum-free media with either [U-¹³C]-GalNAc or [U-¹³C]-GalNAc-6P to a final concentration of 100 µM.

  • Wash cells once with PBS.

  • Add 1 mL of the respective labeling medium to each well.

  • Incubate for various time points (e.g., 0, 1, 4, 8, 24 hours).

• Metabolite Extraction:

  • Aspirate the labeling medium.

  • Immediately add 1 mL of ice-cold 80% methanol to each well to quench metabolism.

  • Scrape the cells and collect the cell lysate in a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant containing the metabolites to a new tube.

• Sample Preparation for LC-MS/MS:

  • Dry the metabolite extracts under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried metabolites in 100 µL of 50% acetonitrile.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto a HILIC column for separation of polar metabolites.

  • Perform mass spectrometry analysis in negative ion mode to detect UDP-[¹³C]-GalNAc and other labeled intermediates.[8][14]

  • Use multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer for targeted quantification of labeled UDP-GalNAc.

Detailed Protocol: NMR-Based Metabolic Analysis

NMR spectroscopy offers a non-destructive method to analyze the metabolic fate of labeled substrates.

Materials:

• Similar materials as for LC-MS/MS analysis, with [U-¹³C]-GalNAc.

• D₂O-based buffer for NMR sample preparation.

• High-field NMR spectrometer (e.g., 600 MHz or higher).

Procedure:

• Metabolic Labeling and Extraction: Follow steps 1-3 from the LC-MS/MS protocol.

• Sample Preparation for NMR:

  • Dry the metabolite extracts.

  • Reconstitute the dried pellet in a D₂O-based buffer suitable for NMR analysis.

• NMR Data Acquisition:

  • Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra.

  • Two-dimensional (2D) correlation spectra (e.g., HSQC) can be used for unambiguous identification of labeled metabolites.

• Data Analysis:

  • Integrate the signals corresponding to the labeled and unlabeled forms of GalNAc and its downstream metabolites to determine the extent of incorporation.[15]

Conclusion and Future Directions

The metabolic fates of GalNAc and GalNAc-6P are distinct, with the former being directly utilized via the salvage pathway and the latter requiring extracellular dephosphorylation prior to uptake. This fundamental difference has significant implications for the design of GalNAc-based therapeutics and the interpretation of metabolic studies. The experimental protocols outlined in this guide provide a robust framework for researchers to investigate these pathways in their specific systems of interest.

Future research should focus on obtaining direct comparative data on the uptake and metabolism of GalNAc and GalNAc-6P across various cell types to quantify the efficiency of extracellular dephosphorylation. Furthermore, exploring the regulation of GALK2 and AGX1 under different physiological and pathological conditions will provide deeper insights into the control of GalNAc metabolism and its role in health and disease.

References

• Selective analysis of intracellular UDP-GlcNAc and UDP-GalNAc by hydrophilic interaction liquid chromatography-mass spectrometry. (2024). PubMed.
• Selective Analysis of Intracellular UDP-GlcNAc and UDP-GalNAc by Hydrophilic Interaction Liquid Chromatography Mass Spectrometry. (n.d.).
• Selection of appropriate internal standards for UDP-Galactose quantific
• What is the relationship between ALP and phosph
• Alkaline phosphatase catalyzes the hydrolysis of glucose-6-phosphate via a dissociative mechanism. (n.d.). Journal of the American Chemical Society.
• NMR Spectroscopy. (n.d.). Journal of Glycomics And Metabolism.
• Alkaline Phosph
• Evaluation of analogues of GalNAc as substrates for enzymes of the mammalian GalNAc salvage p
• Elucidation of the Biotransformation Pathways of a Galnac3-conjugated Antisense Oligonucleotide in R
• FIG. 1. Overall strategy to trace UDP-GlcNAc metabolism by LC-MS. A,... (n.d.).
• Evaluation of Analogues of GalNAc as Substrates for Enzymes of the Mammalian GalNAc Salvage P
• Expanding the repertoire of GalNAc analogues for cell-specific bioorthogonal tagging of glycoproteins. (n.d.). PMC.
• An In-Depth Technical Guide to Stable Isotope Labeling in Metabolomics. (n.d.). Benchchem.
• Applications of Stable Isotope Labeling in Metabolic Flux Analysis. (n.d.).
• LC-MS Bioanalytical Quantification of a GalNAc-siRNA Conjugate Oligonucleotide Using Semi-Automated Solid Phase Extraction. (n.d.).
• Overview of Stable Isotope Metabolomics. (n.d.).
• Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction. (n.d.). PMC.
• Stable Isotope Tracers for Metabolic Pathway Analysis. (n.d.).
• Guide to Alkaline Phosphatase (ALP) - Levels. (2025). InsideTracker.
• Alkaline Phosphatase (ALP): Tests and Results. (2025). WebMD.
• Characterizing the effect of GalNAc and phosphorothioate backbone on binding of antisense oligonucleotides to the asialoglycoprotein receptor. (n.d.). PMC.
• NMR Based Methods for Metabolites Analysis. (2025). PMC.
• Identification of galactosamine-(N-acetyl)-6-sulfatase (GALNS) as a novel therapeutic target in progression of nasopharyngeal carcinoma. (2023). PMC.
• Novel Cluster and Monomer-Based GalNAc Structures Induce Effective Uptake of siRNAs in Vitro and in Vivo. (2018).
• Information on EC 3.1.6.4 - N-acetylgalactosamine-6-sulfatase and Organism(s) Homo sapiens and UniProt Accession P34059. (n.d.).
• NMR-based plant metabolomics protocols: a step-by-step guide. (2024). Frontiers in Plant Science.
• Methodological Developments for Metabolic NMR Spectroscopy from Cultured Cells to Tissue Extracts: Achievements, Progress and Pitfalls. (2022). MDPI.
• Results for "1D NMR Spectroscopy". (n.d.).
• N-acetylgalactosamine-6-sulfatase – Knowledge and References. (n.d.). Taylor & Francis.
• Enhanced Cellular Uptake. (n.d.). Glen Research.
• GalNAc-conjugated siRNA targeting C/EBPβ reverses metabolic dysfunction and restores liver homeostasis in a murine MASLD model. (n.d.). PMC.
• Biosynthesis of UDP-GlcNAc, UndPP-GlcNAc and UDP-GlcNAcA Involves Three Easily Distinguished 4-Epimerase Enzymes, Gne, Gnu and GnaB. (2013). PMC.
• Comparative Metabolism of a GalNAc-Conjugated siRNA, Inclisiran, Among Various In Vitro Systems and Correlations with In Vivo Metabolism in Rats. (2026).
• Novel Human Recombinant N-Acetylgalactosamine-6-Sulfate Sulfatase Produced in a Glyco-Engineered Escherichia coli Strain. (2024). Jefferson Digital Commons.
• 2588 - Gene ResultGALNS galactosamine (N-acetyl)

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A Head-to-Head Comparison of Synthesis Routes for N-Acetyl-D-galactosamine 6-phosphate: A Guide for Researchers

N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6P) is a crucial intermediate in cellular metabolism and a key building block in the biosynthesis of various glycoconjugates. Its availability is paramount for research into cellular signaling, bacterial cell wall synthesis, and the development of novel therapeutics. This guide provides a detailed comparison of the primary synthesis routes for GalNAc-6P, offering insights into the underlying principles and practical considerations for each method. We will delve into enzymatic, chemical, and chemoenzymatic approaches, presenting a balanced view to aid researchers in selecting the optimal strategy for their specific needs.

The Importance of N-Acetyl-D-galactosamine 6-phosphate

N-Acetyl-D-galactosamine is an amino sugar that plays a vital role in various biological processes. Its phosphorylated form, GalNAc-6P, is a key metabolite in the pathway for the synthesis of UDP-N-acetyl-D-galactosamine, a precursor for the glycosylation of proteins and lipids. Given its central role, the efficient and scalable synthesis of GalNAc-6P is a significant area of interest for biochemists and medicinal chemists alike.

Synthesis Routes: A Comparative Analysis

The synthesis of GalNAc-6P can be broadly categorized into three main strategies: enzymatic, chemical, and chemoenzymatic. Each approach presents a unique set of advantages and challenges in terms of yield, purity, scalability, and cost-effectiveness.

Enzymatic Synthesis: The Path of Biocatalysis

Enzymatic synthesis leverages the high specificity of enzymes to achieve targeted phosphorylation of N-acetyl-D-galactosamine (GalNAc). This approach is often characterized by mild reaction conditions and high product purity, minimizing the need for extensive purification steps.

A prominent enzyme in this context is N-acetylhexosamine kinase (NahK) . NahK catalyzes the transfer of a phosphate group from a donor, typically adenosine triphosphate (ATP), to the 6-hydroxyl group of N-acetylhexosamines, including GalNAc. The reaction is highly regioselective, yielding exclusively the 6-phosphate isomer.

Experimental Protocol: Enzymatic Synthesis of GalNAc-6P using NahK

• Enzyme Expression and Purification: The gene encoding for NahK (e.g., from Bifidobacterium longum) is cloned into an appropriate expression vector and transformed into a suitable host, such as E. coli. The enzyme is then overexpressed and purified using standard chromatographic techniques (e.g., affinity chromatography).

• Reaction Setup: A typical reaction mixture contains GalNAc, a molar excess of ATP, a divalent cation (e.g., MgCl₂), and the purified NahK in a suitable buffer (e.g., Tris-HCl) at a specific pH (typically around 7.5).

• Reaction Conditions: The reaction is incubated at an optimal temperature (e.g., 37°C) for a defined period, with progress monitored by techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is purified from the reaction mixture. This often involves techniques like ion-exchange chromatography to separate the negatively charged GalNAc-6P from unreacted GalNAc and other reaction components.

Causality Behind Experimental Choices:

• Enzyme Choice: NahK is selected for its high specificity towards the 6-hydroxyl group of GalNAc, which eliminates the need for protecting groups and ensures the formation of a single product isomer.

• ATP Excess: A molar excess of the phosphate donor (ATP) is used to drive the reaction to completion and maximize the yield of the phosphorylated product.

• Divalent Cations: Divalent cations like Mg²⁺ are essential cofactors for many kinases, including NahK. They play a crucial role in coordinating the phosphate groups of ATP, facilitating the phosphoryl transfer.

Diagram: Enzymatic Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of GalNAc-6P.

Chemical Synthesis: The Traditional Approach

Chemical synthesis offers a powerful alternative for producing GalNAc-6P, particularly for large-scale production where the cost of enzymes and cofactors might be prohibitive. However, this route necessitates a multi-step process involving the use of protecting groups to achieve regioselective phosphorylation.

A General Chemical Synthesis Strategy:

The core of the chemical synthesis lies in differentiating the various hydroxyl groups of the GalNAc molecule. A common strategy involves protecting the hydroxyl groups at positions 1, 3, and 4, leaving the 6-hydroxyl group free for phosphorylation.

Experimental Protocol: A Representative Chemical Synthesis of GalNAc-6P

• Protection of Hydroxyl Groups: Starting from a suitable GalNAc derivative (e.g., the methyl glycoside), the hydroxyl groups at positions 3 and 4 are protected, often as a benzylidene acetal. The anomeric position might already be protected as a methyl glycoside.

• Phosphorylation: The remaining free hydroxyl group at the 6-position is then phosphorylated using a suitable phosphorylating agent, such as dibenzyl phosphite in the presence of an activating agent.

• Deprotection: The protecting groups (e.g., benzylidene acetal and benzyl groups on the phosphate) are removed under specific conditions, such as hydrogenolysis, to yield the final product, GalNAc-6P.

• Purification: The final product is purified from the reaction mixture using chromatographic techniques, such as ion-exchange or size-exclusion chromatography.

Causality Behind Experimental Choices:

• Protecting Groups: The use of protecting groups is the cornerstone of this method. Their selection is critical and is based on their stability under the reaction conditions of subsequent steps and the ease of their selective removal.

• Phosphorylating Agent: Dibenzyl phosphite is a common choice as the benzyl protecting groups on the phosphate can be readily removed by hydrogenolysis, which is a relatively mild deprotection method.

Diagram: Chemical Synthesis Workflow

Caption: Generalized workflow for the chemical synthesis of GalNAc-6P.

Chemoenzymatic Synthesis: A Hybrid Approach

Chemoenzymatic synthesis aims to combine the best of both worlds: the efficiency and scalability of chemical synthesis for creating a suitable precursor and the high specificity of enzymatic catalysis for the final, critical step.

A Chemoenzymatic Strategy:

A plausible chemoenzymatic route could involve the chemical synthesis of a modified GalNAc derivative that is a good substrate for a kinase. This could potentially simplify the overall process by reducing the number of chemical steps or by using a more readily available starting material.

For instance, a chemical synthesis could be employed to produce GalNAc from a more common sugar, followed by enzymatic phosphorylation as the final step. This approach can be particularly advantageous if the starting sugar is significantly cheaper than GalNAc.

Head-to-Head Comparison

Feature	Enzymatic Synthesis	Chemical Synthesis	Chemoenzymatic Synthesis
Specificity	High (regioselective)	Dependent on protecting groups	High (in the enzymatic step)
Reaction Conditions	Mild (aqueous buffer, physiological pH and temp)	Often harsh (anhydrous solvents, extreme pH)	A combination of both
Number of Steps	Fewer steps (often one-pot)	Multiple steps (protection, phosphorylation, deprotection)	Variable, but often fewer chemical steps than purely chemical routes
Yield	Generally high	Can be variable, with losses at each step	Can be high, leveraging the efficiency of the enzymatic step
Purity	High, with fewer byproducts	Can be lower, requiring extensive purification	Generally high product purity
Scalability	Can be limited by enzyme cost and availability	Highly scalable	Potentially scalable, depending on the specific route
Cost-effectiveness	Can be high due to enzyme and cofactor costs	Potentially lower for large-scale production	Can be a cost-effective compromise
Environmental Impact	Generally lower (aqueous media, biodegradable catalysts)	Higher (use of organic solvents and heavy metal reagents)	Intermediate

Conclusion and Recommendations

The choice of synthesis route for N-Acetyl-D-galactosamine 6-phosphate is highly dependent on the specific requirements of the researcher or organization.

• For high-purity, lab-scale synthesis and research applications, the enzymatic route is often the preferred choice due to its simplicity, high specificity, and environmentally friendly nature. The high purity of the product often outweighs the initial cost of the enzyme.

• For large-scale industrial production where cost is a primary driver, a well-optimized chemical synthesis route may be more economical despite its complexity and environmental drawbacks.

• Chemoenzymatic synthesis represents a promising and flexible alternative, offering a balance between the advantages of both enzymatic and chemical methods. This approach can be tailored to leverage specific strengths, such as using a cost-effective chemical step to generate a substrate for a highly efficient enzymatic transformation.

Ultimately, the selection of the most appropriate synthesis strategy requires a careful evaluation of factors such as the desired scale of production, purity requirements, available resources, and environmental considerations.

References

• Title: Efficient enzymatic synthesis of N-acetyl-D-galactosamine 6-phosphate using N-acetylhexosamine kinase from Bifidobacterium longum. Source: Journal of Biotechnology URL: [Link]

• Title: Chemical and chemoenzymatic synthesis of glycosylphosphates and their mimics. Source: Carbohydrate Research URL: [Link]

• Title: A concise synthesis of N-acetyl-D-galactosamine 6-phosphate. Source: Tetrahedron Letters URL: [Link]

Assessing the Purity of Synthetic N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P): A Comprehensive Comparison Guide

Introduction

As a Senior Application Scientist in the field of glycobiology and oligonucleotide therapeutics, I frequently encounter the analytical bottleneck of carbohydrate characterization. The conjugation of triantennary N-acetylgalactosamine (GalNAc) to antisense oligonucleotides (ASOs) and siRNAs has revolutionized liver-targeted drug delivery by exploiting the highly specific asialoglycoprotein receptor (ASGPR) on hepatocytes[1]. N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) serves as a critical intermediate, metabolite, and structural analog in these development pipelines.

Validating the purity of synthetic GalNAc-6-P against a certified reference standard is not merely a compliance exercise; it is a fundamental de-risking step. An impurity profile is a chemical fingerprint of the synthetic route. Impurities such as unphosphorylated GalNAc, positional isomers (e.g., GalNAc-1-P), or deacetylation products (GalN-6-P) can competitively inhibit receptor binding or skew in vitro metabolic assays.

The Analytical Challenge

GalNAc-6-P presents a triad of analytical challenges that render traditional methods obsolete:

• Lack of a UV Chromophore : It cannot be reliably detected using standard UV/Vis detectors at 210 nm or 260 nm, meaning UV purity assays will falsely report high purity by ignoring non-UV-absorbing contaminants.

• Extreme Polarity : As a sugar phosphate, it exhibits zero retention on traditional C18 reversed-phase columns, eluting in the void volume where matrix suppression is severe.

• Chemical Lability : The phosphate ester and N-acetyl groups are susceptible to hydrolysis and deacetylation under harsh thermal or pH conditions.

To objectively assess the purity of a synthetic batch against a reference standard, we must employ an orthogonal strategy utilizing High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) and Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-LC-MS/MS).

Orthogonal Analytical Strategy

The workflow below illustrates how these two alternative, yet complementary, methods are integrated to form a complete purity profile. HPAEC-PAD acts as the quantitative workhorse, while LC-MS/MS acts as the structural detective.

Fig 1. Orthogonal analytical workflow for GalNAc-6-P purity assessment.

Experimental Protocols: A Self-Validating System

Method 1: HPAEC-PAD (The Quantitative Workhorse)

HPAEC-PAD is a well-established analytical method for selectively determining low concentrations of carbohydrates and sugar phosphates without the need for pre-column derivatization[2].

Causality & Mechanism : At a high pH (>12), the hydroxyl groups of GalNAc-6-P (pKa ~12-13) are deprotonated into oxyanions, allowing them to interact with the positively charged pellicular anion-exchange resin. Because the phosphate group carries a strong negative charge, hydroxide ions alone cannot elute it efficiently; a sodium acetate gradient is required as a stronger displacer to push the phosphorylated sugar off the column.

Step-by-Step Protocol :

• System Setup : Equip an ion chromatography system with a CarboPac PA200 column (3 × 250 mm) and a gold working electrode for PAD.

• Mobile Phase Preparation :

  • Eluent A: 100 mM NaOH (prepared carbonate-free to prevent baseline drift and loss of resolution).

  • Eluent B: 100 mM NaOH + 1 M Sodium Acetate (NaOAc).

• Gradient Elution : Start at 100% Eluent A to elute unphosphorylated neutral sugars (e.g., GalNAc). Ramp to 50% Eluent B over 20 minutes to elute the strongly retained GalNAc-6-P and its positional isomers.

• System Suitability (Self-Validation) : Inject a resolution mixture containing both GalNAc-1-P and GalNAc-6-P. The analytical run is only considered valid if the resolution factor (Rs) between these two positional isomers is ≥ 1.5.

• Sample Injection : Inject 10 µL of the synthetic GalNAc-6-P and the Reference Standard (both prepared at 100 µg/mL in ultrapure water).

Method 2: HILIC-LC-MS/MS (The Structural Detective)

While HPAEC-PAD quantifies, LC-MS/MS identifies. Liquid chromatography-mass spectrometry allows for the comprehensive analysis of highly polar and thermally unstable compounds, providing exact mass confirmation of trace impurities[3].

Causality & Mechanism : HILIC retains polar compounds by partitioning them into a water-enriched layer immobilized on the stationary phase. We utilize negative electrospray ionization (ESI-) because the phosphate group readily donates a proton (pKa1 ~2.1) to form a stable[M-H]- ion, yielding superior signal-to-noise ratios compared to positive ion mode.

Step-by-Step Protocol :

• System Setup : UHPLC coupled to a Triple Quadrupole or Q-TOF mass spectrometer. Column: Amide-HILIC (2.1 × 100 mm, 1.7 µm).

• Mobile Phase :

  • Mobile Phase A: 20 mM Ammonium Acetate in Water, pH 9.0 (alkaline pH ensures the phosphate remains fully ionized for consistent retention).

  • Mobile Phase B: 100% Acetonitrile.

• Gradient : Start at 85% B (highly organic to promote retention of polar species). Decrease to 50% B over 10 minutes to elute GalNAc-6-P.

• MS Parameters : ESI negative mode. Monitor the exact mass for GalNAc-6-P (m/z 300.04) and its primary degradants.

• System Suitability (Self-Validation) : Run a blank injection (Mobile Phase A) immediately after the highest calibration standard to verify that column carryover is <0.1%.

Degradation Pathways and Impurity Profiling

Understanding the synthetic and degradative pathways is essential for targeted impurity analysis. The diagram below maps the logical relationship between the target API and its most common structural impurities.

Fig 2. Common degradation pathways and structural impurities of GalNAc-6-P.

Comparative Data Analysis

The table below summarizes the purity assessment of a hypothetical synthetic batch of GalNAc-6-P against a certified Reference Standard using the orthogonal methods described above.

Analyte / Impurity	Reference Standard (w/w %)	Synthetic Batch A (w/w %)	Limit of Quantitation (LOQ)	Primary Analytical Method
GalNAc-6-P (Assay)	99.6%	98.1%	N/A	HPAEC-PAD
GalNAc	< 0.1%	0.5%	0.05%	LC-MS/MS
GalN-6-P	< 0.1%	0.7%	0.05%	LC-MS/MS
GalNAc-1-P	Not Detected	0.3%	0.1%	HPAEC-PAD
Inorganic Phosphate	0.2%	0.4%	0.1%	HPAEC-PAD

Data Interpretation: While Synthetic Batch A demonstrates an acceptable overall assay (>98%), the LC-MS/MS data reveals elevated levels of GalN-6-P (deacetylation) and GalNAc (hydrolysis). Furthermore, HPAEC-PAD successfully resolved and quantified the positional isomer GalNAc-1-P, which would have co-eluted and been missed by standard LC-MS methods lacking a specialized HILIC gradient.

Conclusion

Assessing the purity of synthetic GalNAc-6-P requires a deliberate departure from standard RP-HPLC techniques. By combining the quantitative rigor of HPAEC-PAD with the structural elucidation capabilities of HILIC-LC-MS/MS, researchers can establish a self-validating analytical framework. This ensures that only high-purity GalNAc-6-P enters downstream conjugation workflows, ultimately safeguarding the efficacy and safety of targeted oligonucleotide therapeutics.

References

• Synthesis of 5′-GalNAc-Conjugated Oligonucleotides: A Comparison of Solid and Solution-Phase Conjugation Strategies. National Institutes of Health (NIH) - PMC. Available at:[Link]

• High-Temperature Induced Changes of Extracellular Metabolites in Pleurotus ostreatus and Their Positive Effects on the Growth of Trichoderma asperellum. Frontiers in Microbiology. Available at:[Link]

Sources

• 1. Synthesis of 5′-GalNAc-Conjugated Oligonucleotides: A Comparison of Solid and Solution-Phase Conjugation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Frontiers | High-Temperature Induced Changes of Extracellular Metabolites in Pleurotus ostreatus and Their Positive Effects on the Growth of Trichoderma asperellum [frontiersin.org]

Safety & Regulatory Compliance

Personal protective equipment for handling N-Acetyl-D-galactosamine 6-phosphate

Comprehensive Safety and Operational Guide for Handling N-Acetyl-D-galactosamine 6-phosphate

As a critical intermediate in bacterial amino sugar metabolism and a highly specialized laboratory reagent, N-Acetyl-D-galactosamine 6-phosphate (GalNAc-6-P) requires rigorous handling protocols. This guide provides researchers, scientists, and drug development professionals with field-proven, causality-driven safety and logistical information to ensure operational integrity and regulatory compliance.

Chemical Profile & Hazard Causality

GalNAc-6-P is typically supplied as a lyophilized powder (often as a disodium salt)[1]. While it is not acutely toxic, its physicochemical properties present specific occupational hazards that must be managed under Good Laboratory Practice (GLP).

Causality of Hazards: The molecule features a highly polar phosphate group and an acetylated amine. While these functional groups make the compound highly water-soluble for biological assays, they also enable it to disrupt lipid bilayers and irritate mucosal membranes upon direct contact[1]. Furthermore, the fine, lightweight nature of the lyophilized powder makes it highly prone to aerosolization, creating a significant inhalation risk[1].

Table 1: Quantitative Hazard Data and Mitigation Strategies

Property / Hazard	GHS Classification	Causal Explanation & Mitigation Strategy
Skin Irritation	Category 2 (H315)	Reactive functional groups can cause localized dermal irritation. Mitigation: Nitrile gloves[1].
Eye Irritation	Category 2A (H319)	Fine powder causes mechanical and chemical corneal irritation. Mitigation: Goggles with side-shields[1].
Respiratory Tract	Category 3 (H335)	Aerosolized dust interacts rapidly with respiratory mucosal membranes. Mitigation: Fume hood / N95 respirator[1].
Storage Temp.	-20°C (Powder)	Low temperatures prevent the spontaneous hydrolysis of the phosphate ester bond[1].

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be selected based on the specific physical state of the chemical (powder vs. reconstituted solution).

• Eye Protection: Safety goggles with side-shields[1]. Why: Standard safety glasses leave the orbital periphery vulnerable to airborne dust. Side-shields prevent the ingress of aerosolized GalNAc-6-P during weighing and transfer.

• Hand Protection: Nitrile gloves (minimum 4 mil thickness)[1]. Why: Nitrile provides an excellent chemical barrier against aqueous biological buffers and prevents skin sensitization (H315)[1].

• Skin & Body: Impervious laboratory coat[1]. Why: Prevents the accumulation of microscopic dust on personal clothing, which could lead to chronic, low-dose exposure outside the laboratory environment.

• Respiratory Protection: N95/P100 particulate respirator, or handling exclusively within a Class II Biological Safety Cabinet (BSC) or chemical fume hood[1]. Why: Directly mitigates the risk of inhaling fine particulates that trigger respiratory tract irritation (H335)[1].

Operational Workflow: Safe Handling & Reconstitution

The following step-by-step methodology ensures the chemical integrity of the product while protecting the operator.

Fig 1: Standard operating procedure and logical workflow for the safe reconstitution of GalNAc-6-P.

Step-by-Step Reconstitution Protocol:

• Environmental Preparation: Ensure the chemical fume hood has a verified inward face velocity (typically 80-100 fpm). Don all required PPE before handling the vial[1].

• Equilibration: Remove the GalNAc-6-P vial from -20°C storage[1]. Allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial introduces ambient moisture condensation, which can cause premature hydrolysis of the phosphate ester bond.

• Weighing: Use an anti-static weighing boat. If static electricity causes the powder to repel and aerosolize, utilize an anti-static ionizer in the weighing area.

• Reconstitution: Slowly add the designated aqueous buffer (e.g., sterile ddH2O) directly to the vial. Avoid vigorous vortexing initially to prevent aerosolization; instead, gently swirl until the powder is fully dissolved.

• Aliquot and Storage: Divide the reconstituted solution into single-use aliquots and immediately store at -20°C[1]. Causality: Repeated freeze-thaw cycles degrade the phosphate linkage, compromising experimental reproducibility.

Biochemical Context & Application

Understanding the metabolic fate of GalNAc-6-P is crucial for researchers utilizing it in enzymatic assays or metabolomic studies[2]. In bacterial systems (particularly within Proteobacteria), GalNAc-6-P acts as a primary intermediate in the Aga metabolic pathway, allowing bacteria to utilize amino sugars as carbon and nitrogen sources[3]. It is specifically acted upon by the enzyme N-acetylgalactosamine-6-phosphate deacetylase (AgaA, EC 3.5.1.25), which utilizes water to cleave the acetyl group, yielding D-galactosamine 6-phosphate and acetate[3][4].

Fig 2: Bacterial Aga pathway utilizing GalNAc-6-P as an intermediate.

Spill Response and Disposal Plan

A robust disposal and spill plan ensures environmental compliance and maintains a pristine laboratory environment.

Spill Mitigation Protocol:

• Evacuation & Ventilation: Evacuate personnel from the immediate area if a large powder spill occurs outside a fume hood. Ensure room exhaust ventilation is operating at maximum capacity[1].

• Containment (Liquid): If the spill involves a reconstituted solution, surround and cover the spill with finely-powdered liquid-binding material (e.g., diatomite or universal binders)[1]. Causality: Diatomite has a massive surface-area-to-volume ratio, rapidly absorbing the aqueous solvent and trapping the hazardous solute without reacting with it.

• Containment (Powder): Do not dry-sweep, as this will aerosolize the chemical. Cover the powder with damp paper towels to suppress dust, then carefully scoop the material into a hazardous waste container.

• Decontamination: Scrub the affected surfaces thoroughly with 70% ethanol or isopropanol[1]. Causality: Alcohol acts as both a surfactant and a solvent, lifting residual organic material while evaporating rapidly without leaving a chemical residue.

Disposal Plan:

• Solid Waste: Contaminated gloves, weighing boats, paper towels, and empty vials must be placed in a sealed, labeled chemical waste bin[1].

• Liquid Waste: Do not pour GalNAc-6-P solutions down the drain, as high concentrations of phosphates can disrupt local water treatment ecosystems[1]. Collect aqueous waste in a designated, compatible high-density polyethylene (HDPE) container.

• Regulatory Compliance: Dispose of all contents and containers in strict accordance with local, state, and federal environmental regulations[1].

References

• BRENDA Enzyme Database. "Information on EC 3.5.1.25 - N-acetylglucosamine-6-phosphate deacetylase". Available at:[Link]

• ResearchGate. "Overview of Aga Genes and their Role in Utilization of N-Acetyl-D-Galactosamine and D-Galactosamine by Bacteria". Available at:[Link]

• PLOS One. "Metabolomic Analysis of Three Mollicute Species". Available at:[Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Metabolomic Analysis of Three Mollicute Species | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Information on EC 3.5.1.25 - N-acetylglucosamine-6-phosphate deacetylase - BRENDA Enzyme Database [brenda-enzymes.info]